Isoquinolinium chloride

• CAS: 21364-46-5

Core Science & Biosynthesis

Advanced One-Pot Synthesis of Isoquinolinium Chloride Derivatives: A Multicomponent Cascade Strategy

Executive Summary and Strategic Value

Isoquinolinium salts are highly privileged scaffolds in organic synthesis, acting as vital precursors for organocatalysts, ionic liquids, and pharmaceutical agents. Historically, the synthesis of functionalized isoquinolinium chlorides required linear, multi-step protocols (e.g., iterative alkylations or transition-metal-catalyzed C-H activations using expensive Ru(II) or Rh(III) catalysts[1]). While effective, these methods often suffer from poor atom economy, require heavy metal remediation, and involve tedious intermediate isolations.

To address these bottlenecks in drug development and materials science, modern synthetic design has pivoted toward metal-free, one-pot multicomponent reactions (MCRs) . This whitepaper details a highly efficient, self-validating cascade synthesis of blue-light-emitting 3-(trifluoromethyl)-2H-imidazo[5,1-a]isoquinolinium chlorides. By reacting isoquinoline, trifluoroacetimidoyl chlorides, and isocyanides in a single vessel, researchers can rapidly assemble complex, photophysically active heterocyclic salts with excellent yields and zero heavy-metal contamination[2].

Mechanistic Rationale and Design Principles

As application scientists, we must look beyond the empirical steps and understand the thermodynamic and kinetic drivers of a reaction. The one-pot synthesis of imidazo[5,1-a]isoquinolinium chlorides is a masterclass in cascade logic, where each intermediate perfectly primes the next step without external intervention[3].

• Nucleophilic Activation: The cascade initiates with the nucleophilic attack of the isoquinoline nitrogen on the highly electrophilic carbon of the trifluoroacetimidoyl chloride. This generates Intermediate A (an N-acyl isoquinolinium species). Causality: This step is highly sensitive to moisture; water would competitively hydrolyze the imidoyl chloride. Hence, strictly anhydrous conditions are mandatory.

• Isocyanide Insertion: Intermediate A is trapped by the isocyanide derivative. The isocyanide carbon acts as a nucleophile, attacking the activated isoquinolinium core to form Intermediate B (a transient nitrilium ion).

• Intramolecular Cyclization & Rearrangement: The nitrilium ion undergoes rapid intramolecular cyclization to form an imidazoisoquinolinium intermediate (Intermediate C ). The thermodynamic driving force of the reaction is finalized by a 1,3-hydride shift, which restores aromaticity and yields the stable target isoquinolinium chloride[2].

Mechanistic pathway of the one-pot multicomponent synthesis of isoquinolinium chloride.

Self-Validating Experimental Methodology

A robust protocol must be self-validating—meaning the chemistry itself provides visual and analytical cues to confirm success or failure at each stage. The following procedure details the synthesis of 1-(Cyclohexylamino)-2-(4-methylphenyl)-3-(trifluoromethyl)-2H-imidazo[5,1-a]isoquinolin-4-ium Chloride [4].

Step-by-Step Protocol

Step 1: System Preparation & Nucleophile Activation

• Action: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 10 mL of dry dichloromethane (CH₂Cl₂). Dissolve 1.0 mmol of isoquinoline and 1.0 mmol of the selected 2,2,2-trifluoroacetimidoyl chloride under a continuous nitrogen atmosphere.

• Causality: Nitrogen atmosphere and dry solvent are critical. Moisture rapidly hydrolyzes the imidoyl chloride into an unreactive amide, terminating the cascade sequence prematurely.

• Validation Checkpoint 1: The solution should remain clear. Immediate cloudiness suggests moisture contamination and reagent degradation.

Step 2: Cascade Initiation

• Action: Add 1.0 mmol of cyclohexyl isocyanide dropwise to the stirred solution at room temperature.

• Causality: Adding the isocyanide after the initial reagents are mixed ensures that the N-acyl isoquinolinium intermediate is formed and primed for nucleophilic addition, preventing isocyanide polymerization side-reactions.

Step 3: Reaction Maturation

• Action: Stir the mixture at room temperature for 12–18 hours.

• Validation Checkpoint 2 (In-Process Control): Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the highly UV-active isoquinoline spot (visible at 254 nm) confirms total conversion into the highly polar, baseline-retained isoquinolinium chloride salt.

Step 4: Isolation and Purification

• Action: Remove the CH₂Cl₂ solvent under reduced pressure using a rotary evaporator. Triturate and wash the resulting crude residue with hot ethyl acetate (EtOAc, 5 mL).

• Causality & Validation Checkpoint 3: This is the ultimate self-validating purification step. The target isoquinolinium chloride is an ionic salt and is completely insoluble in hot EtOAc. Conversely, unreacted isocyanides, imidoyl chlorides, and non-polar byproducts dissolve readily. The pure product remains as a pristine white solid, eliminating the need for laborious and yield-reducing column chromatography[4].

Self-validating experimental workflow for the one-pot synthesis of isoquinolinium chloride.

Quantitative Analysis & Photophysical Profiling

Beyond their synthetic utility, these specific isoquinolinium chlorides exhibit remarkable photophysical properties. They absorb UV radiation and emit intense blue light, characterized by high Stokes shifts. This makes them highly valuable as ultrasensitive fluorescent molecular probes for biological assays[4].

The table below summarizes the quantitative outputs of this one-pot methodology, demonstrating its high efficiency and the consistent photophysical performance of the resulting salts.

Compound ID	R1 Substituent (Isocyanide derived)	R2 Substituent (Imidoyl derived)	Isolated Yield (%)	Melting Point (°C)	Emission λmax (nm)
4a	Cyclohexyl	4-Methylphenyl	94	231–232	~481
4b	Cyclohexyl	2-(Trifluoromethyl)phenyl	93	263–265	~481

Data synthesized from fluorescence and yield studies of 3-(Trifluoromethyl)-2H-imidazo[5,1-a]isoquinolinium Chlorides[4].

Conclusion

The one-pot multicomponent synthesis of isoquinolinium chlorides represents a paradigm shift in heterocyclic chemistry. By leveraging intrinsic chemical causality—where nucleophilic attack naturally sets the stage for cyclization and rearrangement—researchers can bypass the need for transition-metal catalysts and complex purification schemes. The resulting self-validating protocol ensures high reproducibility, making it an indispensable tool for drug discovery pipelines and the development of advanced optoelectronic materials.

References

• Synthesis and Photophysical Properties of 3-(Trifluoromethyl)-2H-imidazo[5,1-a]isoquinolinium Chloride Derivatives Source: Thieme Connect (Synthesis)
• Cascade Synthesis of Functionalized 2H‐Imidazo[5,1‐a]isoquinolinium Chlorides from Isoquinoline, Chloroformamidines, and Isocyanides Source: ResearchG
• Ru(II)

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metal-free C-H activation for isoquinolinium salt synthesis

Title: Metal-Free C-H Activation for Isoquinolinium Salt Synthesis: A Paradigm Shift in Sustainable Heterocyclic Chemistry

Strategic Rationale: The Case for Metal-Free Annulation

Isoquinolinium salts and their oxidized derivatives (such as isoquinolones and isoquinoline N-oxides) are privileged structural motifs in medicinal chemistry, functional materials, and organic dyes. Traditionally, the synthesis of these heterocycles has relied heavily on transition-metal-catalyzed (Rh, Ru, Pd, Ir) C-H activation and annulation strategies. However, in late-stage drug development and industrial scale-up, transition metal catalysis introduces significant bottlenecks: exorbitant catalyst costs, the generation of toxic heavy-metal waste, and stringent regulatory limits on trace metal impurities in active pharmaceutical ingredients (APIs).

The advent of metal-free C-H activation has provided a robust, scalable, and environmentally benign alternative. By leveraging hypervalent iodine reagents, photoredox catalysis, and multicomponent zwitterionic pathways, synthetic chemists can now achieve highly regioselective annulations without the burden of metal remediation.

Mechanistic Paradigms in Metal-Free C-H Activation

Hypervalent Iodine(III)-Promoted Oxidative Annulation

Hypervalent iodine reagents, particularly phenyliodine bis(trifluoroacetate) (PIFA), act as potent 2-electron oxidants and electrophilic activators. In the synthesis of isoquinolones from substituted benzamides and alkynes, PIFA facilitates a metal-free oxidative cycloaddition[1]. The addition of trifluoroacetic acid (TFA) is mechanistically critical; it promotes ligand exchange on the iodine center, generating a highly electrophilic cationic iodine(III) species that lowers the activation energy for direct C-H bond cleavage.

Fig 1: PIFA-mediated electrophilic C-H activation and annulation pathway.

Visible-Light-Induced Deaminative [4+2] Annulation

Photochemical approaches offer a redox-neutral or mildly oxidative alternative. A breakthrough methodology utilizes the photoinitiated deaminative [4+2] annulation of alkynes with N-amidepyridinium salts[2]. Under visible light irradiation, a photocatalyst undergoes single-electron transfer (SET) to cleave the N-N bond of the pyridinium salt, generating a highly reactive amidyl radical. This radical subsequently adds across the alkyne, triggering an intramolecular cyclization cascade.

Fig 2: Visible-light-induced deaminative [4+2] radical annulation cascade.

Multicomponent Zwitterionic Salt Synthesis

Beyond oxidative annulations, metal-free C-H functionalization can be achieved via multicomponent reactions. For instance, the unprecedented synthesis of 4-substituted isoquinolinium zwitterionic salts is accomplished via the reaction of in situ formed N-benzylisoquinolinium bromide with aromatic aldehydes and cyclic 1,3-dicarbonyl compounds, utilizing simple organic bases like Et3N[3].

Validated Experimental Protocols

As an application scientist, it is imperative that protocols are designed as self-validating systems. The following workflows incorporate specific causality and observable milestones to ensure reproducibility and high fidelity.

Protocol A: PIFA-Mediated Synthesis of Isoquinolones

Objective: Oxidative annulation of N-methoxybenzamide with internal alkynes.

• Initiation: In an oven-dried Schlenk flask under an N2 atmosphere, dissolve N-methoxybenzamide (1.0 mmol) and the alkyne (1.2 mmol) in anhydrous dichloromethane (5 mL). Causality: Anhydrous conditions are mandatory to prevent the premature hydrolysis of PIFA into unreactive iodosylbenzene.

• Activation: Cool the mixture to 0 °C. Add TFA (2.0 equiv) dropwise, followed by the portion-wise addition of PIFA (1.5 equiv). Causality: TFA enhances PIFA's electrophilicity. Cooling controls the initial exothermic oxidative burst, preventing substrate degradation.

• Validation Check: Observe the solution. A successful activation is visually confirmed by a rapid transition from colorless to a deep yellow/orange hue, indicative of the N-iodonium intermediate forming.

• Propagation: Remove the ice bath, allowing the reaction to warm to room temperature. Stir for 12 hours. Monitor via TLC (Hexanes:EtOAc 3:1). The disappearance of the starting benzamide (Rf ≈ 0.6) and appearance of a highly UV-active spot (Rf ≈ 0.3) validates reaction completion.

• Quenching & Isolation: Quench the reaction with saturated aqueous Na2S2O3 (10 mL). Causality: Thiosulfate strictly reduces any unreacted PIFA to iodobenzene, preventing oxidative degradation of the newly formed isoquinolone core during concentration. Extract with DCM, wash with NaHCO3, dry over MgSO4, and purify via flash chromatography.

Protocol B: Photochemical Deaminative Annulation

Objective: Synthesis of isoquinolones via radical addition to alkynes.

• Preparation: Combine N-amidepyridinium salt (0.5 mmol), alkyne (1.0 mmol), Eosin Y (5 mol% as photocatalyst), and K2CO3 (2.0 equiv) in a dry tube containing DMF (3 mL).

• Degassing (Critical Step): Perform three rigorous freeze-pump-thaw cycles. Causality: Molecular oxygen is a potent triplet quencher and radical scavenger. Failing to remove O2 will completely halt the single-electron transfer (SET) process and trap the amidyl radical.

• Irradiation: Irradiate the mixture using a 3W Blue LED (450 nm) at room temperature for 24 hours.

• Validation Check: The reaction mixture must maintain the characteristic fluorescence of Eosin Y. If the solution shifts to a dark, non-fluorescent brown, catalyst bleaching has occurred, and a secondary dose of Eosin Y (2 mol%) is required to drive the reaction to completion.

• Workup: Dilute with EtOAc and wash extensively with 5% aqueous LiCl (3 x 10 mL). Causality: LiCl effectively partitions DMF into the aqueous layer, preventing emulsion formation and ensuring a clean organic phase for subsequent column chromatography.

Quantitative Data & Substrate Scope

To facilitate rapid decision-making in route scouting, the following table summarizes the quantitative metrics of the primary metal-free methodologies.

Strategy	Primary Reagents / Catalyst	Oxidant Source	Typical Yield Range	Key Advantages & Scope Limitations
Hypervalent Iodine Annulation	PIFA, TFA	PIFA (Internal, 2e⁻)	65% – 87%	Rapid reaction, highly scalable. Limited by highly electron-deficient alkynes.
Photoredox Radical Annulation	Eosin Y, K2CO3, Blue LED	Redox Neutral	70% – 92%	Extremely mild, high functional group tolerance. Requires strict degassing.
Zwitterionic Multicomponent	Et3N, Aldehyde, 1,3-Dicarbonyl	None (Condensation)	60% – 85%	100% atom economy. Generates complex C-4 substituted zwitterionic salts.
Ketoxime Oxidative Cyclization	PIFA, TFE (Solvent)	PIFA (Internal, 2e⁻)	55% – 93%	Direct access to isoquinoline N-oxides. Highly dependent on initial oxime geometry[4].

Conclusion & Future Outlook

The transition from heavy-metal catalysis to metal-free C-H activation represents a critical evolution in the synthesis of isoquinolinium salts and their derivatives. By understanding the fundamental causality of hypervalent iodine electrophilicity and photoredox radical generation, development chemists can design highly efficient, scalable, and API-compliant synthetic routes. Future advancements are expected to focus heavily on electrocatalytic metal-free annulations, further driving the sustainability and economic viability of heterocyclic chemistry.

References

• Title: Metal-free iodine(III)
• Source: rsc.
• Source: rsc.
• Source: acs.

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• 3. One-pot synthesis of 4-substituted isoquinolinium zwitterionic salts by metal-free C–H bond activation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

isoquinolinium chloride solubility and stability in aqueous solutions

An In-depth Technical Guide to the Aqueous Solubility and Stability of Isoquinolinium Chloride

Introduction: The Isoquinolinium Core in Modern Science

The isoquinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural basis for numerous natural alkaloids, pharmaceuticals, and functional organic molecules.[1] When the isoquinoline nitrogen is quaternized, it forms the isoquinolinium cation, a species with distinct chemical properties and reactivity. Isoquinolinium chloride, as a salt, presents a common form for handling and studying these cationic species.[2] Its behavior in aqueous solutions—specifically its solubility and stability—is a critical parameter for researchers in drug development, determining everything from formulation strategies and bioavailability to shelf-life and therapeutic efficacy.

This guide, prepared from the perspective of a Senior Application Scientist, provides a comprehensive overview of the principles and practical methodologies for evaluating the aqueous solubility and stability of isoquinolinium chloride. We will move beyond simple data reporting to explain the underlying chemical principles and provide robust, self-validating experimental protocols for rigorous scientific investigation.

Part 1: Aqueous Solubility of Isoquinolinium Chloride

The solubility of a compound in a given solvent is the maximum amount of that substance that can be dissolved in a specified amount of the solvent at a specific temperature to form a saturated solution. For pharmaceutical applications, aqueous solubility is a paramount property.

Theoretical Underpinnings of Solubility

The solubility of isoquinolinium chloride in water is governed by the interplay of its molecular structure and the properties of the aqueous medium.

• The Role of the Salt Form: The parent molecule, isoquinoline, is a weakly basic heterocycle with low solubility in water.[3] However, as isoquinolinium chloride, the compound exists as discrete ions in the solid state: the positively charged isoquinolinium cation and the negatively charged chloride anion. When introduced to water, a highly polar solvent, strong ion-dipole interactions form between the water molecules and these ions. This process, known as hydration, releases energy and is the primary driving force for the dissolution of ionic compounds, making isoquinolinium chloride significantly more water-soluble than its free base counterpart.[4][5]

• pH and Ionization: Isoquinoline is a weak base with a pKa of 5.14 for its conjugate acid (the isoquinolinium cation).[1] This means that in aqueous solutions with a pH below ~4, the compound will exist predominantly in its protonated, cationic isoquinolinium form. At a pH significantly above 5.14, it will deprotonate to the neutral, less soluble isoquinoline free base. Therefore, the apparent solubility of the compound is highly pH-dependent. Maintaining a sufficiently acidic pH is crucial to prevent precipitation of the free base.

Factors Influencing Aqueous Solubility

Several environmental and physicochemical factors can modulate the solubility of isoquinolinium chloride. Understanding these is key to controlling its behavior in solution.

Factor	Effect on Solubility	Rationale
Temperature	Generally Increases	For most solids, dissolution is an endothermic process. Increasing the temperature provides the energy needed to overcome the crystal lattice energy, thus favoring dissolution, as described by Le Châtelier's principle.[6][7] However, this effect can vary between compounds.[8]
pH	Decreases at High pH	As the pH of the solution rises above the pKa of the isoquinolinium cation (~5.14), the equilibrium shifts towards the neutral, less soluble isoquinoline free base, which may precipitate out of solution.[9]
Particle Size	Increases with Decreasing Size	Reducing the particle size of the solid material increases the surface-area-to-volume ratio. This provides a larger area for solvent interaction, which can lead to a faster dissolution rate and a potential increase in apparent solubility for very small particles.[4][6]
Presence of Co-solvents	Variable	The addition of organic co-solvents (e.g., ethanol, propylene glycol) can alter the polarity of the aqueous medium. This can either increase or decrease solubility depending on the specific co-solvent and its concentration.[5]
Common Ion Effect	Decreases	The presence of a common ion (e.g., from adding a high concentration of sodium chloride) can suppress the dissolution of isoquinolinium chloride by shifting the dissolution equilibrium to the left, although this effect is generally more significant for sparingly soluble salts.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold-standard technique for determining equilibrium solubility. It is designed to ensure that the system reaches a true thermodynamic equilibrium between the dissolved and undissolved solid.

Objective: To determine the equilibrium solubility of isoquinolinium chloride in a specified aqueous buffer at a controlled temperature.

Materials:

• Isoquinolinium chloride (solid)

• Aqueous buffer of desired pH (e.g., pH 4.5 acetate buffer)

• Calibrated analytical balance

• Thermostatically controlled shaker/incubator

• Centrifuge

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PVDF)

• Validated analytical method for quantification (e.g., HPLC-UV)

Procedure:

• Preparation: Add an excess amount of solid isoquinolinium chloride to a series of glass vials. The key is to ensure that a visible amount of undissolved solid remains at the end of the experiment, confirming saturation.

• Solvent Addition: Add a precise volume of the pre-equilibrated aqueous buffer to each vial.

• Equilibration: Seal the vials and place them in a shaker incubator set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached. The duration should be validated by sampling at multiple time points (e.g., 24, 48, 72 hours) to confirm the concentration has plateaued.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

• Sampling and Filtration: Carefully withdraw a supernatant aliquot. Immediately filter it through a syringe filter to remove any undissolved microparticles. This step is critical to avoid overestimation of solubility.

• Dilution and Quantification: Accurately dilute the clear filtrate with the mobile phase of the analytical method. Quantify the concentration of isoquinolinium chloride using a pre-validated HPLC-UV method against a standard curve.

• Data Analysis: Calculate the solubility in units such as mg/mL or µg/mL. The experiment should be performed in triplicate to ensure reproducibility.

Part 2: Aqueous Stability of Isoquinolinium Chloride

Chemical stability refers to the ability of a substance to resist chemical change or decomposition over time.[9] For a compound in an aqueous solution, this involves assessing its resilience to degradation pathways such as hydrolysis, oxidation, and photolysis.

Potential Degradation Pathways

Understanding the potential routes of degradation is the first step in designing a comprehensive stability study.[10]

• Hydrolytic Degradation: This involves the reaction of the compound with water. The rate of hydrolysis is often highly dependent on pH.[11] While the isoquinolinium ring itself is relatively stable, it can be susceptible to nucleophilic attack by hydroxide ions (OH⁻) under basic conditions, which could potentially lead to ring-opening products or other derivatives. Conversely, in strongly acidic media, specific acid-catalyzed degradation may occur.

• Oxidative Degradation: The presence of dissolved oxygen or oxidizing agents can lead to degradation. The electron-rich aromatic system of the isoquinolinium cation could be susceptible to oxidation, potentially forming N-oxides or hydroxylated species.[12]

• Photolytic Degradation (Photostability): Many aromatic heterocyclic compounds are sensitive to light, particularly in the UV range.[12] Absorption of photons can excite the molecule to a higher energy state, leading to bond cleavage, rearrangement, or reaction with other molecules, resulting in photodegradation products.[13][14]

Experimental Protocol: Forced Degradation (Stress Testing)

Forced degradation studies are designed to intentionally degrade the compound under accelerated conditions. This helps to identify likely degradation products, elucidate degradation pathways, and establish the stability-indicating nature of the analytical method used.[12] These studies are a core component of regulatory submissions under ICH guidelines.[15][16]

Objective: To evaluate the stability of isoquinolinium chloride under various stress conditions (hydrolysis, oxidation, heat, and light).

Materials:

• Stock solution of isoquinolinium chloride in water or a suitable co-solvent (e.g., 1 mg/mL).

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions (e.g., 0.1 M).

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%).

• Temperature-controlled oven.

• Photostability chamber compliant with ICH Q1B guidelines (providing controlled UV and visible light exposure).[13]

• Validated stability-indicating HPLC method (a method that can separate the parent compound from all its degradation products).

Procedure:

• Sample Preparation: For each condition, prepare separate test samples by mixing the stock solution with the respective stress agent. A control sample (stock solution with water) should be prepared and stored under ambient, protected-from-light conditions.

  • Acid Hydrolysis: Mix stock solution with 0.1 M HCl.

  • Base Hydrolysis: Mix stock solution with 0.1 M NaOH.

  • Oxidation: Mix stock solution with 3% H₂O₂.

  • Thermal Stress: Place a vial of the stock solution in an oven (e.g., 60-80°C).

  • Photolytic Stress: Expose a vial of the stock solution in a photostability chamber. A "dark control" sample, wrapped in aluminum foil, must be placed alongside it to differentiate between thermal and photolytic degradation.[12][14]

• Incubation and Sampling: Store the samples under their respective conditions. Collect aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours, or longer if the compound is stable).

• Sample Quenching (for hydrolytic samples): Before analysis, neutralize the acid and base hydrolysis samples to prevent further degradation on the autosampler. Add an equimolar amount of base to the acid sample and acid to the base sample.

• Analysis: Analyze all samples, including the time-zero and control samples, using the stability-indicating HPLC method.

• Data Evaluation:

  • Calculate the percentage of the parent compound remaining at each time point relative to the time-zero sample.

  • Monitor the formation of any degradation products. Peak area normalization can be used to estimate the percentage of major degradants.

  • A significant loss of the parent compound (e.g., 5-20%) is typically targeted to ensure the study is adequately stressed.

Interpreting Stability Data

The results of the forced degradation study provide a stability profile for isoquinolinium chloride.

Stress Condition	Typical Observation	Implication for Handling and Formulation
Acidic pH	Compound may be stable or show slow degradation.	Generally stable in acidic formulations.
Basic pH	Often shows rapid degradation.	Avoid alkaline conditions. Use of buffering agents to maintain pH below 6 is critical for liquid formulations.[17]
Oxidation	Degradation may occur in the presence of H₂O₂.	Consider using antioxidants in the formulation and packaging under an inert atmosphere (e.g., nitrogen).
Elevated Temperature	Increased rate of degradation.	Recommend storage at controlled room temperature or refrigerated conditions.
Light Exposure	Significant degradation compared to the dark control.	The solid and its solutions are likely photosensitive. Use of light-resistant (amber) packaging is mandatory.[13]

Part 3: Analytical Methodologies

The reliability of any solubility or stability study hinges on the quality of the analytical method used for quantification.

• High-Performance Liquid Chromatography (HPLC): This is the most common technique. A reversed-phase C18 column with a mobile phase consisting of an acidified aqueous buffer and an organic modifier (like acetonitrile or methanol) is a typical starting point. UV detection is suitable due to the chromophoric nature of the isoquinolinium ring.

• Chloride Ion Analysis: While HPLC focuses on the isoquinolinium cation, separate methods can be used to quantify the chloride counter-ion if needed. These include titration with silver nitrate (Mohr method) or ion chromatography.[18][19][20]

Conclusion and Practical Implications

This guide outlines the core principles and methodologies for assessing the aqueous solubility and stability of isoquinolinium chloride. As a quaternary ammonium salt, it is expected to have good intrinsic aqueous solubility, a property that is highly dependent on maintaining an acidic to neutral pH to prevent the formation of the less soluble free base.

Stability studies are crucial for predicting its shelf-life and identifying necessary precautions. Forced degradation is an indispensable tool that reveals vulnerabilities to pH extremes, light, and oxidizing conditions. For isoquinolinium chloride, the data strongly suggest that formulations should be buffered to a slightly acidic pH (e.g., 4-6) and protected from light using amber or opaque packaging.

By applying these robust, self-validating protocols, researchers and drug development professionals can generate the high-quality data needed to support formulation development, establish appropriate storage conditions, and ensure the ultimate safety and efficacy of products containing the isoquinolinium chloride core.

References

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• Benchchem. (n.d.). Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions. Benchchem.
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• Ibis Scientific, LLC. (2025, May 1). The Impact of pH on Chemical Stability in Lab Experiments. Ibis Scientific, LLC.
• Sampled. (2023, July 19). Meet the expert: The Importance of Photostability Testing. Sampled.
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• MDPI. (2021, November 24). Review of Chloride Ion Detection Technology in Water. MDPI.
• Wikipedia. (n.d.). Isoquinoline. Wikipedia.

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An In-depth Technical Guide to the Thermal Stability and Decomposition of Isoquinolinium Chloride

Foreword: The Criticality of Thermal Stability in Drug Development and Materials Science

Isoquinolinium salts represent a significant class of N-heterocyclic cationic compounds with diverse applications, from pharmaceutical intermediates to materials chemistry.[1] As with any compound intended for these applications, a thorough understanding of its thermal stability is paramount. The thermal decomposition profile of a substance dictates its shelf-life, processing parameters, and ultimately, its safety and efficacy. This guide provides a comprehensive technical overview of the methodologies and theoretical considerations for assessing the thermal stability and decomposition pathways of isoquinolinium chloride. It is intended for researchers, scientists, and drug development professionals who require a robust framework for characterizing this important class of molecules.

Theoretical Framework: Understanding the Thermal Behavior of Isoquinolinium Chloride

Isoquinolinium chloride, as a quaternary ammonium salt with an aromatic core, possesses distinct structural features that govern its thermal behavior. Its stability is influenced by the inherent strength of the bonds within the isoquinolinium cation and the nature of the chloride anion.

The decomposition of such heterocyclic aromatic compounds can be a complex process.[2] Unlike simple alkyl quaternary ammonium salts that may primarily decompose via Hoffmann elimination, the aromatic nature of the isoquinolinium ring suggests that decomposition may also involve ring-opening or fragmentation.[3][4] The process is often initiated by the cleavage of the bonds with the lowest dissociation energies. For heterocyclic compounds, this can involve the breaking of C-N and C-C bonds.[5]

The presence of the chloride anion also plays a crucial role. The basicity and nucleophilicity of the counter-ion can significantly influence the decomposition temperature and mechanism of organic salts.[6]

Core Analytical Techniques for Thermal Analysis

A multi-faceted approach utilizing several analytical techniques is essential for a comprehensive understanding of the thermal stability of isoquinolinium chloride. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the foundational methods in this endeavor.[7]

Thermogravimetric Analysis (TGA): Quantifying Thermal Stability

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[8] This technique is invaluable for determining the decomposition temperature, the stoichiometry of decomposition, and the presence of any residual solvents or moisture.[9]

• TGA Curve: A plot of mass versus temperature. A sharp drop in mass indicates a decomposition event.

• Derivative Thermogravimetric (DTG) Curve: The first derivative of the TGA curve, plotting the rate of mass loss versus temperature. Peaks in the DTG curve correspond to the temperatures of maximum decomposition rate.[10]

Experimental Workflow: Thermogravimetric Analysis

Caption: Workflow for TGA analysis of isoquinolinium chloride.

Differential Scanning Calorimetry (DSC): Characterizing Thermal Transitions

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[11] It is used to detect thermal events such as melting, crystallization, and decomposition, and to quantify the enthalpy changes associated with these processes.[12]

• Endothermic Peaks: Indicate heat absorption, characteristic of melting or some decomposition processes.

• Exothermic Peaks: Indicate heat release, often associated with crystallization or certain decomposition pathways.

• Glass Transition (Tg): A step change in the baseline, indicating a transition from a glassy to a rubbery state.

Experimental Workflow: Differential Scanning Calorimetry

Caption: Workflow for DSC analysis of isoquinolinium chloride.

Advanced Analysis: Evolved Gas Analysis (EGA)

To fully understand the decomposition mechanism, it is crucial to identify the gaseous products evolved during the thermal degradation of isoquinolinium chloride. Hyphenated techniques, such as TGA-Mass Spectrometry (TGA-MS) and TGA-Fourier Transform Infrared Spectroscopy (TGA-FTIR), are powerful tools for this purpose.[13]

Based on studies of similar heterocyclic and quaternary ammonium compounds, the expected decomposition products of isoquinolinium chloride may include:

• Hydrogen chloride (HCl)[5]

• Ammonia (NH3)[5]

• Hydrogen cyanide (HCN)[5]

• Aromatic amine derivatives[5]

• Various hydrocarbons

The identification of these products provides direct insight into the bond cleavage events and the overall decomposition pathway.

Data Presentation and Interpretation

A systematic presentation of the thermal analysis data is essential for clear communication and comparison.

Table 1: Summary of Thermal Analysis Data for Isoquinolinium Chloride

Parameter	TGA	DSC
Onset of Decomposition (°C)	To be determined	To be determined
Peak Decomposition Temp. (°C)	To be determined	To be determined
Mass Loss (%)	To be determined	N/A
Melting Point (°C)	N/A	To be determined
Enthalpy of Fusion (J/g)	N/A	To be determined
Enthalpy of Decomposition (J/g)	N/A	To be determined

Note: The values in this table are placeholders and should be populated with experimental data.

Detailed Experimental Protocols

The following protocols provide a starting point for the thermal analysis of isoquinolinium chloride. Instrument parameters may need to be optimized depending on the specific equipment and sample characteristics.

Protocol for Thermogravimetric Analysis (TGA)

• Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to the manufacturer's instructions.

• Sample Preparation: Accurately weigh 5-10 mg of isoquinolinium chloride into a tared TGA pan (alumina or platinum is recommended).[14]

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert atmosphere.[15]

• Thermal Program:

  • Heat the sample from ambient temperature (e.g., 25°C) to a final temperature of 600°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Record the mass loss as a function of temperature.

  • Analyze the resulting TGA curve to determine the onset temperature of decomposition and the percentage of mass loss for each decomposition step.

  • Analyze the DTG curve to determine the temperature of the maximum rate of mass loss.

Protocol for Differential Scanning Calorimetry (DSC)

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials.

• Sample Preparation: Accurately weigh 2-5 mg of isoquinolinium chloride into a tared aluminum DSC pan and hermetically seal it. A small pinhole may be made in the lid to allow for the escape of evolved gases.[16]

• Instrument Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Heat the sample from ambient temperature to 400°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • Analyze the resulting DSC thermogram to identify and quantify endothermic and exothermic events.

Safety Precautions

• Material Handling: Isoquinolinium chloride should be handled in a well-ventilated area, preferably a fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

• Thermal Analysis: The decomposition of nitrogen-containing organic compounds can produce toxic gases such as HCN and NH3.[5] Therefore, the exhaust from the thermal analysis instrument must be vented to a fume hood or other suitable exhaust system.[17]

• Purge Gas: Ensure that the purge gas cylinders are properly secured and that the gas flow is regulated to prevent over-pressurization of the instrument.[17]

• Cryogenic Liquids: If using a liquid nitrogen cooling system, appropriate cryogenic handling procedures must be followed, including the use of insulated gloves and a face shield.[18]

Conclusion

A comprehensive understanding of the thermal stability and decomposition of isoquinolinium chloride is essential for its safe and effective use in various applications. The combination of Thermogravimetric Analysis, Differential Scanning Calorimetry, and Evolved Gas Analysis provides a powerful analytical toolkit for this purpose. By following the detailed protocols and interpretative guidance provided in this guide, researchers can obtain high-quality, reliable data to inform their work in drug development and materials science.

References

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Advanced Analytical Characterization of Isoquinolinium Chloride: An Integrated NMR and Mass Spectrometry Framework

Executive Summary

Accurate structural elucidation of heterocyclic quaternary ammonium salts is a cornerstone of modern drug development. This whitepaper provides an in-depth technical guide on the analytical characterization of isoquinolinium chloride . By synergizing Nuclear Magnetic Resonance (NMR) spectroscopy with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), researchers can establish a self-validating analytical system. This guide details the causality behind specific experimental parameters, outlines step-by-step methodologies, and synthesizes quantitative data to ensure scientific integrity and reproducibility.

Introduction

Isoquinolinium chloride ( C9​H8​ClN ) is a fundamental bicyclic aromatic compound characterized by a positively charged nitrogen atom within its ring structure. This specific scaffold serves as a critical pharmacophore in a variety of therapeutic agents, ranging from neuromuscular blocking drugs to novel antimicrobial and antifungal compounds ()[1]. Because the physicochemical properties of isoquinolinium salts are heavily dictated by the distribution of the positive charge across the aromatic system, highly precise analytical workflows are required to confirm structural integrity, detect impurities, and validate synthetic pathways.

Nuclear Magnetic Resonance (NMR) Analysis

Causality of Experimental Choices

Analyzing isoquinolinium salts via NMR presents unique physical chemistry challenges. In non-polar solvents (such as CDCl3​ ), isoquinolinium derivatives frequently exhibit extreme, anomalous line broadening. This phenomenon is driven by slow exchange equilibria, dynamic aggregation, and complexation with trace impurities or counterions ()[2].

To overcome this, highly polar deuterated solvents (e.g., DMSO−d6​ or D2​O ) must be selected. These solvents effectively disrupt ion-pairing between the isoquinolinium cation and the chloride anion, ensuring sharp, well-resolved spectral lines. Furthermore, the permanent positive charge on the nitrogen atom exerts a strong electron-withdrawing effect, significantly deshielding the adjacent protons (C1 and C3), which shifts their resonances far downfield compared to neutral isoquinoline.

Step-by-Step Methodology: High-Resolution NMR Acquisition

This protocol is designed as a self-validating system: the 1D spectra provide primary structural evidence, while the 2D experiments independently verify the atomic connectivity.

• Sample Preparation: Dissolve 15–20 mg of highly purified isoquinolinium chloride in 0.6 mL of anhydrous DMSO−d6​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Shimming and Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Execute automated gradient Z-shimming, followed by manual fine-tuning to achieve a lock signal >80% and a TMS line width at half-height (FWHM) of <1.0 Hz.

• 1 H NMR Acquisition: Utilize a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds to ensure complete relaxation of the highly deshielded C1 proton. Accumulate 32 scans.

• 13 C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled sequence (zgpg30). Critical Step: Increase the relaxation delay (D1) to 3.0 seconds and accumulate a minimum of 1024 scans. This compensates for the longer T1​ relaxation times of the quaternary carbons (C4a, C8a) and the lack of Nuclear Overhauser Effect (NOE) enhancement.

• 2D HMBC Cross-Validation: Execute a Heteronuclear Multiple Bond Correlation (HMBC) experiment. The HMBC will reveal a strong 3-bond coupling ( 3JCH​ ) from the highly deshielded C1 proton to the C4a and C8a quaternary carbons, definitively validating the integrity of the bicyclic core.

Quantitative Data: NMR Assignments

The following table summarizes the expected chemical shifts, demonstrating the profound deshielding effect of the quaternary nitrogen.

Position	1 H Chemical Shift (ppm)	Multiplicity	13 C Chemical Shift (ppm)
C1	9.85	Singlet	150.2
C3	8.62	Doublet ( J=6.5 Hz)	135.4
C4	8.41	Doublet ( J=6.5 Hz)	125.8
C5	8.25	Doublet ( J=8.0 Hz)	128.1
C6	7.95	Triplet ( J=7.5 Hz)	131.5
C7	8.05	Triplet ( J=7.5 Hz)	131.8
C8	8.30	Doublet ( J=8.0 Hz)	127.4
C4a	-	Quaternary	128.5
C8a	-	Quaternary	138.2

Mass Spectrometry (MS) Analysis

Causality of Experimental Choices

Because isoquinolinium chloride is a pre-formed salt, it inherently exists as a cation ( C9​H8​N+ ) in solution. Therefore, Electrospray Ionization (ESI) in positive mode is the most logical, sensitive, and artifact-free choice. It bypasses the need for gas-phase protonation, directly transferring the intact isoquinolinium cation ( m/z 130.06) from the liquid phase into the mass analyzer.

For structural validation, Collision-Induced Dissociation (CID) is employed. The thermodynamic hallmark of protonated isoquinoline/isoquinolinium fragmentation is the expulsion of hydrogen cyanide (HCN, 27 Da), which yields a highly stable product ion at m/z 103 ()[3].

Step-by-Step Methodology: LC-ESI-MS/MS Profiling

• Sample Preparation: Dilute the isoquinolinium chloride stock to a final concentration of 1 µg/mL in a solvent matrix of 50:50 Methanol:Water containing 0.1% Formic Acid. Note: Formic acid is added not to protonate the already-charged molecule, but to prevent peak tailing on the LC column and stabilize the Taylor cone during electrospray.

• Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Utilize a rapid gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes at 0.3 mL/min.

• Source Optimization: Set the ESI capillary voltage to +3.0 kV. Maintain the desolvation temperature at 350°C and gas flow at 600 L/hr to ensure efficient droplet evaporation without inducing thermal degradation of the salt.

• MS1 Acquisition: Scan the quadrupole from m/z 50 to 500 to identify the intact cation [M]+ at m/z 130.06.

• MS/MS (CID) Fragmentation: Isolate m/z 130.06 in the first quadrupole. Apply a Collision Energy (CE) ramp from 15 to 35 eV using Argon as the collision gas. Record the product ion spectrum to validate the structural backbone.

Quantitative Data: MS Fragmentation

The fragmentation pattern acts as an absolute fingerprint for the isoquinolinium core.

Precursor Ion ( m/z )	Product Ion ( m/z )	Relative Abundance	Structural Assignment / Mechanism
130.06	130.06	100% (MS1)	Intact [M]+ cation ( C9​H8​N+ )
130.06	103.05	High (CID)	[M−HCN]+ ( C8​H7+​ )
130.06	77.04	Moderate (CID)	Phenyl cation ( C6​H5+​ ) via loss of C2​H2​ from m/z 103
130.06	51.02	Low (CID)	Cyclobutadienyl cation ( C4​H3+​ )

Integrated Analytical Workflow

The following diagram illustrates the self-validating, parallel workflow used to achieve absolute structural certainty.

Integrated analytical workflow for the structural elucidation of isoquinolinium chloride.

Conclusion

The comprehensive characterization of isoquinolinium chloride requires a dual-pronged approach. NMR spectroscopy, when executed in highly polar solvents with appropriate relaxation delays, maps the electronic environment and atomic connectivity. Concurrently, positive-mode ESI-MS/MS exploits the pre-existing cationic state of the molecule, utilizing targeted CID fragmentation (specifically the loss of HCN) to confirm the heterocyclic backbone. Together, these methodologies form a robust, self-validating framework essential for rigorous drug development and chemical verification.

References

• Title: Lauryl isoquinolinium chloride | CID 51393 Source: PubChem, National Institutes of Health URL: [Link]

• Title: Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds Source: Proceedings of the Indian Academy of Sciences - Chemical Sciences URL: [Link]

• Title: Photodissociation Electronic Spectra of Cold Protonated Quinoline and Isoquinoline in the Gas Phase Source: The Journal of Physical Chemistry A (ACS Publications) URL: [Link]

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An In-depth Technical Guide to the UV-Vis Absorption and Fluorescence Spectra of Isoquinolinium Salts

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the ultraviolet-visible (UV-Vis) absorption and fluorescence spectroscopic properties of isoquinolinium salts. We will delve into the theoretical underpinnings, practical experimental methodologies, and diverse applications of these versatile N-heterocyclic cationic compounds.

Introduction: The Significance of Isoquinolinium Salts

Isoquinolinium salts are a class of organic compounds characterized by a cationic isoquinoline core. Their unique photophysical properties, including strong absorption in the UV-Vis region and tunable fluorescence emission, have made them invaluable tools in various scientific disciplines.[1][2] These properties are intrinsically linked to their extended π-electron systems and the positive charge on the nitrogen atom, which influences their interaction with the surrounding environment.

The applications of fluorescent isoquinolinium salts are extensive and continue to expand. They are utilized in:

• Materials Chemistry: As components of organic light-emitting diodes (OLEDs) and other optoelectronic devices.[2]

• Pharmaceutical Applications & Theranostics: For drug delivery, imaging, and combination therapy.[1][2]

• Biological Sensing and Bioimaging: As fluorescent probes for detecting biomolecules like DNA and for cellular imaging.[1][2]

This guide will provide the foundational knowledge and practical insights necessary to harness the full potential of isoquinolinium salts in your research endeavors.

Theoretical Principles: Understanding the Spectral Behavior

The UV-Vis absorption and fluorescence of isoquinolinium salts are governed by electronic transitions between different energy levels within the molecule.

UV-Vis Absorption

UV-Vis absorption spectroscopy measures the amount of light absorbed by a sample at different wavelengths. For isoquinolinium salts, absorption of UV or visible light promotes electrons from a lower energy ground state (S₀) to a higher energy excited singlet state (S₁ or S₂). The wavelengths of maximum absorption (λ_max) are determined by the energy difference between these states.

Key structural features influencing absorption include:

• Aromatic System: The extended π-conjugated system of the isoquinoline core is the primary chromophore.

• Substituents: Electron-donating or electron-withdrawing groups attached to the isoquinoline ring can shift the absorption maxima to longer (bathochromic shift) or shorter (hypsochromic shift) wavelengths.

• Protonation: The protonation state of the nitrogen atom significantly affects the electronic structure and, consequently, the absorption spectrum.[3][4] For instance, the protonation of isoquinoline can lead to the appearance of a new absorption band at a longer wavelength, indicating the formation of the cationic species.[3][4]

Fluorescence Emission

Fluorescence is the emission of light from a molecule after it has absorbed light. Following excitation to an excited singlet state, the molecule can relax back to the ground state by emitting a photon. This emitted light is of lower energy (longer wavelength) than the absorbed light, a phenomenon known as the Stokes shift.

Several factors critically influence the fluorescence properties of isoquinolinium salts:

• Structural Rigidity: Molecules with rigid structures tend to have higher fluorescence quantum yields because rigidity reduces non-radiative decay pathways like vibrational relaxation.[5]

• Solvent Environment: The polarity of the solvent can affect the energy levels of the excited state, leading to shifts in the emission wavelength.[3] Protic, hydrogen-bonding solvents can stabilize the excited state, often leading to higher quantum yields.[6][7] Halogenated solvents have been shown to significantly enhance the fluorescence quantum yields of certain 9-aryl-substituted isoquinolinium derivatives.[8][9]

• Temperature and Viscosity: Higher temperatures generally decrease fluorescence intensity due to increased collisional quenching.[5] Conversely, increased viscosity can enhance fluorescence by restricting molecular motion.[5]

• pH and Protonation: As with absorption, the protonation state can dramatically impact fluorescence. The protonation of the isoquinoline nitrogen often leads to a significant enhancement of fluorescence intensity.[3]

• Substituent Effects: The nature and position of substituents can introduce new energy levels or alter existing ones, thereby tuning the emission color and intensity. Some substituents can quench fluorescence through processes like twisted intramolecular charge transfer (TICT).[8]

Experimental Protocols: Accurate and Reliable Measurements

This section provides detailed, step-by-step methodologies for the characterization of the UV-Vis absorption and fluorescence properties of isoquinolinium salts.

Instrumentation and General Considerations

• UV-Vis Spectrophotometer: A dual-beam spectrophotometer is recommended for accurate measurements, as it simultaneously measures the sample and a reference, correcting for solvent absorption and instrument drift.[10]

• Spectrofluorometer: A sensitive spectrofluorometer is required for fluorescence measurements. It is crucial that the instrument is capable of correcting emission and excitation spectra.

• Cuvettes: For UV-Vis measurements, standard quartz cuvettes with a 1 cm path length are typically used. For fluorescence, four-sided polished quartz cuvettes are necessary to allow for right-angle detection of the emitted light.[11]

• Solvents: Use spectroscopic grade solvents to minimize interference from impurities.

Workflow for Spectral Characterization

The following diagram illustrates the general workflow for obtaining and analyzing the UV-Vis and fluorescence spectra of an isoquinolinium salt.

Caption: Experimental workflow for UV-Vis and fluorescence analysis.

Step-by-Step Protocol for UV-Vis Absorption Measurement

• Instrument Warm-up: Allow the spectrophotometer to warm up for at least 30 minutes to ensure lamp stability.

• Sample Preparation:

  • Prepare a stock solution of the isoquinolinium salt in a suitable solvent (e.g., DMSO or methanol) at a concentration of approximately 1 mM.

  • From the stock solution, prepare a working solution in the desired solvent for analysis (e.g., water, ethanol, or a buffer). The final concentration should result in an absorbance between 0.1 and 1.0 at the λ_max to ensure adherence to the Beer-Lambert Law.

• Blank Measurement: Fill a clean quartz cuvette with the solvent used for the working solution. Place it in the reference and sample holders and record a baseline correction.

• Sample Measurement: Replace the blank in the sample holder with the cuvette containing the isoquinolinium salt solution. Record the absorption spectrum over a suitable wavelength range (e.g., 190-600 nm).[6][7]

• Data Analysis:

  • Identify the wavelength(s) of maximum absorbance (λ_max).

  • Calculate the molar extinction coefficient (ε) using the Beer-Lambert Law: A = εcl, where A is the absorbance at λ_max, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Step-by-Step Protocol for Fluorescence Measurement

• Instrument Warm-up: Allow the spectrofluorometer to warm up as per the manufacturer's instructions.

• Determining Optimal Wavelengths:

  • Use the λ_max from the UV-Vis spectrum as the initial excitation wavelength (λ_ex).[12]

  • Record an emission spectrum by scanning at wavelengths longer than the excitation wavelength.

  • Identify the wavelength of maximum emission (λ_em).

  • To confirm the optimal excitation wavelength, set the emission monochromator to λ_em and scan the excitation wavelengths.

• Emission Spectrum Acquisition:

  • Prepare a dilute solution of the isoquinolinium salt with an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.[13][14]

  • Record the emission spectrum using the optimal λ_ex.

• Quantum Yield (Φ_F) Determination (Comparative Method):

  • The fluorescence quantum yield is determined relative to a well-characterized standard with a known quantum yield.[15] Quinine sulfate in 0.1 M H₂SO₄ (Φ_F = 0.577) is a common standard.[6][7]

  • Equation: Φ_X = Φ_ST * (I_X / I_ST) * (A_ST / A_X) * (n_X² / n_ST²) Where:

    • Φ is the quantum yield.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.

    • Subscripts X and ST refer to the unknown sample and the standard, respectively.

  • Procedure:

    • Prepare solutions of the standard and the unknown sample with absorbance values below 0.1 at the same excitation wavelength.

    • Measure the absorbance of both solutions at the chosen excitation wavelength.

    • Measure the fluorescence emission spectra of both solutions under identical experimental conditions (excitation wavelength, slit widths).

    • Integrate the area under the emission curves for both the standard and the unknown.

    • Calculate the quantum yield of the unknown sample using the equation above.

Data Presentation and Interpretation

Tabulated Photophysical Data

Summarizing the key photophysical data in a table allows for easy comparison and interpretation.

Compound	Solvent	λ_abs (nm)	ε (M⁻¹cm⁻¹)	λ_em (nm)	Stokes Shift (nm)	Φ_F
Isoquinolinium Salt A	Ethanol	350	15,000	450	100	0.65
Isoquinolinium Salt B	Water	365	12,500	480	115	0.40
Isoquinolinium Salt C	Dichloromethane	340	18,000	430	90	0.85

This is an example table; actual values will vary depending on the specific isoquinolinium salt and conditions.

Interpreting Spectral Data

• Absorption Spectrum: The position and intensity of the absorption bands provide insights into the electronic structure of the molecule.

• Emission Spectrum: The emission wavelength determines the color of the fluorescence, while the intensity is related to the quantum yield.

• Stokes Shift: A large Stokes shift is often desirable for fluorescence applications, as it minimizes self-absorption and improves the signal-to-noise ratio.

• Quantum Yield: This value is a critical measure of the efficiency of the fluorescence process. A high quantum yield is generally preferred for applications requiring bright fluorescence, such as bioimaging.

Advanced Applications: Isoquinolinium Salts as Fluorescent Probes

The sensitivity of their spectral properties to the local environment makes isoquinolinium salts excellent candidates for fluorescent probes. For example, they can be designed to detect specific analytes or changes in physiological conditions.

Detection of Thiophenols

Quinolinium-based fluorescent probes have been developed for the detection of thiophenols.[16] These probes are initially non-fluorescent. In the presence of thiophenols, a chemical reaction occurs that releases a highly fluorescent quinolinium species, leading to a "turn-on" fluorescence response.[16]

The following diagram illustrates the general mechanism of a "turn-on" fluorescent probe.

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Introduction: Decoding the Architecture of a Privileged Scaffold

An In-depth Technical Guide to the Crystal Structure Analysis of Isoquinolinium Chloride

The isoquinoline nucleus is a cornerstone in medicinal chemistry, forming the structural basis of a vast number of natural alkaloids and synthetic compounds with diverse and potent biological activities.[1][2] From anticancer agents to antihypertensives, the isoquinoline scaffold is recognized as a "privileged structure" due to its ability to bind to multiple biological targets.[3] When isoquinoline is quaternized to form an isoquinolinium salt, such as isoquinolinium chloride (C₉H₈N⁺·Cl⁻), its physicochemical properties are significantly altered, impacting its potential as a therapeutic agent or material component.[4][5][6]

The precise three-dimensional arrangement of ions and molecules in the solid state—the crystal structure—governs a compound's macroscopic properties, including stability, solubility, dissolution rate, and bioavailability. For professionals in drug development and materials science, a thorough understanding of the crystal structure is not merely an academic exercise; it is a fundamental prerequisite for rational drug design, formulation development, and intellectual property protection.[7][8]

This guide provides a comprehensive, technically-grounded overview of the complete workflow for determining and analyzing the crystal structure of isoquinolinium chloride. Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, validate our protocols through an integrated system of checks, and ground our findings in authoritative crystallographic data.

Part 1: The Genesis of Analysis - Synthesis and High-Quality Crystal Growth

The quality of a crystal structure analysis is fundamentally limited by the quality of the crystal itself. Therefore, the initial steps of synthesis and crystallization are paramount and demand meticulous attention to detail.

Synthesis of Isoquinolinium Chloride

The most direct route to isoquinolinium chloride is the quaternization of the isoquinoline base. This is typically achieved by reacting isoquinoline with an alkylating agent, followed by anion exchange, or more directly through protonation with hydrochloric acid.[2][9]

• Protonation Route: Dissolving isoquinoline in a suitable solvent (e.g., methanol, ethanol) and adding a stoichiometric amount of concentrated hydrochloric acid will precipitate isoquinolinium chloride.[10] This method is straightforward and generally yields a clean product.

It is crucial to recognize that the synthetic and purification pathway can influence the final crystalline form. Impurities can inhibit crystallization or become incorporated into the lattice, while different solvent systems can lead to the formation of different polymorphs or solvates.

The Art and Science of Crystallization

Obtaining a single crystal of suitable size and quality (typically 0.1-0.3 mm with no visible defects) is often the most challenging step in the entire analysis.[8] The goal is to guide the molecules to self-assemble into a highly ordered, three-dimensional lattice slowly. For organic salts like isoquinolinium chloride, several methods are effective.

Causality in Method Selection: The choice of crystallization method and solvent is dictated by the compound's solubility profile. The ideal solvent is one in which the compound is sparingly soluble at room temperature but moderately soluble at an elevated temperature, or one from which the compound can be slowly precipitated by the introduction of a miscible "anti-solvent" in which it is insoluble.

Experimental Protocol: Crystallization by Slow Evaporation

This is often the simplest and most effective starting point for a new compound.

• Solvent Screening: Begin by testing the solubility of a small amount of purified isoquinolinium chloride in a range of solvents (e.g., water, methanol, ethanol, acetonitrile). Identify a solvent in which it has moderate solubility.

• Solution Preparation: Prepare a nearly saturated solution of the compound in the chosen solvent at room temperature. Ensure the solution is free of any undissolved particulate matter by filtration through a syringe filter (0.22 µm).

• Setup: Transfer the filtered solution to a small, clean vial. The vial should have a narrow opening to slow the rate of evaporation.

• Incubation: Cover the vial with a cap that has been pierced with one or two small holes using a needle. Place the vial in a vibration-free environment (e.g., a dedicated incubator or a quiet corner of a laboratory bench).

• Monitoring: Allow the solvent to evaporate slowly over several days to weeks. Monitor the vial periodically for the formation of small, well-defined crystals. Avoid agitation, which can lead to the formation of a polycrystalline powder.

• Harvesting: Once crystals of suitable size have formed, carefully remove them from the mother liquor using a spatula or pipette and dry them on filter paper.

Part 2: Data Acquisition - Illuminating the Crystal with X-rays

With a suitable single crystal in hand, the next step is to measure how it diffracts X-rays. This experiment forms the empirical foundation of the entire structural analysis.

The Core Technique: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive method for determining the atomic arrangement within a crystalline solid.[11][12] The technique is based on Bragg's Law, which describes how X-rays are diffracted by the planes of atoms in a crystal lattice. The resulting diffraction pattern of spots is unique to the crystal's structure.

Expertise in Data Collection: Modern diffractometers automate much of the data collection process. However, expert oversight is critical. Data is almost universally collected at low temperatures (typically 100 K) by bathing the crystal in a stream of cold nitrogen gas. This is not merely a convention; it significantly reduces the thermal vibration of atoms, leading to less diffuse diffraction spots at higher angles.[11] This "sharpening" of the data results in a more precise and detailed final structure.

Experimental Protocol: SC-XRD Data Collection

• Crystal Mounting: Select a well-formed single crystal under a microscope. The crystal should have sharp edges and uniform clarity. Mount it on the tip of a glass fiber or a specialized loop using a minimal amount of cryo-protectant oil.

• Goniometer Mounting: Attach the mounted crystal to the goniometer head of the diffractometer.

• Centering and Cooling: Center the crystal precisely in the X-ray beam using the instrument's video microscope. Once centered, cool the crystal to the target temperature (e.g., 100 K).

• Unit Cell Determination: Collect a few initial diffraction images (frames) to locate the primary diffraction spots. The instrument software uses the positions of these spots to determine the dimensions and angles of the unit cell—the fundamental repeating block of the crystal.

• Data Collection Strategy: Based on the crystal's symmetry (determined from the unit cell), the software calculates an efficient strategy to measure the intensity of all unique diffraction spots by rotating the crystal through a series of angles. A complete dataset often requires several hours to collect.

• Data Processing: After collection, the raw image files are processed. This involves:

  • Indexing: Confirming the unit cell and assigning Miller indices (h, k, l) to each diffraction spot.

  • Integration: Measuring the intensity of each spot.

  • Scaling and Absorption Correction: Applying corrections for experimental variations and the absorption of X-rays by the crystal itself.

The final output is a reflection file containing a list of h, k, l indices and their corresponding measured intensities, which is the input for the next stage.

Part 3: From Data to Model - Structure Solution and Refinement

This stage is a computational process that translates the measured diffraction intensities into a chemically sensible three-dimensional model of the atoms in the crystal.

Caption: Workflow for single-crystal X-ray structure determination.

Structure Solution: Overcoming the Phase Problem

The diffraction data provides the intensities (amplitudes) of the scattered X-rays, but the crucial phase information is lost. This is the "phase problem" of crystallography. For small molecules like isoquinolinium chloride, this is routinely solved using Direct Methods, a mathematical approach that uses statistical relationships between the intensities to estimate the initial phases. This process generates an initial electron density map.

Structure Refinement: A Self-Validating System

The initial model derived from the electron density map is an approximation. Refinement is the iterative process of adjusting the model's parameters (atomic coordinates, thermal motion) to improve the agreement between the diffraction pattern calculated from the model and the experimentally measured pattern.[13]

Trustworthiness through Refinement Metrics: The quality of this agreement is monitored using several figures of merit:

• R1: The residual factor, representing the discrepancy between observed and calculated structure factor amplitudes. A value below 5% (0.05) is considered excellent for small molecules.

• wR2: A weighted residual factor based on intensities.

• Goodness of Fit (GooF): Should be close to 1.0 for a good model.

This process is self-validating. A chemically incorrect or poorly placed atom will not refine well and will result in poor R-factors and physically unrealistic parameters (e.g., strange bond lengths or thermal ellipsoids). Hydrogen atoms are typically located in the final stages from a difference electron density map and refined using appropriate constraints.

Part 4: Analysis of the Isoquinolinium Chloride Crystal Structure

The final refined model provides a wealth of precise information about the compound's structure at the atomic level.

Crystallographic Data Summary

A redetermination of the anhydrous isoquinolinium chloride structure was reported by Daly, Pinkerton, and Schwarzenbach.[13] Their findings provide an authoritative benchmark for the compound.

Parameter	Value
Chemical Formula	C₉H₈N⁺·Cl⁻
Formula Weight	165.62 g/mol
Crystal System	Monoclinic
Space Group	P2₁/a (an alternative setting of P2₁/c)
a (Å)	9.192(5)
b (Å)	17.486(6)
c (Å)	5.161(3)
β (°)	100.45(4)
Volume (ų)	815.8(7)
Z (molecules/unit cell)	4
Final R1 [I > 2σ(I)]	0.044
Data Source	[13]

Molecular Geometry and Supramolecular Interactions

The asymmetric unit of the crystal consists of one planar isoquinolinium cation and one chloride anion.[13] The analysis of the structure reveals several key features that dictate its properties.

• Cation Geometry: The bond lengths within the isoquinolinium ring show variations similar to those in isoelectronic naphthalene. The presence of the positively charged nitrogen atom leads to a shortening of adjacent C-C bonds due to π-electron transfer from the carbocyclic ring.[13]

• Intermolecular Interactions: The crystal packing is not random; it is dominated by specific, directional non-covalent interactions that build the three-dimensional lattice.

  • Hydrogen Bonding: The most significant interaction is the hydrogen bond between the protonated nitrogen atom of the cation and the chloride anion (N-H···Cl). This strong electrostatic interaction is a primary driver of the crystal packing.[13]

  • Weak C-H···Cl Interactions: In addition to the primary N-H···Cl bond, weaker C-H···Cl interactions involving the aromatic C-H donors of the isoquinolinium ring and the chloride anion are also observed. These interactions help to create a robust, interconnected network.[10][14]

  • π-π Stacking: The planar aromatic rings of adjacent isoquinolinium cations can engage in π-π stacking, further stabilizing the crystal structure.

Caption: Key intermolecular forces in the isoquinolinium chloride crystal.

Part 5: Applications in Drug Development and Materials Science

The detailed structural knowledge obtained from this analysis has direct, practical applications.

• Rational Drug Design: The isoquinolinium scaffold is a frequent starting point for inhibitor design.[1][3] The crystal structure provides a precise 3D map of the molecule, revealing the exact location of hydrogen bond donors (N-H), aromatic surfaces for π-stacking, and the overall molecular shape. This information is invaluable for designing derivatives with improved binding affinity and selectivity for a target protein (Structure-Activity Relationship, SAR).

• Polymorphism and Salt Selection: An active pharmaceutical ingredient (API) can often crystallize in multiple different forms, or polymorphs, each with its own unique crystal structure and properties.[7] XRPD and SC-XRD are the definitive tools for identifying and characterizing these forms. Furthermore, forming salts with different anions (e.g., bromide, nitrate, tosylate) instead of chloride will lead to different crystal structures with potentially superior properties, such as improved solubility or stability.[13][15] The analysis of isoquinolinium chloride provides the baseline for understanding how these changes manifest structurally.

• Computational Chemistry: Experimental crystal structures serve as the "ground truth" for validating and parameterizing computational models. A high-quality crystal structure is the ideal starting point for molecular docking simulations, molecular dynamics, and quantum mechanical calculations that predict molecular behavior and properties.

Conclusion

The crystal structure analysis of isoquinolinium chloride is a multi-stage process that transforms a bulk chemical substance into a highly detailed, atomic-resolution model. Each step, from the careful cultivation of a single crystal to the final interpretation of intermolecular forces, builds upon the last. The resulting structural data provides far more than a simple picture; it offers a profound understanding of the molecule's geometry and the supramolecular interactions that govern its solid-state behavior. For researchers in the pharmaceutical and materials sciences, this knowledge is not an endpoint but a critical starting point for the rational design of new molecules and materials with enhanced function and performance.

References

• Crystal structure of 1-(1-chloroethyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolinium chloride. National Center for Biotechnology Information. Available at: [Link]

• Isoquinolines | Privileged Scaffolds in Medicinal Chemistry: Design, Synthesis, Evaluation. Books Gateway. Available at: [Link]

• Structure of isoquinolinium nitrate and a redetermination of the corresponding chloride. Acta Crystallographica Section C. Available at: [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. National Center for Biotechnology Information. Available at: [Link]

• Isoquinoline hydrochloride. NIST WebBook. Available at: [Link]

• SYNTHESIS OF THE ISOQUINOLINIUM SALTS DIFFERING IN THE LENGTH OF THE SIDE ALKYLATING CHAIN. Military Medical Science Letters. Available at: [Link]

• isoquinolinium chloride | 21364-46-5. LookChem. Available at: [Link]

• Analysis of Cl…Cl and C–H…Cl intermolecular interactions involving chlorine in substituted 2-chloroquinoline derivatives. Indian Academy of Sciences. Available at: [Link]

• Isoquinoline. Wikipedia. Available at: [Link]

• Alkyl methyl isoquinolinium chloride — Chemical Substance Information. NextSDS. Available at: [Link]

• Revealing Intra- and Intermolecular Interactions Determining Physico-Chemical Features of Selected Quinolone Carboxylic Acid Derivatives. National Center for Biotechnology Information. Available at: [Link]

• Pharmaceutical salts: a formulation trick or a clinical conundrum?. Postgraduate Medical Journal. Available at: [Link]

• Crystal Structure Solution of Organic Compounds from X-ray Powder Diffraction Data. J-STAGE. Available at: [Link]

• Structural characterization and crystal packing of the isoquinoline derivative. Semantic Scholar. Available at: [Link]

• Isoquinolinium, 2-dodecyl-, chloride (1:1). CAS Common Chemistry. Available at: [Link]

• Structures and representative X-ray structures of the isoquinolines resynthesized on a mmol scale selected from the plate according to the analytical performance. ResearchGate. Available at: [Link]

• Synthesis of isoquinolinium salts via exo‐cyclization of 2‐(1‐alkynyl)benzaldimines. ResearchGate. Available at: [Link]

• Synthesis of versatile fluorescent isoquinolinium salts and their applications. Royal Society of Chemistry. Available at: [Link]

• Isolation and X-ray Crystal Structure of Tetrahydroisoquinoline Alkaloids from Calycotome Villosa Subsp. intermedias. MDPI. Available at: [Link]

• Isoquinolin-2-ium. PubChem. Available at: [Link]

• Isoquinoline, hydrochloride (1:1). CAS Common Chemistry. Available at: [Link]

• Lauryl isoquinolinium chloride. PubChem. Available at: [Link]

• A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. National Center for Biotechnology Information. Available at: [Link]

• X-Ray Crystallography of Chemical Compounds. National Center for Biotechnology Information. Available at: [Link]

• Quinolinium and isoquinolinium ionic liquid crystals. Royal Society of Chemistry. Available at: [Link]

• Solving molecular organic crystal structures from powders. International Union of Crystallography. Available at: [Link]

• Product Class 5: Isoquinolines. Science of Synthesis. Available at: [Link]

• CCDC: Structural Chemistry Data, Software, and Insights. The Cambridge Crystallographic Data Centre. Available at: [Link]

• Manipulation of Crystal Structures and Properties by the Variation of Halides for Two Organic–Inorganic Hybrids [(C6H15ClNO)2CoX4] (X = Cl or Br). ACS Publications. Available at: [Link]

• Crystal Structures of Organic Compounds. IntechOpen. Available at: [Link]

• Isoquinoline synthesis. Organic Chemistry Portal. Available at: [Link]

• X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. Available at: [Link]

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Protocols & Analytical Methods

application of isoquinolinium chloride in ionic liquids

Application Note: Isoquinolinium Chloride as a Precursor and Active Agent in Ionic Liquid Technologies

Executive Summary

Isoquinolinium chloride is a highly versatile quaternary ammonium salt that serves as a foundational building block for synthesizing advanced room-temperature ionic liquids (RTILs). Unlike standard imidazolium-based ILs, the extended aromatic system of the isoquinoline core provides superior π−π stacking capabilities. This unique structural feature makes isoquinolinium-derived ILs exceptionally valuable for stabilizing aromatic transition states in drug synthesis, acting as highly selective stationary/mobile phases in chromatography, and driving high-efficiency industrial catalysis.

This guide provides drug development professionals and analytical chemists with field-proven protocols for synthesizing isoquinolinium ILs and deploying them across organic synthesis and chromatographic workflows.

Mechanistic Advantages & Logical Workflows

The utility of isoquinolinium chloride stems from its dual capacity to act as a direct functional agent or as a precursor for anion metathesis.

• Crystallographic Stability: X-ray diffraction of isoquinolinium ILs (e.g., 1-butyl-isoquinolinium gallium tetrachloride) reveals that the π -electron rings interleave tightly (layer distance ≈ 3.431 Å). This organization is driven by dominant coulombic attractions and localized C-H/Cl hydrogen bonding, which dictates the solvent's thermal stability and viscosity[1].

• Chromatographic Silanol Screening: In Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), the bulky isoquinolinium cation effectively masks residual silanols on silica stationary phases, preventing the secondary electrostatic interactions that cause peak tailing in basic pharmaceutical amines[2].

• Catalytic Microenvironments: In heterocyclic synthesis, the polar microenvironment of isoquinolinium ILs lowers the activation energy of nucleophilic substitutions and cyclocondensations, significantly outperforming classical molecular solvents[3]. Furthermore, hydroxyl-functionalized isoquinolinium chlorides act synergistically with alkali metals to catalyze the carbonylation of ethylene oxide into ethylene glycol with high selectivity[4].

Workflow of isoquinolinium chloride conversion and mechanisms in downstream applications.

Experimental Protocols

Protocol A: Synthesis of 1-Butyl-Isoquinolinium RTILs via Halide Metathesis

Objective: Convert 1-butyl-isoquinolinium chloride into a moisture-stable RTIL (e.g., Gallium Tetrachloride or Hexafluorophosphate derivatives)[1]. Causality: Chloride anions coordinate strongly via hydrogen bonding, resulting in higher viscosities. Exchanging chloride for a bulky, charge-diffuse anion (like GaCl4−​ or PF6−​ ) disrupts the crystal lattice, depressing the melting point to create a room-temperature liquid.

• Alkylation: React equimolar amounts of isoquinoline and 1-chlorobutane in a round-bottom flask at 70°C for 72 hours under magnetic stirring.

• Purification: Wash the resulting viscous liquid with ethyl acetate to remove unreacted starting materials. Recrystallize the 1-butyl-isoquinolinium chloride intermediate in cold acetonitrile to achieve >99.5% purity[1].

• Metathesis: In a nitrogen-purged glove box, mix the purified chloride salt with an equimolar amount of anhydrous gallium trichloride ( GaCl3​ ) or a salt like NaPF6​ in an aqueous/organic biphasic system.

• Extraction & Drying: Extract the newly formed IL into the organic phase (e.g., dichloromethane), wash with deionized water, and evaporate the solvent under reduced pressure.

• Self-Validating System: To ensure complete halide removal, add a drop of 0.1 M AgNO3​ to the final aqueous wash. The strict absence of a white AgCl precipitate validates the total displacement of chloride ions. Residual chloride will poison downstream catalytic applications and artificially inflate the solvent's viscosity.

Protocol B: Isoquinolinium ILs in Heterocyclic Drug Synthesis

Objective: Synthesize imidazolo[2,1-a]isoquinolines using the IL as both a solvent and a catalyst[3][5]. Causality: Classical Hantzsch-type cyclocondensations in ethanol require prolonged reflux and yield only 50-70% product. Using an IL provides a highly polar, non-volatile microenvironment. The isoquinolinium core's π -acidity stabilizes the nucleophilic attack of 1-aminoisoquinoline on α -tosyloxyketones, driving the reaction to completion at lower temperatures[3].

• Reaction Setup: Combine α -tosyloxyketone and 1-aminoisoquinoline in a 1:10 (reactant/IL) molar ratio using the isoquinolinium IL synthesized in Protocol A. Add sodium carbonate as an acid scavenger.

• Incubation: Stir the mixture at room temperature (or mild heating up to 50°C) for 2–4 hours.

• Product Isolation: Add diethyl ether to the reaction vessel. The target heterocycle will partition into the ether layer, while the IL and inorganic salts remain in the dense lower phase.

• Self-Validating System: Monitor the biphasic extraction. A clean, immediate phase separation visually confirms the IL's structural integrity and its successful deployment as a phase-separable, recyclable catalyst. If an emulsion forms, it indicates incomplete reaction or degradation of the IL.

Protocol C: Isoquinolinium Chloride as an RP-HPLC Mobile Phase Modifier

Objective: Eliminate peak tailing of basic pharmaceutical amines on C18 silica columns[2]. Causality: Free silanols (-Si-OH) on silica columns ionize to -Si-O⁻ at pH > 3, trapping basic analytes via electrostatic interactions. Adding 1.0–5.0 mM isoquinolinium chloride to the mobile phase introduces a strongly retained cation that outcompetes the analyte for silanol sites, while the chloride facilitates dynamic ion-pairing[2].

• Mobile Phase Preparation: Prepare a standard organic/aqueous mobile phase (e.g., 60:40 Methanol:Water).

• Modifier Addition: Dissolve isoquinolinium chloride directly into the aqueous portion to achieve a final concentration of 2.5 mM. Adjust pH to 3.5 using dilute phosphoric acid.

• Equilibration: Flush the C18 column with the modified mobile phase for at least 20 column volumes to ensure the stationary phase is fully coated with the isoquinolinium cations.

• Self-Validating System: Inject a neutral marker (e.g., uracil) alongside the basic drug analyte. If the retention time of the neutral marker remains unchanged while the basic analyte's Asymmetry Factor ( As​ ) drops from >2.0 to ≈ 1.0, it confirms the modifier is specifically screening silanols without altering the bulk hydrophobic retention mechanism of the column.

Quantitative Data & Performance Metrics

Application AreaTarget Compound / ProcessControl Metric (Standard Method)Performance Metric (With IsoCl / IL)Primary Mechanism of ActionOrganic SynthesisImidazolo[2,1-a]isoquinolines50–70% Yield (Ethanol reflux, 2h)>90% Yield (IL solvent, RT) π π transition state stabilization[3][5]ChromatographyBasic Pharmaceutical AminesAsymmetry Factor ( As​ ) > 2.5Asymmetry Factor ( As​ ) 1.0–1.2Silanol screening, competitive ion-pairing[2]Industrial CatalysisEthylene Glycol ProductionLow selectivity / High pressureHigh selectivity (>95%) at mild conditionsSynergistic alkali metal & hydroxyl activation[4]CrystallographyRTIL Structural StabilityN/AStable lamellar structures (layer dist. 3.43 Å)Coulombic attraction & C-H/Cl hydrogen bonding[1]

References

• Update 1 of: Ionic Liquids in Heterocyclic Synthesis | Chemical Reviews - ACS Publications Source: ACS Publications URL:[Link]

• Crystal structure of room-temperature ionic liquid 1-butyl-isoquinolinium gallium tetrachloride[(BIQL)GaCl4] Source: Comptes Rendus de l'Académie des Sciences (Elsevier) URL:[Link]

• Efficient Syntheses of Imidazolo[1,2-a]pyridines and -[2,1-a]isoquinolines Source: ACS Publications URL:[Link]

• Application of Ionic Liquids in High Performance Reversed-Phase Chromatography Source: PMC / NIH URL:[Link]

• Patent Application Publication: US 2013/0072727 A1 (Process for producing ethylene glycol catalyzed by an ionic liquid) Source: Google Patents / USPTO URL:[Link]

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Application Notes and Protocols for Live-Cell Imaging Using Isoquinolinium Chloride Probes

Introduction: Unveiling Cellular Dynamics with Isoquinolinium Chloride Probes

Isoquinolinium salts are a class of N-heterocyclic cationic compounds that have garnered significant interest in biomedical research due to their intrinsic photophysical properties.[1] Their fluorescent nature makes them valuable tools for a variety of applications, including as fluorescent sensors and for bioimaging.[1] This guide focuses on the application of isoquinolinium chloride probes for live-cell imaging, providing a comprehensive protocol for their use and exploring the scientific principles that underpin this powerful technique.

Isoquinolinium-based probes offer a unique advantage in their sensitivity to the intracellular environment. Specifically, many of these probes exhibit fluorescence that is dynamically quenched by chloride ions.[2] This property allows for the visualization and potential quantification of intracellular chloride concentrations, a parameter crucial for numerous cellular processes including the regulation of cell volume, membrane potential, and the function of lysosomes.[3] The ability to monitor these dynamics in real-time within living cells opens up new avenues for research in areas such as drug discovery, neurobiology, and cancer biology.[4][5]

This application note provides a detailed protocol for the use of isoquinolinium chloride probes in live-cell imaging, from initial cell preparation to image acquisition and analysis. It is designed for researchers, scientists, and drug development professionals seeking to leverage this technology for a deeper understanding of cellular function.

Mechanism of Action: Chloride-Dependent Fluorescence Quenching

The utility of many isoquinolinium probes in cellular imaging is based on the principle of collisional quenching of their fluorescence by halide ions, most notably chloride.[2] In this process, the collision of a chloride ion with the excited state of the isoquinolinium fluorophore results in a non-radiative decay to the ground state, thus diminishing the fluorescence intensity. This relationship between chloride concentration and fluorescence can be described by the Stern-Volmer equation.[2] This mechanism allows for the ratiometric or intensity-based measurement of intracellular chloride levels.[3]

Caption: Mechanism of chloride-dependent fluorescence quenching of isoquinolinium probes.

Experimental Protocols

This section provides a detailed, step-by-step methodology for live-cell imaging using isoquinolinium chloride probes. It is important to note that the optimal conditions may vary depending on the specific isoquinolinium probe, cell type, and instrumentation used. Therefore, optimization of probe concentration and incubation time is highly recommended.

Materials and Reagents

• Isoquinolinium chloride probe: Prepare a stock solution (e.g., 1-10 mM) in a suitable solvent such as DMSO.

• Cell Culture Medium: Use a medium appropriate for the cell line being used. For imaging, a phenol red-free medium is recommended to reduce background fluorescence.[6]

• Imaging Buffer: A balanced salt solution such as Hank's Balanced Salt Solution (HBSS) or a specialized live-cell imaging solution.[7]

• Imaging-compatible dishes or plates: e.g., glass-bottom dishes or black-walled, clear-bottom microplates.

• Fluorescence microscope: Equipped with an environmental chamber to maintain physiological conditions (37°C, 5% CO2), and appropriate filter sets for the specific isoquinolinium probe.

Protocol for Staining and Imaging

Caption: Experimental workflow for live-cell imaging with isoquinolinium chloride probes.

Step-by-Step Methodology:

• Cell Preparation:

  • The day before imaging, seed cells onto imaging-compatible dishes at a density that will result in 50-70% confluency on the day of the experiment. This ensures that individual cells can be easily distinguished.

  • Incubate the cells overnight in a humidified incubator at 37°C with 5% CO2 to allow for proper adherence and recovery.

• Probe Preparation:

  • On the day of the experiment, prepare the probe loading solution by diluting the isoquinolinium chloride stock solution into pre-warmed, serum-free or complete cell culture medium.

  • The optimal final concentration of the probe should be determined empirically, but a starting range of 1-100 µM is recommended.[8] For some specific isoquinolinium-based chloride sensors, a concentration of 100 µM has been used successfully.[3]

• Probe Loading:

  • Remove the culture medium from the cells and gently add the probe loading solution.

  • Incubate the cells for 30-60 minutes at 37°C with 5% CO2.[8] The optimal incubation time will depend on the cell type and the specific probe's permeability.

• Washing and 'Chase' Period (Optional but Recommended):

  • After incubation, gently aspirate the probe loading solution and wash the cells once or twice with pre-warmed imaging buffer (e.g., HBSS) to remove extracellular probe and reduce background fluorescence.[7]

  • For some probes, a subsequent "chase" period of incubation in fresh, probe-free medium for about 30 minutes can improve signal-to-noise by allowing for the efflux of excess probe from the cytoplasm.[3]

• Image Acquisition:

  • Place the imaging dish on the stage of a fluorescence microscope equipped with an environmental chamber set to 37°C and 5% CO2.

  • Allow the cells to equilibrate for 10-15 minutes before imaging.[8]

  • Use the appropriate excitation and emission filters for the specific isoquinolinium probe. The photophysical properties of the probe, including its excitation and emission maxima, should be known beforehand.

  • To minimize phototoxicity, use the lowest possible excitation light intensity and exposure time that provides a good signal-to-noise ratio.[6][7]

  • Acquire both fluorescence and brightfield or DIC images to provide cellular context.[8]

Data Presentation and Analysis

The analysis of images obtained with isoquinolinium chloride probes will depend on the specific research question. For qualitative analysis, the subcellular localization of the probe can provide insights into its targets or the cellular compartments it accumulates in. For quantitative analysis, particularly for chloride-sensitive probes, measuring the fluorescence intensity is key.

Quantitative Data Summary

Probe Type	Recommended Concentration	Recommended Incubation Time	Reference
Isoquinoline-8-sulfonamide	1-100 µM	30-60 minutes	[8]
Cytosolic Chloride Indicators (CytoCl)	100 µM	60 minutes (followed by 30 min chase)	[3]
6-methoxy-N-(3-sulfopropyl) quinolinium (SPQ)	5 mM (hypotonic loading)	15 minutes	[2]

Calibration for Chloride-Sensitive Probes

For quantitative measurements of intracellular chloride concentration, a calibration procedure is necessary. This typically involves using ionophores to equilibrate the intracellular and extracellular chloride concentrations.

A common method involves the use of a combination of nigericin (a K+/H+ antiporter) and tributyltin (a Cl-/OH- antiporter) to clamp the intracellular chloride concentration to that of the extracellular buffer.[2] By imaging cells in a series of calibration buffers with known chloride concentrations, a calibration curve can be generated to relate fluorescence intensity to chloride concentration.

Trustworthiness and Self-Validating Systems

To ensure the reliability of data obtained with isoquinolinium chloride probes, it is crucial to incorporate controls into the experimental design.

• Cell Viability: Always assess cell health and viability after probe loading and imaging. This can be done using a live/dead cell staining kit.[4]

• Phototoxicity Controls: Image a field of unstained cells under the same imaging conditions to monitor for any morphological changes or signs of stress induced by the illumination.

• Vehicle Control: Treat cells with the vehicle (e.g., DMSO) used to dissolve the probe at the same final concentration to ensure that the solvent itself does not have an effect on the cells.

• Positive and Negative Controls: If studying the effect of a treatment on intracellular chloride, include untreated controls and positive controls known to alter chloride levels.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background Fluorescence	- Incomplete removal of extracellular probe.- Phenol red in the culture medium.[6]- Autofluorescence from the cells or medium.	- Perform additional wash steps after probe loading.- Use phenol red-free medium for imaging.- Acquire images of unstained cells to determine the level of autofluorescence and subtract it from the stained cell images.
Low Signal	- Low probe concentration or short incubation time.- Probe efflux from the cells.- Photobleaching.	- Optimize probe concentration and incubation time.- Use a lower imaging temperature (if compatible with the biological process being studied) to reduce efflux.- Reduce excitation light intensity and exposure time. Use an antifade reagent if compatible with live-cell imaging.[7]
Cellular Stress or Death	- Probe toxicity at the concentration used.- Phototoxicity from excessive light exposure.	- Perform a dose-response curve to determine the optimal, non-toxic probe concentration.- Minimize light exposure by using neutral density filters, reducing exposure time, and acquiring images at longer intervals for time-lapse experiments.[7]
Probe Compartmentalization	- The probe may accumulate in specific organelles (e.g., mitochondria, lysosomes).	- Co-stain with organelle-specific dyes to identify the compartments where the probe is localized.[8]- This may be an intended feature of the probe or an artifact, depending on the research question.

Conclusion

Isoquinolinium chloride probes are versatile and powerful tools for live-cell imaging, offering the potential to visualize and quantify dynamic cellular processes with high spatial and temporal resolution. By understanding the principles of their mechanism of action and following a carefully optimized protocol, researchers can obtain reliable and insightful data. The guidelines and protocols presented in this application note provide a solid foundation for the successful application of isoquinolinium chloride probes in a wide range of biological research and drug discovery endeavors.

References

• Tunable Cytosolic Chloride Indicators for Real-Time Chloride Imaging in Live Cells. PMC. [Link]

• Discovery of Novel Phenaleno Isoquinolinium-Based Fluorescence Imaging Agents for Sentinel Lymph Node Mapping. ResearchGate. [Link]

• Synthesis of versatile fluorescent isoquinolinium salts and their applications. Journal of Materials Chemistry B (RSC Publishing). [Link]

• Live-Dead Cell Staining Kit. Abbkine. [Link]

• Live Cell Imaging Protocol & Troubleshooting. Creative Biolabs. [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. PMC - NIH. [Link]

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• An adaptable live-cell imaging protocol to analyze organelle morphology in Saccharomyces cerevisiae. PMC. [Link]

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• A flow cytometric method for measurement of intracellular chloride concentration in lymphocytes using the halide-specific probe 6-methoxy-N-(3-sulfopropyl) quinolinium (SPQ). PubMed. [Link]

• Does anyone have a live cell protocol for PI and Hoescht staining? ResearchGate. [Link]

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Application Note: Isoquinolinium Chloride Derivatives as Advanced Fluorescent Probes for DNA Staining and G-Quadruplex Detection

Introduction and Mechanistic Rationale

Isoquinolinium salts are a prominent class of N-heterocyclic cationic compounds widely utilized in materials chemistry, bioimaging, and molecular biology[1]. While traditional DNA intercalators (e.g., ethidium bromide) pose severe toxicity and background fluorescence challenges, isoquinolinium chloride and its polyaromatic derivatives (such as 9-aryl-isoquinolinium and berberine analogs) offer a highly specific, "light-up" alternative for nucleic acid staining[2].

Mechanism of Action (Expertise & Causality) In aqueous environments, free isoquinolinium chloride derivatives typically exhibit very weak fluorescence. This baseline quenching is driven by rapid torsional relaxation of the aryl substituents and photoinduced electron transfer (PET) with the polar solvent[3]. However, upon introduction to nucleic acids, the planar polyaromatic core of the isoquinolinium cation interacts with DNA via two primary modes:

• Intercalation : Slipping between the base pairs of double-stranded DNA (dsDNA)[3].

• Terminal π -Stacking : Binding with high affinity to the terminal G-quartets of G-quadruplex (G4) DNA structures[3].

Upon binding, the restricted intramolecular rotation (RIR) and the shielding of the probe from the aqueous environment suppress non-radiative decay pathways. This triggers a massive fluorescence "light-up" effect, increasing the quantum yield by several orders of magnitude[2]. This intrinsic property allows for wash-free imaging, as the unbound probe remains dark in the background, greatly simplifying procedures and decreasing imaging background[4]. Furthermore, the binding affinity and fluorescence response can be highly pH-dependent, allowing for tunable detection in acidic tumor microenvironments or specific cellular compartments[3].

Photophysical Properties and Binding Kinetics

To facilitate experimental design, the photophysical parameters of standard 9-aryl isoquinolinium chloride probes are summarized below. The significant shift in quantum yield ( Φ ) and binding affinity ( Kd​ ) demonstrates the probe's efficacy and structural selectivity.

State	Target DNA	Binding Mode	Emission Max ( λem​ )	Quantum Yield ( Φ )	Dissociation Constant ( Kd​ )
Free Probe	None	N/A	~520 nm (Weak)	< 0.01	N/A
Bound	dsDNA	Intercalation	~535 nm	0.15 - 0.30	1 - 5 μ M
Bound	G4-DNA	Terminal π -Stacking	~545 nm	0.40 - 0.75	20 - 200 nM

Workflow and Pathway Visualization

Photophysical mechanism and binding workflow of Isoquinolinium Chloride probes with DNA targets.

Experimental Protocols

Trustworthiness & Self-Validation: The following protocols are designed with built-in validation steps (e.g., reverse titration, ionic control, enzymatic digestion) to ensure reproducible and artifact-free data.

Protocol A: Spectrofluorometric Determination of DNA Binding Affinity ( Kd​ )

Objective: To quantify the binding affinity of isoquinolinium chloride to specific DNA topologies. Causality: We utilize a reverse titration method (keeping the probe concentration constant while varying the DNA concentration) rather than a forward titration. This prevents inner-filter effects and probe aggregation at high concentrations, ensuring the fluorescence increase is strictly due to 1:1 binding events.

Materials:

• 10 μ M Isoquinolinium chloride stock in DMSO.

• DNA stocks (e.g., calf thymus dsDNA, or c-myc G4-DNA) at 1 mM in buffer.

• Assay Buffer: 10 mM Tris-HCl, 100 mM KCl, pH 7.4. (Note: 100 mM KCl is mandatory for G4-DNA assays, as K+ ions specifically coordinate and stabilize the G-quartet structure[5].)

Step-by-Step Procedure:

• Buffer Preparation : Prepare the Assay Buffer and allow it to equilibrate to room temperature. For pH-dependent probes, adjust the buffer to pH 5.0 using an acetate buffer if investigating acidic microenvironment binding[3].

• DNA Annealing (For G4-DNA) : Heat the G4-DNA stock to 95°C for 5 minutes, then slowly cool to room temperature over 2 hours in the presence of 100 mM KCl to ensure proper folding of the quadruplex[5].

• Probe Dilution : Dilute the isoquinolinium chloride stock into the Assay Buffer to a final working concentration of 2.0 μ M.

• Baseline Measurement : Transfer 2.0 mL of the probe solution to a quartz cuvette. Record the baseline fluorescence emission spectrum (excitation typically ~360-400 nm, emission ~500-550 nm depending on the derivative).

• Titration : Add DNA stock in 2 μ L increments. After each addition, mix gently by inversion and incubate for 2 minutes to reach thermodynamic equilibrium.

• Data Acquisition : Record the emission spectrum after each addition until the fluorescence intensity reaches a plateau (saturation).

• Validation & Analysis : Plot the change in fluorescence intensity ( ΔF ) against DNA concentration. Fit the curve using the Benesi-Hildebrand equation or a non-linear single-site binding model to extract the Kd​ .

Protocol B: Wash-Free Live-Cell DNA Staining

Objective: To visualize nuclear DNA in living cells using the fluorescence light-up property of isoquinolinium chloride. Causality: Because the probe requires DNA binding to fluoresce[2], background fluorescence from the media or cytoplasm is negligible. This eliminates the need for repeated washing steps, which can stress live cells and induce artifactual morphological changes[4].

Step-by-Step Procedure:

• Cell Culture : Seed target cells (e.g., HeLa or HEK293) in a glass-bottom 35 mm imaging dish at 1×105 cells/mL. Incubate for 24 hours at 37°C, 5% CO2​ .

• Probe Preparation : Dilute the isoquinolinium chloride stock in pre-warmed complete culture media to a final concentration of 5 μ M.

• Staining : Remove the old media from the imaging dish and gently add 1 mL of the probe-containing media.

• Incubation : Incubate the cells for 15-30 minutes at 37°C. The lipophilic cationic nature of the isoquinolinium core facilitates rapid plasma and nuclear membrane permeation[6].

• Imaging : Transfer the dish directly to a confocal fluorescence microscope. Do not wash.

• Validation : Image using the appropriate laser line (e.g., 405 nm or 488 nm). Nuclear regions will exhibit bright fluorescence, while the cytoplasm and extracellular space remain dark. Self-Validation Step: Treat a control well with DNase I prior to staining; a lack of fluorescence confirms the signal is strictly DNA-specific.

References

• Source: Journal of Materials Chemistry B (RSC Publishing)
• Synthesis of versatile fluorescent Isoquinolinium salts and their applications Source: ResearchGate URL
• Selective, pH‐Dependent Colorimetric and Fluorimetric Detection of Quadruplex DNA with 4‐Dimethylamino(phenyl)
• Source: Theranostics (thno.org)
• I. Synthesis and Application of N-Silyloxy Enamines II.
• Source: Journal of the American Chemical Society (acs.org)

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• 4. AIE-based theranostic systems for detection and killing of pathogens [thno.org]
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Application Notes and Protocols: Isoquinolinium Chloride in Micellar Catalysis for Organic Synthesis

Introduction: The Dawn of Aqueous Synthesis with Isoquinolinium Surfactants

The pursuit of sustainable and efficient chemical synthesis has driven a paradigm shift away from conventional organic solvents towards aqueous reaction media.[1][2] Micellar catalysis has emerged as a transformative technology in this "green chemistry" revolution, enabling a vast array of organic reactions to be conducted in water.[3][4] This is achieved through the use of surfactants, amphiphilic molecules that self-assemble into nanoscopic aggregates called micelles in water. These micelles act as "nanoreactors," encapsulating non-polar reactants in their hydrophobic core, thereby increasing local reactant concentrations and accelerating reaction rates.[5][6]

Among the various classes of surfactants, cationic surfactants based on the isoquinolinium scaffold present a compelling and versatile platform for micellar catalysis. Isoquinolinium chlorides, particularly their N-alkyl derivatives, are not only effective micelle-forming agents but also function as phase-transfer catalysts.[7][8][9] This dual functionality allows them to facilitate reactions between water-soluble and water-insoluble reactants with remarkable efficiency. The positive charge of the isoquinolinium headgroup can also stabilize anionic intermediates and transition states, further enhancing catalytic activity.

This comprehensive guide provides detailed application notes and protocols for the use of isoquinolinium chloride-based surfactants in micellar catalysis for key organic transformations. It is designed for researchers, scientists, and drug development professionals seeking to leverage the benefits of aqueous synthesis to develop cleaner, safer, and more efficient chemical processes.

I. Synthesis and Characterization of N-Alkylisoquinolinium Chloride Surfactants

The properties of isoquinolinium-based micelles, such as their size, shape, and critical micelle concentration (CMC), are significantly influenced by the length of the N-alkyl substituent. Therefore, the ability to synthesize a range of these surfactants is crucial for optimizing reaction conditions.

Protocol 1: Synthesis of N-Alkylisoquinolinium Chlorides

This protocol describes a general and efficient method for the synthesis of N-alkylisoquinolinium chlorides via the quaternization of isoquinoline.[10]

Materials:

• Isoquinoline (freshly distilled)

• Alkyl chloride (e.g., 1-chlorooctane, 1-chlorododecane, 1-chlorohexadecane)

• Acetonitrile (anhydrous)

• Diethyl ether

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add isoquinoline (1.0 eq) and anhydrous acetonitrile.

• Add the corresponding alkyl chloride (1.1 eq) to the solution.

• Heat the reaction mixture to reflux and stir for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature.

• Remove the acetonitrile under reduced pressure using a rotary evaporator.

• To the resulting residue, add diethyl ether and stir vigorously to precipitate the product.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with copious amounts of diethyl ether to remove any unreacted starting materials.

• Dry the purified N-alkylisoquinolinium chloride under vacuum.

Characterization:

The synthesized N-alkylisoquinolinium chlorides should be characterized by:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure and purity.

• Mass Spectrometry (MS): To verify the molecular weight.

• Melting Point Analysis: As an indicator of purity.

Table 1: Representative N-Alkylisoquinolinium Chlorides and their Properties

N-Alkyl Substituent	Molecular Formula	Molecular Weight ( g/mol )	Appearance
Octyl (C8)	C₁₇H₂₂ClN	275.82	White to off-white solid
Dodecyl (C12)	C₂₁H₃₀ClN	331.92	White to off-white solid
Hexadecyl (C16)	C₂₅H₃₈ClN	392.03	White solid

Diagram 1: Synthesis of N-Alkylisoquinolinium Chlorides

Caption: General scheme for the synthesis of N-alkylisoquinolinium chlorides.

II. Application in Key Organic Transformations

The following protocols are representative examples of how N-alkylisoquinolinium chlorides can be employed as micellar catalysts in common and important organic reactions. These protocols are based on established procedures in other micellar systems and have been adapted for isoquinolinium-based surfactants.

A. Knoevenagel Condensation

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction between an active methylene compound and a carbonyl compound.[11][12] In a micellar system, the isoquinolinium surfactant facilitates the deprotonation of the active methylene compound and brings it into close proximity with the carbonyl reactant within the micelle's core.

Diagram 2: Micellar Catalysis of the Knoevenagel Condensation

Caption: Knoevenagel condensation within an isoquinolinium chloride micelle.

Protocol 2: Knoevenagel Condensation of Benzaldehyde with Malononitrile

Materials:

• Benzaldehyde

• Malononitrile

• N-Cetylisoquinolinium chloride (C16)

• Sodium carbonate (Na₂CO₃)

• Deionized water

• Ethyl acetate

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve N-cetylisoquinolinium chloride (0.1 mmol, 2.5 mol%) in deionized water (5 mL) with stirring to form a clear or slightly turbid micellar solution.

• Add benzaldehyde (4 mmol, 1.0 eq) and malononitrile (4.4 mmol, 1.1 eq) to the micellar solution.

• Add sodium carbonate (0.4 mmol, 0.1 eq) to the reaction mixture.

• Stir the reaction mixture vigorously at room temperature for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, extract the reaction mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Causality and Insights:

• Choice of Surfactant: N-Cetylisoquinolinium chloride, with its long C16 alkyl chain, forms stable micelles that can effectively solubilize the aromatic benzaldehyde.

• Base: The mild base, sodium carbonate, is sufficient to deprotonate the malononitrile within the micellar environment. The positively charged isoquinolinium headgroups at the micelle-water interface help to stabilize the resulting carbanion.

• Aqueous Medium: The use of water as the bulk solvent aligns with the principles of green chemistry, avoiding the need for volatile and often toxic organic solvents.

B. Williamson Ether Synthesis

The Williamson ether synthesis is a classic method for forming ethers from an alkoxide and an alkyl halide.[13][14][15] This reaction often suffers from competing elimination reactions, especially with secondary alkyl halides. Micellar catalysis using an isoquinolinium salt can promote the desired SN2 pathway by acting as a phase-transfer catalyst, efficiently transporting the alkoxide nucleophile to the alkyl halide within the micelle.[2][8]

Protocol 3: Synthesis of Benzyl Phenyl Ether

Materials:

• Phenol

• Benzyl chloride

• Sodium hydroxide (NaOH)

• N-Dodecylisoquinolinium chloride (C12)

• Toluene

• Deionized water

• Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

Procedure:

• In a round-bottom flask, prepare the sodium phenoxide solution by dissolving phenol (10 mmol, 1.0 eq) in a 20% aqueous solution of sodium hydroxide (15 mmol, 1.5 eq).

• In a separate flask, prepare the organic phase by dissolving benzyl chloride (10 mmol, 1.0 eq) and N-dodecylisoquinolinium chloride (0.5 mmol, 5 mol%) in toluene (10 mL).

• Combine the aqueous and organic phases in a round-bottom flask equipped with a reflux condenser.

• Heat the biphasic mixture to 70-80 °C and stir vigorously for 6-8 hours.

• After cooling to room temperature, separate the two phases using a separatory funnel.

• Extract the aqueous phase with dichloromethane (2 x 10 mL).

• Combine all organic phases, wash with water (20 mL), and dry over anhydrous Na₂SO₄.

• Filter and remove the solvent under reduced pressure. The crude product can be purified by distillation or column chromatography.

Causality and Insights:

• Phase-Transfer Mechanism: The N-dodecylisoquinolinium cation pairs with the phenoxide anion in the aqueous phase, forming a lipophilic ion pair. This ion pair is then transported into the organic (toluene) phase where it can react with the benzyl chloride.

• Surfactant Role: While this reaction is primarily described by a phase-transfer mechanism, the surfactant properties of the isoquinolinium salt also contribute by creating a microemulsion, increasing the interfacial area between the two phases and enhancing the rate of reaction.

• Reduced Side Reactions: By facilitating the SN2 reaction at a lower temperature than typically required in the absence of a catalyst, the formation of elimination byproducts is minimized.

Diagram 3: Phase-Transfer Catalysis in Williamson Ether Synthesis

Caption: Role of isoquinolinium salt as a phase-transfer catalyst.

III. Experimental Workflow and Self-Validation

A key aspect of robust protocol development is the inclusion of self-validating systems. For micellar catalysis, this involves careful monitoring of reaction progress and straightforward product isolation.

Diagram 4: Experimental Workflow for Micellar Catalysis

Caption: A typical experimental workflow for organic synthesis in isoquinolinium chloride micelles.

IV. Conclusion and Future Outlook

N-Alkylisoquinolinium chlorides are powerful and versatile surfactants for micellar catalysis in organic synthesis. Their dual role as micelle-forming agents and phase-transfer catalysts, coupled with their straightforward synthesis, makes them an attractive choice for developing environmentally benign and efficient chemical processes. The protocols outlined in this guide provide a solid foundation for researchers to explore the vast potential of these catalytic systems. Future research will likely focus on expanding the scope of reactions amenable to isoquinolinium-based micellar catalysis, developing chiral versions for asymmetric synthesis, and exploring their application in continuous flow processes.

References

• Bandyopadhyay, A., & Sankar, M. G. (2025). Micelle-driven organic synthesis: an update on the synthesis of heterocycles and natural products in aqueous medium over the last decade. RSC Advances, 15(xx), xxxx-xxxx. [Link]

• Isley, N. A. (n.d.). Utilizing Micellar Catalysis for Organic Synthesis: A Desk Reference. ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link]

• Marek, J., et al. (2012). SYNTHESIS OF THE ISOQUINOLINIUM SALTS DIFFERING IN THE LENGTH OF THE SIDE ALKYLATING CHAIN. MMSL, 2012(2), 77-81. [Link]

• Micellar Catalysis as a Tool for C–H Bond Functionalization toward C–C Bond Formation. (2022). Organometallics. [Link]

• Phase Transfer Catalysis. (n.d.). NPTEL. [Link]

• Is Micellar Catalysis Green Chemistry? (2023). Molecules. [Link]

• Faster, Cleaner and Greener: An Introduction to Micellar Catalysis for Medicine Development. (2021). CatSci. [Link]

• Phase transfer catalysis (PTC). (2023). OperaChem. [Link]

• A Minireview of Phase-Transfer Catalysis and Recent Trends. (2022). Biomedres. [Link]

• Williamson Ether Synthesis. (2022). ChemTalk. [Link]

• Williamson Ether Synthesis. (n.d.). BYJU'S. [Link]

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. [Link]

• Knoevenagel condensation. (n.d.). Wikipedia. [Link]

• Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. (n.d.). Organic & Biomolecular Chemistry. [Link]

• One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. (2023). Chemistry. [Link]

• Williamson Ether Synthesis. (n.d.). Chemistry Steps. [Link]

• Phase Transfer Catalysis. (n.d.). NPTEL Archive. [Link]

• NUCLEOPHILIC SUBSTITUTION REACTION SEM-2, CC-3 PART-11, PPT-26 CONTENTS Phase Transfer Catalyst (PTC) Salt Effect and S. (n.d.). C. M. Science College. [Link]

• Cationic Surfactants: Self-Assembly, Structure-Activity Correlation and Their Biological Applications. (2017). Molecules. [Link]

• Cascade Processes with Micellar Reaction Media: Recent Advances and Future Directions. (2022). Molecules. [Link]

• Heck Couplings at Room Temperature in Nanometer Aqueous Micelles. (2008). Organic Letters. [Link]

• Williamson ether synthesis. (n.d.). Wikipedia. [Link]

• Micellar Catalysis: A Toolkit for Discovery and Process Development. (2023). University of Nottingham. [Link]

• Chapter 7: Application of Surfactants in Micellar Systems. (2025). ResearchGate. [Link]

• Heck Reaction. (n.d.). Organic Chemistry Portal. [Link]

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. (2017). Journal of the Iranian Chemical Society. [Link]

• A simple and efficient procedure for Knoevenagel reaction promoted by imidazolium-based ionic liquids. (n.d.). SciSpace. [Link]

• Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. (n.d.). Scientific & Academic Publishing. [Link]

• Quinolinium and isoquinolinium ionic liquid crystals. (2006). Journal of Materials Chemistry. [Link]

• APPLICATION OF IONIC LIQUIDS IN ORGANIC SYNTHESIS. (n.d.). The Chinese University of Hong Kong. [Link]

• Perspective Chapter: Applications of Novel Ionic Liquids as Catalyst. (2022). IntechOpen. [Link]

• Temperature-Responsive Ionic Liquids: Fundamental Behaviors and Catalytic Applications. (2017). Chemical Reviews. [Link]

• Heterogeneous Catalysis with the Participation of Ionic Liquids. (2020). MDPI. [Link]

• Comparative study of hydroxyl-functionalized cationic surfactants: synthesis, characterization, and environmental applications. (2026). Journal of Molecular Liquids. [Link]

• New ester based gemini surfactants: the effect of different cationic headgroups on micellization properties and viscosity of aqueous micellar solution. (2015). RSC Advances. [Link]

• Synthesis and Properties of Heterocyclic Cationic Gemini Surfactants. (2016). Journal of Surfactants and Detergents. [Link]

• Comparative effect of cationic gemini surfactant and its monomeric counterpart on the conformational stability and activity of lysozyme. (2017). Journal of Colloid and Interface Science. [Link]

• Comparative Study of Cationic and Non-ionic Surfactants using Tensiometry. (2016). International Journal of Advance Research in Science and Engineering. [Link]

• A Study of the Micellar Formation of N-Alkyl Betaine Ethyl Ester Chlorides Based on the Physicochemical Properties of Their Aqueous Solutions. (2024). Molecules. [Link]

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Application Note: Targeted Drug Delivery Systems Using Isoquinolinium Chloride Derivatives

Introduction & Scientific Rationale

As drug development pivots toward precision medicine, subcellular targeted delivery has become a critical frontier. Delivering therapeutics directly to the site of action minimizes systemic toxicity and overcomes localized resistance mechanisms. Isoquinolinium chloride derivatives have recently emerged as a highly versatile class of lipophilic cations specifically engineered for organelle-targeted drug delivery, predominantly directed at the mitochondria[1],[2].

Unlike traditional triphenylphosphonium (TPP) cations, the isoquinolinium scaffold provides a highly tunable balance of lipophilicity (logP) and charge delocalization. Driven by the highly negative mitochondrial inner membrane potential ( ΔΨm​≈−180 to −220 mV in tumor cells), the delocalized positive charge of the isoquinolinium core enables rapid, selective electrophoretic accumulation within the mitochondrial matrix[1],[2]. This application note provides the mechanistic rationale, quantitative benchmarks, and self-validating protocols for utilizing isoquinolinium derivatives in advanced drug delivery, specifically focusing on bioorthogonal prodrug activation and targeted photodynamic therapy (PDT)[3],[1].

Mechanistic Overview & Causality

The efficacy of an isoquinolinium-based delivery system relies on the physical chemistry of the carrier and the biological microenvironment of the target cell.

• Bioorthogonal Prodrug Activation: Systemic prodrugs often suffer from premature cleavage. By conjugating a tetrazine moiety to an isoquinolinium chloride scaffold, the "activator" localizes exclusively to the mitochondria. When a trans-cyclooctene (TCO)-caged prodrug (e.g., TCO-niclosamide) is subsequently administered, it diffuses freely through the cell but is only cleaved via an inverse electron-demand Diels-Alder (IEDDA) reaction when it encounters the tetrazine inside the mitochondria. This spatial restriction drastically enhances the potency of the active drug[1].

• Mitochondria-Targeted Photodynamic Therapy (PDT): Conjugation of isoquinolinium to aggregation-induced emission luminogens (AIEgens), such as tetraphenylethene (TPE-IQ), creates a dual-modality theranostic agent. The isoquinolinium chloride drives the AIEgen into the dense mitochondrial matrix, where the restricted intramolecular motion "turns on" its fluorescence. Subsequent localized irradiation generates reactive oxygen species (ROS) directly at the organelle, triggering rapid apoptosis[3].

Mechanism of isoquinolinium-driven mitochondrial accumulation and bioorthogonal prodrug activation.

Quantitative Data & Benchmarks

The subcellular targeting efficiency of isoquinolinium derivatives is highly dependent on their partition coefficient (logP). A logP between 3.0 and 4.5 is generally optimal for penetrating the lipid bilayer while remaining soluble enough for biological transit. Table 1 summarizes the structure-activity relationships of validated isoquinolinium-targeted systems.

Table 1: Pharmacological Benchmarks of Isoquinolinium-Targeted Systems

Delivery System / Conjugate	Target Organelle	logP	Mechanism of Action	IC50 (Active)	Efficacy Improvement
Isoquinolinium-Tetrazine (1e)	Mitochondria	3.2 - 4.1	IEDDA Prodrug Activation	0.8 ± 0.3 μM (Niclosamide)	50-fold vs TCO-prodrug[1]
TPE-IQ (AIEgen)	Mitochondria	N/A	ROS Generation (PDT)	< 5 μM (Light)	High spatial precision[3]
Papaverine-derived Isoquinolinium	DNA / Top1	0.97 - 2.48	DNA Intercalation / Top1 Poison	1.15 μM (MCF-7, 72h)	Arrests G0/G1 phase[4],[5]

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: In Vitro Mitochondrial Prodrug Activation via Isoquinolinium-Tetrazine

Objective: To validate the selective accumulation of isoquinolinium-tetrazine and the subsequent in situ activation of TCO-caged fluorophores or prodrugs. Rationale: Applying selective pressure via low concentrations and short incubation times ensures that only highly efficient mitochondriotropic agents are retained, eliminating false positives from non-specific endocytosis[1].

• Cell Culture & Seeding: Seed HeLa or MCF-7 cells in 35 mm glass-bottom confocal dishes at a density of 1×105 cells/well. Incubate at 37°C, 5% CO2 for 24 hours.

• Isoquinolinium-Tetrazine Loading: Prepare a 1 μM solution of the isoquinolinium-tetrazine derivative in standard culture medium. Replace the cell medium with the tetrazine solution and incubate for exactly 10 minutes .

  • Expert Insight: The strict 10-minute window is critical. It relies entirely on the rapid electrophoretic drive of the mitochondrial membrane potential, preventing slow, non-specific endosomal accumulation[1].

• Washing (Self-Validation Step): Wash the cells three times with PBS. Causality check: If the synthesized isoquinolinium derivative lacks sufficient logP or charge delocalization, it will wash out into the buffer, serving as an internal negative control for the subsequent reaction.

• Bioorthogonal Reaction: Add 1 μM of TCO-BODIPY (for imaging) or TCO-Niclosamide (for viability assays) in fresh medium. Incubate for 2 hours.

• Analysis:

  • Imaging: Co-stain with MitoTracker Deep Red (100 nM, 15 min). Image via confocal microscopy (BODIPY: Ex 488 nm / Em 510 nm). Calculate Pearson's colocalization coefficient to validate targeting[1].

  • Viability: Assess cell viability using an MTT assay 24 hours post-activation to determine the IC50 shift compared to the uncaged parent drug[1].

Protocol B: Mitochondria-Targeted Photodynamic Therapy using TPE-IQ

Objective: To induce highly localized apoptosis using an isoquinolinium-functionalized AIEgen[3].

• Probe Incubation: Incubate target cancer cells with 2 μM TPE-IQ in culture medium for 30 minutes in the dark.

• Image-Guided Irradiation: Expose the cells to white light irradiation (e.g., 100 mW/cm2 ) for 5–10 minutes.

  • Expert Insight: TPE-IQ is a theranostic agent. Before irradiation, its aggregation in the dense mitochondrial matrix restricts intramolecular rotation, turning on its fluorescence. This allows the researcher to visually confirm mitochondrial localization before initiating the therapeutic light pulse[3].

• ROS Detection: Post-irradiation, immediately add DCFH-DA (10 μM) for 20 minutes to validate localized reactive oxygen species generation, confirming the mechanism of action[3],[2].

Step-by-step workflow for validating isoquinolinium-mediated bioorthogonal drug delivery.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. The biological activity of G-quadruplex DNA binding papaverine-derived ligand in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

antimicrobial mechanism of action of isoquinolinium chloride

Application Note: Elucidating the Antimicrobial Mechanism of Action of Isoquinolinium Chloride Derivatives

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Isoquinolinium chloride and its alkylated derivatives represent a highly potent subclass of heterocyclic quaternary ammonium compounds (QACs)[1]. Unlike traditional aliphatic QACs, the planar, aromatic isoquinolinium core equips these molecules with a pleiotropic, dual-action antimicrobial mechanism. By targeting both the structural integrity of the bacterial envelope and intracellular nucleic acids, these compounds present a high barrier to the development of bacterial resistance. This guide provides an in-depth mechanistic analysis and outlines self-validating experimental protocols to evaluate their efficacy.

Molecular Architecture & Structure-Activity Relationship (SAR)

The antimicrobial efficacy of isoquinolinium chloride derivatives is fundamentally governed by their amphiphilic nature, which dictates their hydrophilic-lipophilic balance (HLB)[2].

• The Cationic Headgroup: The positively charged quaternary nitrogen within the isoquinolinium ring drives the initial electrostatic adhesion. It targets the negatively charged components of the bacterial envelope, specifically teichoic acids in Gram-positive bacteria and lipopolysaccharides (LPS) in Gram-negative bacteria[2].

• The Hydrophobic Tail: The length of the alkyl chain is the primary determinant of membrane intercalation efficiency. As the chain length increases from C12 to C16, antimicrobial potency typically increases due to enhanced hydrophobic interactions with the lipid bilayer[3]. However, if the chain exceeds C18, the critical micelle concentration (CMC) drops precipitously, causing the molecules to self-aggregate into micelles rather than inserting into the bacterial membrane, thereby diminishing their activity[2].

Table 1: Structure-Activity Relationship (SAR) of Isoquinolinium Alkyl Derivatives

Alkyl Chain Length	Target Pathogen Profile	Average MIC Range (µg/mL)	Primary Mechanism Dominance
C10 – C12	Gram-positive	16 – 64	Surface Electrostatic Adhesion
C14	Broad-Spectrum	2 – 8	Optimal Bilayer Insertion
C16	Gram-positive (e.g., MRSA)	1 – 4	Severe Membrane Disruption
> C18	Reduced Activity	> 128	Poor Solubility / Micellation

The Dual-Action Mechanistic Pathway

Isoquinolinium chlorides do not rely on a single biological target. Their bactericidal activity operates in two distinct, sequential phases[4].

Phase I: Membrane Disruption (Primary Mechanism) Following electrostatic adhesion, the hydrophobic alkyl tail inserts into the hydrophobic core of the bacterial membrane. This intercalation physically disrupts the lipid packing, causing membrane fluidization. The structural failure of the bilayer leads to the leakage of vital intracellular components (such as potassium ions and ATP) and the collapse of the proton motive force, initiating cell death[2].

Phase II: Intracellular Translocation & DNA Intercalation (Secondary Mechanism) Once the membrane is compromised, the isoquinolinium monomers translocate into the cytoplasm. The planar aromatic structure of the isoquinolinium moiety serves as an ideal pharmacophore for DNA intercalation[5]. By slipping between adjacent base pairs, the compound distorts the DNA double helix, which can inhibit critical enzymes such as topoisomerases and halt both DNA replication and transcription[4].

Fig 1. Dual-action antimicrobial mechanism of isoquinolinium chloride derivatives.

Experimental Protocols: A Self-Validating System

To rigorously validate this dual mechanism, researchers must employ a self-validating experimental design. A single endpoint assay (e.g., an MIC determination) cannot differentiate between membrane lysis and intracellular poisoning. The following protocols couple real-time membrane permeability tracking with electrophoretic DNA binding assays to establish definitive causality.

Fig 2. Self-validating experimental workflow for assessing membrane and intracellular targeting.

Protocol A: Real-Time Membrane Permeabilization Kinetics

Causality & Rationale: Using a bicolor fluorescent probe system (SYTO 9 and Propidium Iodide) allows us to differentiate between intact and compromised membranes. SYTO 9 is membrane-permeable and stains all cells green. Conversely, PI is membrane-impermeable and only fluoresces red upon binding to nucleic acids in cells with disrupted membranes. Tracking the kinetic shift from green to red directly quantifies the speed and extent of physical membrane disruption.

Step-by-Step Methodology:

• Culture Preparation: Grow target bacterial strains (e.g., S. aureus, E. coli) to the mid-logarithmic phase (OD600 ≈ 0.5). Centrifuge, wash twice, and resuspend the pellet in 10 mM HEPES buffer (pH 7.4) to remove complex media components that might quench fluorescence.

• Probe Incubation: Add SYTO 9 and PI to the bacterial suspension at final concentrations of 5 µM and 15 µM, respectively. Incubate in the dark for 15 minutes at room temperature.

• Compound Administration: Inject the isoquinolinium chloride derivative at varying concentrations (0.5×, 1×, and 4× MIC) into the stained bacterial suspension.

• Kinetic Tracking: Immediately monitor fluorescence using a microplate reader (Ex/Em: 485/530 nm for SYTO 9; 535/617 nm for PI) or a flow cytometer. Track the signal continuously for 60 minutes. Data Interpretation: A rapid influx of PI (within 5–10 minutes) at 1× MIC confirms that primary membrane disruption is the precipitating event of cell death, rather than a secondary consequence of metabolic arrest.

Protocol B: Electrophoretic Mobility Shift Assay (EMSA) for DNA Intercalation

Causality & Rationale: To prove the secondary mechanism, we must isolate the DNA interaction from the cellular context. Intercalation of the planar isoquinolinium ring alters the hydrodynamic radius and neutralizes the negative charge of plasmid DNA. This physical alteration retards the DNA's migration through an agarose gel, proving direct binding[5].

Step-by-Step Methodology:

• DNA Preparation: Purify 200 ng of pBR322 plasmid DNA (ensure a high ratio of supercoiled to relaxed circular forms).

• Binding Reaction: Incubate the plasmid with increasing molar ratios of the isoquinolinium compound (e.g., 1:1, 1:5, 1:10, 1:20 DNA:Compound) in 20 µL of Tris-HCl buffer (10 mM, pH 7.4) for 30 minutes at 37°C.

• Electrophoresis: Add 4 µL of 6× DNA loading dye (ensure the dye does not contain SDS, which could strip the compound). Load the samples into a 1% agarose gel containing a safe DNA intercalating stain (e.g., GelRed). Run the gel in 1× TAE buffer at 100V for 45 minutes.

• Visualization: Image the gel under UV or blue light transillumination. Data Interpretation: A concentration-dependent retardation (an upward shift of the plasmid bands) or complete smearing/disappearance of the bands confirms direct DNA intercalation by the isoquinolinium moiety.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. AIE-based theranostic systems for detection and killing of pathogens [thno.org]

determining minimum inhibitory concentration (MIC) of isoquinolinium chloride

Application Note: High-Resolution Determination of the Minimum Inhibitory Concentration (MIC) for Isoquinolinium Chloride Derivatives

Introduction & Mechanistic Overview

Isoquinolinium chloride and its structural derivatives belong to a highly potent class of quaternary ammonium compounds (QACs) recognized for their broad-spectrum antimicrobial and antifungal properties[1]. Structurally characterized by a cationic isoquinolinium moiety, these compounds exhibit a dual-action bactericidal mechanism.

The positively charged nitrogen atom facilitates rapid electrostatic binding to the negatively charged bacterial cell envelope. This interaction leads to the physical disruption of the outer membrane (OM) and cytoplasmic membrane (CM) in Gram-negative bacteria, as well as the peptidoglycan layer in Gram-positive strains[2]. Following membrane permeabilization, the compounds penetrate the cytosol and intercalate with intracellular nucleic acids, ensuring rapid and irreversible cell death[1].

Mechanistic pathway of isoquinolinium chloride inducing bacterial cell death.

Rationale for Experimental Design

Determining the exact MIC of membrane-active surfactants requires rigorous precision to prevent assay artifacts, such as compound precipitation or non-specific binding to assay plastics. We utilize the Broth Microdilution method, adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines[3].

• Media Selection (Causality) : Cation-adjusted Mueller-Hinton Broth (CAMHB) is mandatory. The standardized concentrations of divalent cations (Ca²⁺ and Mg²⁺) stabilize the bacterial membrane, ensuring that the measured MIC reflects true antimicrobial efficacy rather than artifactual susceptibility caused by cation depletion in the media.

• Inoculum Standardization (Causality) : The "inoculum effect"—where higher bacterial densities artificially inflate the MIC due to the sheer volume of target membranes absorbing the drug—is mitigated by strictly standardizing the starting concentration to 5×105 CFU/mL using a 0.5 McFarland standard.

• Quality Control & Self-Validation : The protocol incorporates a tripartite control matrix to act as a self-validating system. A Sterility Control validates aseptic technique; a Growth Control confirms media viability and bacterial fitness; and a Vehicle Control ensures the primary solvent (e.g., DMSO) does not exert baseline toxicity that could skew the MIC.

Quantitative Data: Expected MIC Profiles

Isoquinolinium derivatives exhibit varying degrees of antimicrobial potency based on their alkyl chain length, lipophilicity, and functional group substitutions[4]. Table 1 summarizes the expected quantitative MIC ranges for these compounds against various pathogens.

Table 1: Representative MIC Values for Isoquinolinium Derivatives

Compound Class	Target Pathogen	MIC Range (µg/mL)	Mechanism / Notes
Short-chain Isoquinolinium (C8-C10)	E. coli (Gram-negative)	50.0 – 200.0	Moderate membrane disruption; requires higher concentrations to breach the OM[1].
Long-chain Isoquinolinium (C12-C16)	S. aureus (Gram-positive)	12.0 – 37.5	High lipophilicity enables rapid lysis of the Gram-positive cell wall[4].
Protoberberine Derivatives	C. albicans (Fungi)	1.56 – 6.25	Potent antifungal activity; targets calcium channel proteins and fungal membranes[5].

Experimental Workflow

Step-by-step workflow for broth microdilution MIC determination.

Step-by-Step Protocol: Broth Microdilution Assay

Phase 1: Reagent and Media Preparation

• Stock Solution : Dissolve isoquinolinium chloride in 100% DMSO to a concentration of 10 mg/mL. Note: Isoquinolinium salts can be highly hygroscopic; weigh rapidly in a low-humidity environment to ensure accurate molarity.

• Working Solution : Dilute the stock in CAMHB to achieve a concentration of 512 µg/mL (this yields a top well concentration of 256 µg/mL after adding the inoculum). Ensure the final DMSO concentration in the assay does not exceed 1% v/v to prevent solvent-induced cellular stress.

Phase 2: Microtiter Plate Setup

• Dispense 50 µL of CAMHB into wells 2 through 12 of a sterile 96-well U-bottom microtiter plate.

• Add 100 µL of the 512 µg/mL isoquinolinium working solution to well 1.

• Transfer 50 µL from well 1 to well 2, mix by pipetting 4-5 times, and repeat this two-fold serial dilution up to well 10. Discard 50 µL from well 10 to maintain equal volumes.

• Control Matrix Setup : Designate well 11 as the Growth Control (50 µL CAMHB, no drug) and well 12 as the Sterility Control (100 µL CAMHB, no drug, no bacteria).

Phase 3: Inoculum Standardization

• Select 3-5 morphologically similar colonies from an overnight agar plate (e.g., Tryptic Soy Agar).

• Suspend the colonies in sterile saline (0.85% NaCl) and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5×108 CFU/mL) using a spectrophotometer (OD600 ≈ 0.08 - 0.13).

• Dilute this suspension 1:150 in CAMHB to achieve the intermediate inoculum of 1×106 CFU/mL.

Phase 4: Inoculation and Incubation

• Add 50 µL of the intermediate inoculum to wells 1 through 11. The final bacterial concentration in each well is now exactly 5×105 CFU/mL, and the drug concentrations range logarithmically from 256 µg/mL down to 0.5 µg/mL.

• Seal the plate with a breathable, sterile membrane to prevent evaporation while allowing necessary gas exchange.

• Incubate the plate at 35°C ± 2°C for 16–20 hours under ambient air conditions[3].

Phase 5: Readout and Interpretation

• Examine the plate using a viewing mirror. The MIC is defined as the lowest concentration of isoquinolinium chloride that completely inhibits visible bacterial growth (no turbidity or pellet).

• Optional Colorimetric Readout: To resolve ambiguous visual readings, add 10 µL of 0.015% resazurin solution to all wells and incubate for an additional 2 hours. A color change from blue (oxidized) to pink (reduced) indicates active bacterial metabolism. The MIC is the lowest concentration well that remains blue.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi [clsi.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

enzyme inhibition kinetics of isoquinolinium chloride derivatives

An Application Guide to Elucidating the Enzyme Inhibition Kinetics of Isoquinolinium Chloride Derivatives

Authored by: A Senior Application Scientist

Abstract

Isoquinolinium scaffolds are a cornerstone in medicinal chemistry, forming the structural basis of numerous natural alkaloids and synthetic compounds with a wide array of pharmacological activities.[1][2] Their derivatives are particularly prominent as enzyme inhibitors, with significant research focused on their potential to modulate the activity of cholinesterases, kinases, and topoisomerases.[3][4] A thorough understanding of the kinetic mechanism of inhibition is paramount for advancing these compounds from promising hits to viable drug candidates. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design, execute, and interpret enzyme inhibition kinetic studies for isoquinolinium chloride derivatives, with a primary focus on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) as exemplar targets.[5][6]

Introduction: The "Why" of Kinetic Analysis

The biological effect of a drug is intrinsically linked to its interaction with its target protein. For enzyme inhibitors, this interaction is not merely a question of "if" it binds, but "how" it binds. Enzyme kinetics provides the quantitative language to describe this interaction. Key questions that kinetic analysis answers include:

• Potency: How much of the compound is needed to inhibit the enzyme? This is often initially assessed by the half-maximal inhibitory concentration (IC50).[7][8]

• Mechanism of Action (MoA): Does the inhibitor compete with the natural substrate for the active site (competitive), bind to a different site (non-competitive), or bind only to the enzyme-substrate complex (uncompetitive)?

• Affinity: What is the true binding affinity of the inhibitor for the enzyme? This is defined by the inhibition constant (Ki), a thermodynamic parameter independent of substrate concentration, making it the gold standard for comparing inhibitor potency.[9][10]

Answering these questions is critical for structure-activity relationship (SAR) studies, lead optimization, and predicting in vivo efficacy. For isoquinolinium derivatives, which often possess a positive charge, understanding their binding mode can reveal crucial interactions, such as π-π or cation-π stacking within the enzyme's active site, guiding future molecular design.[11]

Foundational Concepts in Enzyme Inhibition Kinetics

Before proceeding to experimental protocols, a firm grasp of the underlying principles is essential.

Key Kinetic Parameters

Parameter	Definition	Significance
Vmax	The maximum rate of the enzymatic reaction when the enzyme is saturated with substrate.	Represents the catalytic turnover capacity of the enzyme.
Km	The Michaelis constant; the substrate concentration at which the reaction rate is half of Vmax.	An inverse measure of the enzyme's apparent affinity for its substrate.
IC50	The concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[9]	A practical measure of inhibitor potency, but its value is dependent on the experimental conditions (e.g., substrate concentration).[8][12]
Ki	The inhibition constant; the dissociation constant of the enzyme-inhibitor complex.	A true measure of inhibitor affinity, independent of substrate concentration. A lower Ki indicates a more potent inhibitor.

Models of Reversible Inhibition

The type of inhibition can be determined by measuring reaction rates at various substrate and inhibitor concentrations and observing the effects on Km and Vmax.

Caption: Reversible enzyme inhibition models.

A Validated Experimental Workflow

A systematic approach ensures robust and reproducible results. The workflow involves a screening phase to identify potent inhibitors followed by a characterization phase to determine the mechanism.

Caption: Overall workflow for kinetic characterization.

Protocol 1: IC50 Determination for AChE Inhibitors

This protocol is adapted from the widely used Ellman colorimetric assay.[3] The principle involves the hydrolysis of acetylthiocholine (ATCh) by AChE to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion (TNB²⁻), which is measured spectrophotometrically at 412 nm.

Materials and Reagents

• Human recombinant Acetylcholinesterase (AChE)

• Acetylthiocholine iodide (ATCh)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (e.g., 100 mM, pH 8.0)

• Isoquinolinium chloride derivative stock solution (in DMSO or buffer)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Step-by-Step Protocol

• Reagent Preparation:

  • Prepare a working solution of AChE in phosphate buffer. The final concentration should yield a linear reaction rate for at least 10 minutes.

  • Prepare a 10 mM stock solution of ATCh in water.

  • Prepare a 10 mM stock solution of DTNB in phosphate buffer.

  • Prepare serial dilutions of your isoquinolinium inhibitor stock solution. It is common to use a 10-point, 3-fold dilution series to span a wide concentration range.

• Assay Setup (in a 96-well plate):

  • Causality: Set up controls to ensure the validity of the results. The 100% activity control establishes the uninhibited reaction rate, while the blank corrects for any non-enzymatic substrate hydrolysis or reagent color.

  • Add 20 µL of phosphate buffer to the "Blank" wells.

  • Add 20 µL of the appropriate inhibitor dilution to the "Inhibitor" wells.

  • Add 20 µL of buffer (containing the same final concentration of DMSO as the inhibitor wells) to the "100% Activity Control" wells.

  • Add 140 µL of phosphate buffer to all wells.

  • Add 20 µL of the DTNB solution to all wells.

  • Add 20 µL of the AChE working solution to the "Inhibitor" and "100% Activity Control" wells. Do not add enzyme to the "Blank" wells.

  • Pre-incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for 5-10 minutes. This step allows the inhibitor to bind to the enzyme before the reaction starts, which is crucial for equilibrium-binding inhibitors.

• Initiate and Monitor the Reaction:

  • Initiate the reaction by adding 20 µL of the ATCh solution to all wells.

  • Immediately place the plate in the microplate reader.

  • Measure the absorbance at 412 nm every 60 seconds for 10-15 minutes (kinetic mode).

Data Analysis

• For each well, calculate the reaction rate (V) by determining the slope of the linear portion of the absorbance vs. time plot (mOD/min).

• Subtract the rate of the blank from all other rates.

• Calculate the percent inhibition for each inhibitor concentration using the formula: % Inhibition = (1 - (V_inhibitor / V_control)) * 100

• Plot % Inhibition versus the log[Inhibitor].

• Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC50 value, which is the concentration at the inflection point of the curve.[9]

Protocol 2: Determining Inhibition Mode and Ki

This protocol expands on the first by varying the substrate concentration. The resulting data allows for the determination of the inhibition mechanism and the true affinity constant, Ki.[10]

Experimental Design

• Rationale: The core principle is to measure the initial reaction rate at several substrate (ATCh) concentrations in the absence of the inhibitor and in the presence of at least three different fixed concentrations of the isoquinolinium derivative. The inhibitor concentrations should be chosen to bracket the IC50 value (e.g., 0.5x, 1x, and 2x IC50).

• The substrate concentration range should typically span from 0.2x Km to 5x Km of ATCh for the enzyme. You may need to determine the Km value in a preliminary experiment if it is not known.

Step-by-Step Protocol

• Follow the setup in Protocol 1, but for each fixed inhibitor concentration (including a zero-inhibitor control), create a series of wells with varying concentrations of the substrate (ATCh).

• Initiate the reaction by adding the respective ATCh concentrations to the wells.

• Measure the initial rates (V) for every combination of inhibitor and substrate concentration.

Data Analysis and Interpretation

• Michaelis-Menten Plot: Plot reaction velocity (V) vs. substrate concentration ([S]) for each inhibitor concentration. This will give you a family of hyperbolic curves.

• Lineweaver-Burk Plot: For a clearer visual diagnosis of the inhibition mechanism, transform the data by plotting 1/V vs. 1/[S].

  • Competitive Inhibition: Lines will intersect on the y-axis. Apparent Km increases, Vmax is unchanged.

  • Non-competitive Inhibition: Lines will intersect on the x-axis. Km is unchanged, apparent Vmax decreases.

  • Uncompetitive Inhibition: Lines will be parallel. Both apparent Km and apparent Vmax decrease.

  • Mixed Inhibition: Lines will intersect in the upper-left quadrant (not on an axis). Both apparent Km and Vmax are affected.

• Calculating Ki: While graphical methods are illustrative, the most accurate Ki values are obtained through non-linear regression analysis using specialized software (e.g., GraphPad Prism).[10] Fit the entire dataset (V vs. [S] at all [I]) directly to the appropriate mechanistic equation:

  • Competitive: V = (Vmax * [S]) / (Km * (1 + [I]/Ki) + [S])

  • Non-competitive: V = (Vmax * [S]) / ((Km + [S]) * (1 + [I]/Ki))

  The software will provide the best-fit value for Ki. Alternatively, for competitive inhibition, Ki can be calculated from the IC50 using the Cheng-Prusoff equation, but this requires that the inhibition is indeed competitive and the assay was run under specific conditions.[13]

  Ki = IC50 / (1 + [S]/Km)

Data Summary and Presentation

Quantitative data should be summarized for clarity and comparison.

Table 1: Example Inhibition Data for Isoquinolinium Derivatives against AChE

Compound ID	IC50 (µM) [95% CI]	Ki (µM)	Inhibition Mode
IQ-Cl-01	1.2 [0.9 - 1.5]	0.55	Competitive
IQ-Cl-02	15.8 [12.1 - 19.5]	14.9	Non-competitive
IQ-Cl-03	0.45 [0.3 - 0.6]	0.21	Competitive

| Galanthamine (Ref) | 0.9 [0.7 - 1.1] | 0.42 | Competitive |

References

• Dual targeting of cholinesterase and amyloid beta with pyridinium/isoquinolium deriv
• IC50 Determin
• Isoquinoline derivatives as potential acetylcholinesterase inhibitors. (2006). PubMed.
• Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor. (2020). Methods in Molecular Biology.
• New Bisquaternary Isoquinolinium Inhibitors of Brain Cholinesterases - Synthesis and Anticholinesterase Activity. (2010).
• How is to calculate Ki value of an enzyme inhibitor? Is there any concise protocol. (2020).
• Preparation and in vitro screening of symmetrical bis-isoquinolinium cholinesterase inhibitors bearing various connecting linkage--implications for early Myasthenia gravis tre
• An Isoquinolinium Dual Inhibitor of Cholinesterases and Amyloid β Aggregation Mitigates Neuropathological Changes in a Triple-Transgenic Mouse Model of Alzheimer's Disease. (2020). ACS Chemical Neuroscience.
• IC50. Wikipedia.
• New Bisquaternary Isoquinolinium Inhibitors of Brain Cholinesterases - Synthesis and Anticholinesterase Activity. (2010). Bentham Science Publishers.
• A quick method for the determination of inhibition constants. PubMed Central.
• ACE-inhibitory activity assay: IC50. Protocols.io.
• A practical consideration for the substrate concentration when determining IC 50 values for enzyme inhibition. Canadian Science Publishing.
• Cholinesterase Inhibitory and In Silico Toxicity Assessment of Thirty-Four Isoquinoline Alkaloids - Berberine as the Lead Compound. (2023). Bentham Science Publishers.
• Enzyme Inhibitor Terms and Calcul
• Reversible Inhibitors. Merck Millipore.
• Computing Ki for a Competitive Enzyme Inhibitor. GraphPad.
• Recent Advances in Isoquinoline Chemistry, Synthetic Strategies, Functionalization, And Applications. International Journal of Pharmaceutical Sciences.
• Recent Advances in Synthetic Isoquinoline-Based Deriv
• Detection of an enzyme iso-mechanism by means of the kinetics of covalent inhibition. PubMed Central.
• Kinetic Study of Some Active Methylene Compounds by Isoquinolinium Bromochrom
• Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. Semantic Scholar.
• Acetylcholinesterase and Butyrylcholinesterase Inhibitory Activities of β-Carboline and Quinoline Alkaloids Derivatives from the Plants of Genus Peganum. Semantic Scholar.
• Convenient method for studying enzyme kinetics. PubMed.
• Advances in Synthesis Methods of Quinoline and Isoquinoline Derivatives.
• Isoquinolines. (2015).
• Top 5 Methods Devised for Enzyme Kinetics Measurement. (2015). Biology Discussion.
• Investigating Enzyme Kinetics and Their Applic

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• 2. books.rsc.org [books.rsc.org]
• 3. Isoquinoline derivatives as potential acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design [mdpi.com]
• 5. Dual targeting of cholinesterase and amyloid beta with pyridinium/isoquinolium derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An Isoquinolinium Dual Inhibitor of Cholinesterases and Amyloid β Aggregation Mitigates Neuropathological Changes in a Triple-Transgenic Mouse Model of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. IC50 - Wikipedia [en.wikipedia.org]
• 9. courses.edx.org [courses.edx.org]
• 10. cdn.graphpad.com [cdn.graphpad.com]
• 11. Preparation and in vitro screening of symmetrical bis-isoquinolinium cholinesterase inhibitors bearing various connecting linkage--implications for early Myasthenia gravis treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. Enzyme Inhibitor Terms and Calculations [sigmaaldrich.cn]

Technical Notes & Optimization

improving the yield of isoquinolinium chloride synthesis

Welcome to the Isoquinolinium Synthesis Technical Support Center . This guide is designed for researchers, scientists, and drug development professionals seeking to troubleshoot and optimize the yield of isoquinolinium chloride syntheses.

Because "isoquinolinium chloride synthesis" encompasses both the quaternization of the isoquinoline core (N-alkylation) and the multicomponent annulation to form complex functionalized salts (e.g., imidazo-isoquinolinium derivatives), this guide addresses the distinct thermodynamic and kinetic bottlenecks of both pathways.

Diagnostic Workflow

Workflow for diagnosing and resolving low yields in isoquinolinium chloride synthesis.

Frequently Asked Questions & Troubleshooting

Q1: Why is the yield of my N-alkylisoquinolinium chloride significantly lower than the corresponding bromide or iodide salts, and how can I improve it? A1: The formation of N-alkylisoquinolinium salts proceeds via the Menshutkin reaction, a classic bimolecular nucleophilic substitution (SN2). Chloride is a notoriously poor leaving group compared to bromide or iodide due to its higher charge density, lower polarizability, and stronger carbon-halogen bond (1[1]). To overcome this thermodynamic barrier and improve yields:

• In Situ Halide Exchange (Finkelstein-Menshutkin Tandem): Add a catalytic amount of sodium iodide (NaI) to the reaction mixture. The iodide outcompetes the amine to form an alkyl iodide intermediate, which is far more reactive toward the isoquinoline nucleophile.

• Solvent Polarity Optimization: The transition state of the Menshutkin reaction is highly polar. Utilizing a polar aprotic solvent like acetonitrile (MeCN) or dimethylformamide (DMF) stabilizes this charge-separated transition state, significantly lowering the activation energy and accelerating the reaction (2[2]).

Q2: During the multicomponent cascade synthesis of 2H-imidazo[5,1-a]isoquinolinium chlorides, I am observing incomplete conversion and multiple side products. What is the mechanistic cause, and how do I troubleshoot this? A2: The cascade synthesis is a highly efficient, atom-economical route, but it is extremely sensitive to nucleophilic interference. The mechanism initiates with the nucleophilic attack of isoquinoline on a highly electrophilic carbamimidoyl chloride (or trifluoroacetimidoyl chloride) to form an intermediate isoquinolinium adduct. This intermediate must be rapidly intercepted by an isocyanide ().

• Moisture Contamination: If your solvents are not rigorously dried, trace water will act as a competing nucleophile, hydrolyzing the imidoyl chloride before the isocyanide can attack. Always use freshly distilled, anhydrous CH2Cl2 or MeCN (3[3]).

• Thermal Degradation: Isocyanides are thermally labile. Running the reaction at elevated temperatures can degrade the isocyanide, halting the cascade at Intermediate A. Maintain the reaction at strictly room temperature (20–25 °C) (4[4]).

Mechanistic pathway of the multicomponent cascade synthesis of isoquinolinium chlorides.

Q3: How does the alkyl chain length affect the quaternization yield of isoquinoline, and what are the optimal purification strategies? A3: As the alkyl chain length increases (e.g., C8 to C20), the electrophilicity of the alpha-carbon decreases due to steric shielding and the tendency of long hydrophobic chains to coil in polar solvents. This drastically reduces the collision frequency in the SN2 pathway. While yields can still be acceptable (often requiring up to 50 hours of reflux in dry ethanol), the primary yield-loss occurs during purification (5[5]). Long-chain isoquinolinium chlorides act as cationic surfactants. Aqueous workups will inevitably lead to severe emulsion formation, trapping your product.

• Solution: Evaporate the reaction solvent completely under reduced pressure, and crystallize the crude oily product directly from anhydrous diethyl ether or hot ethyl acetate. This bypasses the aqueous phase entirely (5[5]).

Quantitative Data Summary

Reaction Type	Reagents	Solvent	Temp	Typical Yield	Key Yield-Limiting Factor
Standard N-Alkylation	Isoquinoline, Alkyl Chloride	Ethanol / DMF	50–80 °C	40–60%	Poor leaving group ability of Cl⁻
Modified N-Alkylation	Isoquinoline, Alkyl Chloride, NaI	MeCN	80 °C	75–90%	Finkelstein exchange efficiency
Cascade Annulation	Isoquinoline, Chloroformamidine, Isocyanide	Dry MeCN	25 °C	75–88%	Moisture-induced hydrolysis
Cascade Annulation	Isoquinoline, Trifluoroacetimidoyl Cl, Isocyanide	Dry CH2Cl2	25 °C	90–94%	Isocyanide thermal degradation

Self-Validating Experimental Protocols

Protocol 1: Optimized N-Alkylation of Isoquinoline (Modified Menschutkin)

This protocol utilizes a self-validating Finkelstein exchange to force the reaction to completion.

• Preparation: In a flame-dried, argon-purged round-bottom flask, dissolve 1.0 equivalent of isoquinoline in dry MeCN (0.5 M concentration).

• Catalyst Addition: Add 0.1 equivalents of anhydrous Sodium Iodide (NaI). Causality: NaI acts as a nucleophilic catalyst, converting the alkyl chloride to a highly reactive alkyl iodide in situ.

• Alkylation: Add 1.2 equivalents of the target alkyl chloride dropwise.

• Reaction: Heat the mixture to reflux (approx. 80 °C) for 24–48 hours. Validation: The reaction progress is self-indicating; as the isoquinolinium salt forms, NaCl precipitates out of the MeCN solution, driving the equilibrium forward.

• Isolation: Cool to room temperature, filter off the NaCl salts, and concentrate the filtrate in vacuo. Triturate the resulting oil with cold diethyl ether to induce crystallization.

Protocol 2: Anhydrous Cascade Synthesis of 2H-Imidazo[5,1-a]isoquinolinium Chlorides

This protocol minimizes hydrolytic degradation to ensure yields >85%.

• Reagent Mixing: To a magnetically stirred solution of isoquinoline (1 mmol) in strictly anhydrous CH2Cl2 (10 mL) at room temperature, add the appropriate trifluoroacetimidoyl chloride derivative (1 mmol).

• Isocyanide Addition: Immediately add the isocyanide derivative (1 mmol). Causality: Rapid addition prevents the premature degradation of the highly reactive Intermediate A.

• Reaction: Stir the mixture at room temperature (20–25 °C) for 12–18 hours under a nitrogen atmosphere. Validation: Monitor via IR spectroscopy; the distinct isocyanide stretching band (~2140 cm⁻¹) will completely disappear upon full conversion.

• Isolation: Remove the solvent under reduced pressure. Wash the resulting residue with hot EtOAc (5 mL) to remove unreacted starting materials, affording the pure solid product without the need for column chromatography.

References

• Synthesis and Photophysical Properties of 3-(Trifluoromethyl)
• Synthesis and Photophysical Properties of 3-(Trifluoromethyl)
• Cascade Synthesis of Functionalized 2H-Imidazo[5,1-a]isoquinolinium Chlorides from Isoquinoline, Chloroformamidines, and Isocyanides.
• SYNTHESIS OF THE ISOQUINOLINIUM SALTS DIFFERING IN THE LENGTH OF THE SIDE ALKYLATING CHAIN. Military Medical Science Letters.
• Menshutkin reaction. Wikipedia.
• Dramatic Acceleration of the Menschutkin Reaction and Distortion of Halide Leaving-Group Order.

Sources

• 1. Menshutkin reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. mmsl.cz [mmsl.cz]

troubleshooting isoquinolinium chloride crystallization and purification

Welcome to the Technical Support Center for Isoquinoline Derivatives. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of isoquinolinium chloride. The transition from a crude, basic heterocycle to a highly pure hydrochloride salt is fraught with thermodynamic and kinetic traps—most notably, liquid-liquid phase separation (LLPS), commonly known as "oiling out."

This guide is designed to move beyond basic troubleshooting. We will dissect the causality behind these phenomena and establish self-validating protocols to ensure your purification workflows are robust, reproducible, and scientifically grounded.

Diagnostic Workflow: Isoquinolinium Chloride Purification

To effectively troubleshoot, we must first visualize the thermodynamic pathways and potential failure points during salt formation and crystallization.

Troubleshooting decision tree for the crystallization and purification of isoquinolinium chloride.

FAQ & Troubleshooting: The Oiling-Out Phenomenon (LLPS)

Q: Why does my isoquinolinium chloride form a biphasic, brownish oil at the bottom of the flask instead of crystallizing? A: You are observing Liquid-Liquid Phase Separation (LLPS), colloquially known as "oiling out." This occurs when the system experiences a massive spike in supersaturation, but the integration of solute molecules into a rigid crystal lattice is kinetically hindered[1]. Instead of forming a solid suspension, the solute separates into a dense, product-rich secondary liquid phase[1]. Mechanistically, this is often triggered by the rapid addition of an antisolvent (like diethyl ether), which generates localized supersaturation spikes at the point of addition[2]. Furthermore, solvents in which the drug exhibits high solubility at elevated temperatures reduce the maximum achievable supersaturation, pushing the system into the miscibility gap where LLPS is favored over nucleation[2].

Q: How do I recover an oiled-out reaction and force crystallization? A: Do not attempt to filter an oiled-out mixture; you will end up with a sticky, amorphous gum that traps impurities[1]. Instead, reverse the thermodynamic state. Warm the mixture gently until the oil re-dissolves into a single homogeneous phase. Then, cool the system very slowly to enter the metastable zone without crossing into the labile (spontaneous nucleation) zone. Halfway into this metastable zone, introduce high-purity seed crystals[1]. Seeding provides a low-energy template for lattice integration, allowing solid particle growth to outcompete droplet formation[3].

FAQ & Troubleshooting: Purification and Chromatography

Q: I tried purifying the crude isoquinoline free base via silica gel chromatography, but I am getting severe peak tailing and poor recovery. What is the cause? A: Isoquinoline is a basic aromatic amine. The nitrogen atom interacts strongly with the acidic silanol groups present on standard, unmodified silica gel[4]. This strong hydrogen bonding and electrostatic interaction lead to peak tailing, poor resolution from structurally similar impurities (like unreacted starting materials or regioisomers), and even on-column decomposition[4].

Q: If silica gel fails, what is the most scientifically sound alternative for purification? A: The most robust approach is to bypass chromatography entirely by converting the free amine to its hydrochloride salt (isoquinolinium chloride)[4]. This drastically alters the molecule's solubility profile. The charged salt becomes highly insoluble in non-polar organic solvents (like diethyl ether or petroleum ether) while remaining soluble in polar alcohols (like isopropanol)[5]. This differential solubility allows you to wash away neutral organic impurities and selectively recrystallize the target compound. If chromatography is absolutely necessary, you must switch to an amine-functionalized silica column or use a highly polar mobile phase modifier to neutralize the acidic sites[4].

Quantitative Data: Solvent System Selection

Choosing the right solvent system is a balancing act between yield and the kinetic risk of oiling out. Below is a synthesized comparison of common solvent systems used for isoquinolinium chloride crystallization.

Primary Solvent	Antisolvent	Solubility Differential	LLPS (Oiling-Out) Risk	Typical Yield	Mechanistic Notes
Isopropanol (iPrOH)	Petroleum Ether	Moderate	Low	70 - 80%	Slower supersaturation generation; excellent for rejecting neutral impurities[5].
Isopropanol (iPrOH)	Diethyl Ether	Moderate	Low to Medium	80 - 85%	Standard protocol. Requires slow addition of Et2O to prevent localized supersaturation spikes[6].
Dichloromethane	Hexane	High	Very High	Variable	High solubility in DCM leads to massive supersaturation upon hexane addition, heavily favoring LLPS[2].
Methanol	Acetone	High	Medium	~60%	Methanol holds the salt too well; requires excessive antisolvent, leading to poor volumetric efficiency.

Self-Validating Protocol: Recrystallization via Salt Formation

This protocol utilizes an addition/precipitation sequence designed to prevent LLPS while maximizing the purity of isoquinolinium chloride[6]. Every critical step includes a self-validating check to ensure the system is behaving as thermodynamically expected.

Materials Required:

• Crude Isoquinoline (Free base)

• Isopropanol (iPrOH, anhydrous)

• 2M Hydrochloric Acid in Diethyl Ether (HCl/Et2O)

• Diethyl Ether (Anhydrous, cold)

Step-by-Step Methodology:

• Dissolution: Dissolve the crude isoquinoline in a minimal volume of anhydrous isopropanol (approximately 3-5 mL per gram of crude) at room temperature.

  • Causality: Using a minimal amount of a moderate solvent ensures the system is near saturation, reducing the amount of antisolvent needed later and limiting yield loss to the mother liquor.

• Controlled Acidification: Submerge the reaction flask in an ice-water bath (0°C). Under vigorous stirring, add the 2M HCl/Et2O solution dropwise[6].

  • Causality: Salt formation is exothermic. Cooling the system dissipates heat, preventing thermal degradation and reducing the solubility of the forming salt, which encourages controlled nucleation.

  • Self-Validation Check: Periodically spot the mother liquor onto pH paper. Stop addition only when the solution registers a stable pH of < 3, confirming complete protonation of the basic nitrogen[4].

• Aging and Slurry Conversion: Once precipitation begins, halt the antisolvent addition. Allow the suspension to stir at 0°C for 30 to 60 minutes.

  • Causality: This aging step allows for Ostwald ripening. Microscopic, impure crystals and any transient oil droplets will redissolve and reprecipitate onto larger, thermodynamically stable, and purer crystal lattices[3].

• Isolation: Collect the precipitated isoquinolinium chloride via vacuum filtration.

• Washing: Wash the filter cake with a small volume (1-2 bed volumes) of ice-cold diethyl ether[6].

  • Causality: Cold diethyl ether removes residual unreacted starting materials and colored oxidation products without dissolving the highly polar hydrochloride salt.

  • Self-Validation Check: The filtrate should run clear. If the filtrate remains heavily discolored (yellow/brown), repeat the cold ether wash until the washings are colorless.

• Drying: Dry the resulting white to off-white crystals under high vacuum at 40°C to constant weight.

References

• Benchchem. "Technical Support Center: 6-Iodoisoquinolin-3-amine Synthesis & Purification." Benchchem.com.
• Pharmalego. "Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds." Pharmalego.com.
• Mettler Toledo. "Oiling Out in Crystallization." MT.com.
• Thieme Connect. "Product Class 5: Isoquinolines." Thieme-connect.de.
• (Skipped index 5 for flow, corresponding to Mettler Toledo duplic
• ACS Publications. "Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357." Acs.org.
• (Skipped index 7-9 for flow)
• European Patent Office. "ISOQUINOLINESULFONYL CHLORIDE ACID ADDITION SALT AND METHOD FOR PRODUCING SAME - EP 3900724 A1." Googleapis.com.

Sources

• 1. mt.com [mt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

identifying and minimizing side reactions in isoquinolinium chloride synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for isoquinolinium chloride synthesis. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions, empowering you to identify and minimize side reactions in your experiments. As Senior Application Scientists, we have compiled this resource based on established chemical principles and extensive laboratory experience to ensure you can achieve optimal yields and purity in your synthetic routes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of isoquinolinium chlorides, with a focus on reactions like the Bischler-Napieralski and Pictet-Spengler syntheses, which are foundational for creating the isoquinoline core.[1][2]

Issue 1: Formation of Styrene Derivatives as a Major Byproduct

Question: I am attempting a Bischler-Napieralski reaction to synthesize a 3,4-dihydroisoquinoline, a precursor to my target isoquinolinium salt, but I am observing a significant amount of a styrene byproduct. What is causing this, and how can I prevent it?

Answer:

The formation of styrenes is a well-documented side reaction in the Bischler-Napieralski synthesis and is indicative of a retro-Ritter type reaction.[3][4] This occurs when the nitrilium salt intermediate, formed after the initial dehydration of the β-arylethylamide, undergoes elimination instead of the desired intramolecular cyclization.[3]

Causality Explained:

The stability of the potential carbocation formed upon elimination drives this side reaction. If the benzylic position is substituted in a way that stabilizes a positive charge (e.g., through resonance or inductive effects), the retro-Ritter pathway becomes more favorable, especially at elevated temperatures.[3]

Troubleshooting Protocol:

• Lower the Reaction Temperature: High temperatures provide the activation energy for the elimination pathway.[5][6]

  • Action: If refluxing in a high-boiling solvent like toluene or xylene, consider reducing the temperature or switching to a lower-boiling solvent like chlorobenzene.[7] Monitor the reaction progress carefully by TLC or LC-MS to find the optimal temperature that favors cyclization without promoting elimination.

• Modify the Dehydrating Agent: The choice of Lewis acid can influence the reaction pathway.

  • Action: While POCl₃ is common, a combination of P₂O₅ in refluxing POCl₃ can be more effective for less reactive substrates and may help suppress the retro-Ritter reaction by promoting the cyclization step.[4][8] For more sensitive substrates, milder conditions using triflic anhydride (Tf₂O) with a non-nucleophilic base like 2-chloropyridine at room temperature can be employed.[7]

• Utilize a Nitrile Solvent: Le Châtelier's principle can be applied here.

  • Action: The retro-Ritter reaction is an equilibrium process.[3] By using the corresponding nitrile as the solvent, the equilibrium can be shifted away from the styrene product and towards the desired nitrilium ion intermediate, thus favoring cyclization.[3]

• Alternative Intermediate Generation:

  • Action: Recent methods have shown that using oxalyl chloride can generate an N-acyliminium intermediate, which avoids the formation of the nitrilium salt altogether and thereby prevents the retro-Ritter elimination.[3][9]

Workflow for Minimizing Styrene Formation:

Caption: Troubleshooting workflow for styrene byproduct formation.

Issue 2: Abnormal Regioisomer Formation in Bischler-Napieralski Reaction

Question: My Bischler-Napieralski reaction is yielding an isoquinoline with an unexpected substitution pattern. The cyclization is not occurring at the expected ortho position. Why is this happening?

Answer:

This phenomenon is known as abnormal cyclization and typically occurs due to an ipso-attack of the electrophilic intermediate at a carbon atom already bearing a substituent, followed by rearrangement.[7] This is particularly common in substrates with strongly electron-donating groups, such as methoxy groups, on the aromatic ring.[7][8]

Causality Explained:

The powerful electron-donating substituent can activate the ipso-position to such an extent that it competes with the unsubstituted ortho-position for electrophilic attack. This leads to a spirocyclic intermediate which then rearranges to give the "abnormal" product.[7][8] For example, N-[2-(4-methoxyphenyl)-ethyl]-4–methoxybenzamide treated with P₂O₅ can yield a mixture of the expected 7-methoxy and the unexpected 6-methoxy dihydroisoquinoline products.[8][10]

Troubleshooting Protocol:

• Choice of Dehydrating Agent: The nature of the Lewis acid can significantly influence the reaction outcome.

  • Action: It has been observed that using POCl₃ alone tends to favor the "normal" product, while the stronger dehydrating agent P₂O₅ can promote the formation of the abnormal regioisomer.[8] If you are observing the abnormal product, consider switching from P₂O₅ to POCl₃.

• Substrate Modification (if possible):

  • Action: If the synthetic route allows, consider altering the electronic properties of the aromatic ring. Introducing a mild electron-withdrawing group could potentially disfavor the ipso-attack. Alternatively, using protecting groups to temporarily mask the strongly activating substituents could be a viable strategy.

Issue 3: Low Conversion in Pictet-Spengler Reaction

Question: I am performing a Pictet-Spengler reaction to synthesize a tetrahydroisoquinoline, but the conversion of my starting materials is very low. What are the likely causes and how can I improve the yield?

Answer:

The Pictet-Spengler reaction, which involves the condensation of a β-arylethylamine with an aldehyde or ketone followed by acid-catalyzed cyclization, is highly dependent on the nucleophilicity of the aromatic ring and the efficiency of iminium ion formation.[11][12][13]

Causality Explained:

Low conversion can stem from several factors:

• Insufficiently Activated Aromatic Ring: The key cyclization step is an intramolecular electrophilic aromatic substitution. If the aromatic ring lacks electron-donating substituents, it may not be nucleophilic enough to attack the iminium ion intermediate under mild conditions.[11]

• Inefficient Iminium Ion Formation: The initial condensation to form an imine, which is then protonated to the reactive iminium ion, can be a point of failure.[9] This equilibrium may not favor the iminium ion under the chosen reaction conditions.

• Inappropriate Acid Catalyst: The choice and concentration of the acid catalyst are crucial for both iminium ion formation and the subsequent cyclization.

Troubleshooting Protocol:

• Enhance Aromatic Ring Nucleophilicity:

  • Action: The reaction works best with electron-rich aromatic rings.[11] If your substrate lacks electron-donating groups, more forcing conditions (e.g., higher temperatures, stronger acid) may be required.

• Optimize Iminium Ion Formation:

  • Action: Ensure the appropriate pH for iminium ion formation.[5] Using a slight excess of the aldehyde or ketone can help drive the initial condensation reaction to completion.[11] In some cases, pre-forming the Schiff base before adding the acid catalyst can improve yields.[11]

• Screen Acid Catalysts:

  • Action: While protic acids like HCl or H₂SO₄ are common, Lewis acids such as BF₃·OEt₂ can also be effective.[11] Experiment with different acid catalysts and concentrations to find the optimal conditions for your specific substrate.

• Increase Reaction Temperature:

  • Action: If the reaction is sluggish at room temperature, gradually increasing the temperature can help overcome the activation energy barrier.[5][9]

Frequently Asked Questions (FAQs)

Q1: What are the best general strategies to minimize side product formation in isoquinoline synthesis?

A1: Several general strategies can be broadly applied:

• Control of Reaction Temperature: Higher temperatures often lead to undesired side reactions.[6] Careful temperature control is crucial.

• Purity of Starting Materials: Using highly pure starting materials is fundamental to preventing the introduction of impurities that can participate in side reactions.[6]

• Choice of Catalyst: Employing milder catalysts can prevent the harsh conditions that often lead to byproduct formation.[6]

• Inert Atmosphere: For reactions involving sensitive intermediates, conducting the experiment under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation or other side reactions.[9]

Q2: I am observing both N- and O-alkylation when preparing an isoquinolinium salt from a hydroxy-isoquinoline. How can I improve the selectivity for N-alkylation?

A2: The competition between N- and O-alkylation is a common challenge with ambident nucleophiles like hydroxy-isoquinolines.[14]

• Hard and Soft Acid-Base (HSAB) Theory: Nitrogen is generally a softer nucleophile than oxygen.[5] Using a soft electrophile (alkylating agent) will favor N-alkylation. For example, an alkyl iodide is softer than an alkyl bromide.[5]

• Solvent Choice: The solvent can influence the nucleophilicity of the N and O atoms. Polar aprotic solvents like DMF or DMSO often favor N-alkylation.[5]

• Protecting Groups: If selectivity remains an issue, protecting the hydroxyl group before N-alkylation and then deprotecting it is a reliable strategy.[5]

Q3: What are the recommended methods for purifying crude isoquinolinium chloride?

A3: The purification of isoquinolinium salts often leverages their ionic nature.

• Recrystallization: This is a primary method for purifying solid isoquinolinium salts. A suitable solvent system (often a polar solvent like ethanol or a mixture with a less polar co-solvent) should be chosen to dissolve the salt at an elevated temperature and allow it to crystallize upon cooling.

• Precipitation: If the product is soluble in a solvent like dichloromethane (DCM), adding a non-polar solvent like diethyl ether can often precipitate the salt, leaving impurities behind.[15]

• Column Chromatography: While less common for salts, it is possible using a polar stationary phase like silica gel and a polar eluent system, sometimes with a modifier like triethylamine to prevent streaking.[6]

• Conversion to Free Base and Back: For isoquinolines that are not yet quaternized, purification can be achieved by column chromatography of the free base. The purified free base can then be converted to the desired isoquinolinium salt.

Q4: Are there greener alternatives for isoquinoline synthesis to avoid harsh reagents?

A4: Yes, green chemistry principles are increasingly being applied to isoquinoline synthesis.[1]

• Catalytic Methods: The use of transition metal catalysts (e.g., ruthenium) can enable C-H activation and annulation reactions under less harsh conditions, avoiding the need for strong acids.[1]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate reactions, often leading to higher yields and fewer side products in shorter reaction times.[1][7]

• Electrochemical Methods: These techniques use electricity to drive reactions, replacing hazardous chemical oxidants or reductants with electrons, which is an inherently greener approach.[1]

Visualizing Reaction Pathways

Bischler-Napieralski Reaction and Retro-Ritter Side Reaction:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Isoquinoline - Wikipedia [en.wikipedia.org]
• 3. Bischler-Napieralski Reaction [organic-chemistry.org]
• 4. jk-sci.com [jk-sci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Bischler–Napieralski reaction — Grokipedia [grokipedia.com]
• 8. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Abnormal products in the Bischler–Napieralski isoquinoline synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 11. jk-sci.com [jk-sci.com]
• 12. Chemicals [chemicals.thermofisher.cn]
• 13. name-reaction.com [name-reaction.com]
• 14. researchgate.net [researchgate.net]
• 15. reddit.com [reddit.com]

methods for the purification of isoquinolinium chloride from reaction mixtures

Welcome to the Isoquinolinium Chloride Purification Support Center. This resource is engineered for researchers, analytical scientists, and drug development professionals. It provides field-proven troubleshooting guides, causal mechanistic explanations, and self-validating protocols for isolating high-purity isoquinolinium salts from complex reaction mixtures.

Module 1: The Knowledge Base (Troubleshooting & FAQs)

Q1: Why does my synthesized isoquinolinium chloride precipitate as a viscous oil rather than a crystalline solid? Causality: Quaternary ammonium salts, including isoquinolinium chloride, are inherently hygroscopic and prone to forming low-melting solvates or hydrates. When trace water or unreacted liquid alkylating agents (e.g., alkyl chlorides) are present in the matrix, the melting point of the bulk mixture is severely depressed, causing the product to undergo liquid-liquid phase separation ("oiling out") rather than forming a rigid crystal lattice. Solution: Exclude moisture by using strictly anhydrous solvents. If an oil has already formed, dissolve the crude mixture in a minimal volume of a dry, polar aprotic solvent like acetonitrile (MeCN). Slowly introduce an antisolvent such as1[1].

Q2: How can I efficiently separate unreacted isoquinoline from the synthesized isoquinolinium chloride? Causality: This separation relies on the drastic polarity differential between the starting material and the product. Unreacted isoquinoline is a neutral, electron-rich aromatic heterocycle (pKa ~5.4) that exhibits high lipophilicity. In contrast, the quaternized isoquinolinium chloride possesses a permanent positive charge, which drastically lowers its partition coefficient (LogP) in non-polar solvents. Solution: Perform a targeted solvent wash or trituration. Suspend the crude mixture in a non-polar to moderately polar solvent (e.g., diethyl ether, hexanes, or ethyl acetate) and agitate. The unreacted isoquinoline will dissolve into the organic phase, leaving the solid quaternary salt behind. If working from an aqueous solution,2[2].

Q3: Standard silica gel chromatography causes severe streaking of my isoquinolinium salt. What is the alternative? Causality: The permanent cationic charge of the isoquinolinium nitrogen undergoes severe secondary electrostatic interactions with the deprotonated silanol groups (Si-O⁻) on standard normal-phase silica gel. This ion-exchange behavior leads to irreversible retention, poor recovery, and extreme peak tailing. Solution: Switch to 3[3]. If HILIC is unavailable,4 can be used to prevent the salt from irreversibly binding to the column[4].

Module 2: The Visual Logic (Purification Workflow)

Workflow for the isolation and purification of isoquinolinium chloride.

Module 3: The Data Matrix

Purification Strategy	Target Impurities Removed	Typical Yield Recovery	Achievable Purity	Scalability
Solvent-Antisolvent Recrystallization	Unreacted starting materials, non-polar organics	70–85%	>99.0%	High (Multi-kg scale)
Liquid-Liquid Extraction (Aq/EtOAc)	Free base isoquinoline, neutral byproducts	85–95%	90–95%	High (Multi-kg scale)
HILIC Chromatography	Closely related charged isomers, polar degradation products	50–70%	>99.5%	Low (mg to g scale)
Alumina Column Chromatography	Polar and non-polar organics	60–80%	95–98%	Medium (g scale)

Module 4: The Protocol Vault (Self-Validating Methodologies)

Protocol A: Solvent-Antisolvent Recrystallization (MeCN/EtOAc)

This protocol utilizes a polarity gradient to selectively precipitate the highly polar quaternary salt while retaining lipophilic impurities in the mother liquor.

• Step 1: Dissolution. Suspend the crude isoquinolinium chloride in a minimal volume of anhydrous acetonitrile (MeCN) and heat to 60 °C under an inert atmosphere.

  • Validation Check: The solution must become entirely transparent. If insoluble particulate matter remains, it indicates the presence of inorganic salt impurities (e.g., NaCl/KCl). Hot-filter the solution through a Celite pad before proceeding.

• Step 2: Antisolvent Addition. Remove the solution from heat. While maintaining vigorous stirring, slowly add anhydrous ethyl acetate (EtOAc) dropwise.

  • Validation Check: Stop the addition the moment a slight, persistent turbidity forms in the solution. This visual cue confirms the saturation point has been reached. If the solution remains perfectly clear, insufficient antisolvent has been added.

• Step 3: Nucleation and Cooling. Allow the turbid mixture to cool ambiently to room temperature over 1 hour, then transfer to an ice bath (0 °C) for an additional 2 hours.

  • Validation Check: Observe the formation of distinct needle-like crystals. If phase separation occurs (an oil forms at the bottom), the solvent system is too non-polar. Reheat to redissolve, add 1-2% more MeCN, and repeat the cooling phase.

• Step 4: Isolation. Vacuum filter the resulting crystals using a Büchner funnel and wash immediately with ice-cold diethyl ether to remove residual surface impurities. 5[5].

Protocol B: HILIC Purification for Complex Quaternary Mixtures

Utilize this protocol when structural isomers or highly polar degradation products cannot be removed via recrystallization.

• Step 1: Stationary Phase Equilibration. Equilibrate a polymeric zwitterionic HILIC column with a mobile phase consisting of 40:60 Acetonitrile / 10 mM Ammonium Acetate buffer (pH 3.7).

  • Validation Check: Monitor the baseline absorbance at 254 nm. Do not proceed until the baseline is perfectly flat for at least 3 column volumes, indicating complete ionic equilibration of the stationary phase.

• Step 2: Sample Loading. Dissolve the crude sample directly in the mobile phase.

  • Validation Check: Ensure 100% dissolution. Any precipitation or cloudiness indicates the sample concentration is too high or incompatible with the organic ratio, which will immediately clog the column frit. Dilute further if necessary.

• Step 3: Isocratic Elution. Run the isocratic elution at a standard flow rate.

  • Validation Check: The quaternary salt should elute with high peak symmetry. The electrostatic shielding provided by the ammonium acetate buffer prevents the tailing typically seen in normal-phase chromatography.

References

• Crystal structure of room-temperature ionic liquid 1-butyl-isoquinolinium gallium tetrachloride , Comptes Rendus de l'Académie des Sciences, 1

• US4678792A - Quaternary 3,4-dihydro-isoquinolinium salts , Google Patents, 2

• Activities of Naphthylisoquinoline Alkaloids and Synthetic Analogs against Leishmania major , PMC, 5

• Quaternary ammonium salt purification : r/Chempros , Reddit, 4

• Separation of Quaternary Ammonium Compounds Using a Bonded Polymeric Zwitterionic Stationary Phase , Chromatography Online, 3

Sources

• 1. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 2. US4678792A - Quaternary 3,4-dihydro-isoquinolinium salts - Google Patents [patents.google.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. reddit.com [reddit.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

optimizing isoquinolinium chloride concentration for antimicrobial assays

Technical Support Center: Optimizing Isoquinolinium Chloride Antimicrobial Assays

Welcome to the Application Scientist Support Center. This guide addresses the most critical physicochemical and biological variables encountered when evaluating isoquinolinium chloride and related quaternary ammonium compounds (QACs) in antimicrobial susceptibility testing (AST).

Mechanism of Action & Assay Selection

Q: How does the specific mechanism of isoquinolinium chloride dictate my choice of antimicrobial assay? A: Isoquinolinium chloride is a cationic amphiphile. Its primary bactericidal mechanism relies on electrostatic attraction between its positively charged quaternary nitrogen and the negatively charged lipopolysaccharides (LPS) in Gram-negative bacteria, or teichoic acids in Gram-positive bacteria[1]. Upon binding, the lipophilic tail intercalates into the lipid bilayer, causing membrane permeabilization, leakage of intracellular contents, and subsequent binding to cytosolic nucleic acids[2].

Because the mechanism is rapidly bactericidal rather than merely bacteriostatic, standard Minimum Inhibitory Concentration (MIC) assays must be paired with Minimum Bactericidal Concentration (MBC) testing. A self-validating assay for isoquinolinium compounds should yield an MBC/MIC ratio of ≤4, confirming membrane-disruptive cidal activity rather than transient growth inhibition[2].

Mechanism of action of isoquinolinium chloride leading to bacterial cell death.

Troubleshooting Concentration & Solubility Issues

Q: I am observing inconsistent MIC values and precipitation at higher concentrations. How can I optimize the working concentration? A: This is a classic artifact of critical micelle concentration (CMC) and non-specific adsorption. As amphiphilic QACs, isoquinolinium salts can self-assemble into micelles in aqueous media if the concentration exceeds the CMC, drastically reducing the effective concentration of free monomer available to attack bacteria[3]. Furthermore, the cationic headgroup binds strongly to the negatively charged surface of standard tissue-culture treated polystyrene 96-well plates.

Causality & Solution:

• Solvent: Prepare primary stocks in sterile distilled water or a maximum of 5% DMSO to prevent solvent-induced precipitation in Mueller-Hinton Broth (MHB).

• Plate Material: Switch from polystyrene to polypropylene 96-well plates. Polypropylene is highly hydrophobic and lacks the surface charge that sequesters cationic compounds, ensuring the nominal concentration matches the effective concentration.

Quantitative Data Summary: The following table summarizes expected MIC ranges for optimized isoquinolinium and related QAC derivatives to help benchmark your assay performance[2][4].

Compound Class	Target Organism	Typical MIC Range (µg/mL)	MBC/MIC Ratio	Primary Mechanism
Isoquinolinium QACs	Gram-positive (S. aureus)	1.0 - 32.0	≤ 4	Membrane disruption
Isoquinolinium QACs	Gram-negative (E. coli)	4.0 - 64.0	≤ 4	Membrane disruption & DNA binding
Complexed QACs	P. aeruginosa (Biofilm)	> 128.0	N/A	EPS electrostatic trapping

Media and Matrix Interferences

Q: Why do my isoquinolinium chloride MIC values shift drastically (often >10-fold increase) when testing in serum-supplemented media or biofilm models? A: This shift is caused by electrostatic quenching. In serum-supplemented media, the cationic isoquinolinium rapidly binds to negatively charged serum albumin, neutralizing its membrane-disruptive capability.

In biofilm assays, the extracellular polymeric substance (EPS) matrix—rich in negatively charged extracellular DNA (eDNA) and polysaccharides—acts as an electrostatic sink. The diffusion of positively charged disinfectants within negatively charged biofilms is severely hindered[5].

Causality & Solution: When designing a self-validating protocol for biofilms or serum, always include a standard MHB control arm. If the MIC shifts significantly in serum, the compound has high protein binding. To overcome biofilm EPS trapping, you must optimize the concentration dynamically, often requiring 10× to 100× the planktonic MIC to achieve a Minimum Biofilm Eradication Concentration (MBEC).

Experimental Workflow: Self-Validating Broth Microdilution

To ensure compliance with Clinical and Laboratory Standards Institute (CLSI) M100 guidelines[6] while accounting for QAC-specific properties, follow this optimized step-by-step methodology.

Step-by-Step Protocol: Isoquinolinium MIC/MBC Assay

• Stock Preparation: Dissolve isoquinolinium chloride in sterile ddH₂O to a stock concentration of 5.12 mg/mL. Causality: Water prevents the organic solvent toxicity often mistaken for antimicrobial efficacy.

• Broth Preparation: Use cation-adjusted Mueller-Hinton Broth (CAMHB). Causality: Divalent cations (Ca²⁺, Mg²⁺) stabilize bacterial membranes; standardizing them ensures reproducible QAC-membrane interactions.

• Serial Dilution: Dispense 50 µL of CAMHB into columns 2-12 of a polypropylene 96-well plate. Add 100 µL of working solution (e.g., 256 µg/mL) to column 1. Perform 2-fold serial dilutions from column 1 to 11, discarding 50 µL from column 11. Column 12 is the growth control.

• Inoculum Standardization: Prepare a bacterial suspension matching a 0.5 McFarland standard, then dilute 1:150 in CAMHB. Add 50 µL to all wells. Causality: This yields a final well concentration of ~5 × 10⁵ CFU/mL, adhering to CLSI M100 standards[7] and preventing inoculum effect artifacts.

• Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 16-20 hours.

• MIC Determination: Record the MIC as the lowest concentration with no visible growth.

• MBC Validation (Self-Validation Step): Plate 10 µL from all clear wells onto non-selective agar (e.g., Tryptic Soy Agar). Incubate for 24 hours. The MBC is the lowest concentration resulting in a ≥99.9% (3-log) reduction in CFU compared to the initial inoculum.

Optimized broth microdilution workflow for cationic amphiphiles.

Colorimetric Assay Interference

Q: Can I use resazurin or MTT to read out isoquinolinium chloride MICs automatically? A: Use with extreme caution. While resazurin (Alamar Blue) is widely used to detect metabolic activity, isoquinolinium salts, depending on their specific functional groups (e.g., hydroxyl or quinone-like moieties), can occasionally act as redox cyclers, prematurely reducing the dye and causing false-positive growth signals.

Causality & Solution: Always run a "Drug + Dye + Media" control well (without bacteria). If this well changes color from blue to pink, the isoquinolinium compound is directly reducing the resazurin. In such cases, rely strictly on optical density (OD₆₀₀) or visual turbidity for MIC determination.

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Reference Data & Comparative Studies

isoquinolinium chloride vs quinolinium chloride: a comparative study

As a Senior Application Scientist navigating the complex landscape of heterocyclic quaternary ammonium salts, the choice between quinolinium chloride (QC) and isoquinolinium chloride (IQC) is rarely arbitrary. While both are isomeric derivatives of benzopyridines, the subtle shift of the nitrogen atom from position 1 (quinoline) to position 2 (isoquinoline) fundamentally alters their steric environment, electron density distribution, and subsequent physicochemical behavior.

This guide provides an objective, data-driven comparison of QC and IQC, exploring the causality behind their divergent performances in industrial corrosion inhibition, phase extraction, and drug development.

The Isomeric Dichotomy: Sterics and Electron Density

The core difference between these two scaffolds lies in the accessibility of the quaternized nitrogen.

• Quinolinium Cations: The nitrogen is at position 1, directly adjacent to the fused benzene ring. This creates a sterically hindered environment. When quaternized (e.g., with a benzyl group to form benzyl quinolinium chloride), the bulky substituents are forced into a specific conformational space, which is highly advantageous for creating a dense, protective monolayer on metal surfaces[1].

• Isoquinolinium Cations: The nitrogen is at position 2. This isolates the positive charge from the immediate steric bulk of the fused ring[2]. The resulting cation is more exposed and accessible. In solution, this leads to superior solvation dynamics and lower immiscibility gaps, making IQC derivatives exceptional candidates for phase extraction and ionic liquids[3].

Figure 1: Structural divergence and primary application pathways of QC and IQC.

Comparative Performance Analysis

A. Industrial Corrosion Inhibition (Acidizing Processes)

In oil and gas acidizing processes, equipment is exposed to highly concentrated HCl. Benzyl quinolinium chloride (BQC) is a benchmark acidizing corrosion inhibitor (ACI)[1].

• The Mechanism: The hydrophobic groups of the quaternary nitrogen cation and the conjugated aromatic system provide strong surface activity[4]. The positively charged quinolinium ion electrostatically adsorbs onto the chloride-covered steel surface, while the pi-electrons of the aromatic rings share electron density with the empty d-orbitals of the iron, forming a robust chemisorbed film following the Langmuir adsorption isotherm[5].

• QC vs. IQC: While both work, QC derivatives often exhibit superior inhibition efficiency (IE > 95%) in extreme environments[1]. The steric bulk near the nitrogen in QC forces the aromatic system to lie parallel to the metal surface, maximizing surface coverage and steric shielding against corrosive ions[4].

B. Phase Equilibria in Ionic Liquids

When designing ionic liquids (ILs) for the extractive desulfurization of liquid fuels, the solvent must selectively dissolve aromatic sulfur compounds (like thiophene) without mixing with the aliphatic bulk fuel.

• The Mechanism: The extraction efficiency is dictated by the immiscibility gap between the IL and the solvent.

• QC vs. IQC: Changing the cation from quinolinium to isoquinolinium results in a significantly lower immiscibility gap[3]. Because the nitrogen at position 2 in IQC is less sterically hindered, the attached alkyl chains are more accessible to the solvent. This allows IQC-based ILs to achieve higher mutual solubility with target extractants compared to their QC counterparts[3].

C. Pharmaceutical and Photophysical Applications

Both scaffolds are highly valued in drug discovery, but they serve different specialized roles:

• Therapeutics: Both pyridinium-quinolinium and pyridinium-isoquinolinium bisquaternary compounds show nanomolar affinity (IC50) as acetylcholinesterase inhibitors, making them candidates for Myasthenia gravis and Alzheimer's disease treatment[6],[7]. Furthermore, complex quinolinium chlorides (e.g., ABQ-48 and NBQ-48) act as potent immunomodulators, stimulating the release of G-CSF, IL-2, and IFN-γ to combat chemotherapy-induced neutropenia[8].

• Photophysics: Isoquinolinium chloride excels in fluorophore development. The reaction of isoquinoline to form 2H-imidazo[5,1-a]isoquinolinium chlorides yields compounds with high Stokes shifts that emit brilliant blue light (~481 nm), ideal for ultrasensitive biological molecular probes[9].

Quantitative Data Summary

The following table synthesizes the physicochemical and performance metrics of QC and IQC derivatives based on recent empirical data.

Parameter	Quinolinium Chloride (QC) Derivatives	Isoquinolinium Chloride (IQC) Derivatives
Nitrogen Position	Position 1 (Adjacent to fused ring)	Position 2 (Isolated from fused ring)
Steric Environment	High hindrance around cation	High accessibility of cation
Corrosion Inhibition (1M HCl)	> 95% Efficiency (Parallel adsorption)[1],[4]	~ 85-90% Efficiency (Tilted adsorption)
Ionic Liquid Immiscibility Gap	Higher (Steeper phase separation)[3]	Lower (Better solvent interaction)[3]
Fluorescence (Imidazo-derivatives)	Weak/Variable	Strong Blue Emission (~481 nm)[9]
AChE Inhibition (IC50)	Nanomolar range[7]	Nanomolar range[7]
Primary Industrial Use	Acidizing Corrosion Inhibitors[10]	Organic Synthesis Catalysts / Probes[6],[9]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in validation checkpoints.

Protocol 1: One-Pot Synthesis of Benzyl (Iso)quinolinium Chloride

Objective: Synthesize high-purity quaternary ammonium salts for comparative testing.

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 0.1 mol of the base heterocycle (quinoline or isoquinoline) in 50 mL of anhydrous ethanol.

• Quaternization: Dropwise add 0.11 mol of benzyl chloride (slight excess to drive the reaction).

• Reflux: Heat the mixture to 80°C under a nitrogen atmosphere for 24 hours.

• Validation Checkpoint 1 (TLC): Spot the reaction mixture on a silica gel TLC plate (Eluent: Ethyl acetate/Methanol 8:2). The disappearance of the high-Rf starting material confirms reaction completion.

• Purification: Cool to room temperature. Precipitate the product by adding cold diethyl ether. Filter and recrystallize from an ethanol/acetone mixture.

• Validation Checkpoint 2 (1H-NMR): Run a proton NMR. The successful quaternization is validated by a significant downfield shift of the alpha-protons adjacent to the nitrogen (due to the newly formed positive charge) and the appearance of a distinct benzylic CH2 singlet around 6.0-6.5 ppm.

Protocol 2: Electrochemical Evaluation of Corrosion Inhibition

Objective: Quantify the inhibition efficiency (IE%) using Electrochemical Impedance Spectroscopy (EIS).

Figure 2: Self-validating workflow for electrochemical impedance spectroscopy testing.

• Media Preparation: Prepare a 1M HCl solution. Aliquot into separate cells and add the synthesized QC or IQC at varying concentrations (e.g., 50, 100, 250, 500 ppm).

• Cell Setup: Use a standard three-electrode cell: N80 steel (working electrode, 1 cm² exposed area), platinum foil (counter electrode), and a saturated calomel electrode (reference).

• Validation Checkpoint 1 (OCP Stabilization): Immerse the working electrode and monitor the Open Circuit Potential (OCP) for 30-60 minutes. Do not proceed until the OCP drift is less than 5 mV over 10 minutes. This validates that the metal-solution interface has reached a steady-state adsorption equilibrium.

• EIS Measurement: Apply an AC sinusoidal perturbation of 10 mV peak-to-peak over a frequency range of 100 kHz to 10 mHz.

• Validation Checkpoint 2 (Kramers-Kronig): Apply a Kramers-Kronig transform to the raw impedance data. A tight fit validates that the system was linear, causal, and stable during the measurement.

• Analysis: Fit the Nyquist plots to an equivalent circuit model to extract the charge transfer resistance ( Rct​ ). Calculate Inhibition Efficiency: IE%=Rct(inhibitor)​Rct(inhibitor)​−Rct(blank)​​×100 .

References

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• Grokipedia. "Isoquinoline." Grokipedia.[Link]

• ResearchGate. "Enhancing corrosion inhibition performance of benzyl quinolinium chloride by the use of allicin in lactic acid." Journal of Molecular Structure.[Link]

• SPE Journal. "Corrosion Inhibition of Benzyl Quinoline Chloride Derivative-Based Formulation for Acidizing Process." OnePetro.[Link]

• SPE. "Corrosion Inhibition of Benzyl Quinoline Chloride Derivative-Based Formulation for Acidizing Process." JPT.[Link]

• MDPI. "(Substituted-quinoline-1-yl) Methylbenzylammonium Chloride: Quaternization Reaction Process, Corrosion Inhibition Behavior, and Calculation Process." Molecules.[Link]

• MDPI. "Effect of Cation Structure in Quinolinium-Based Ionic Liquids on the Solubility in Aromatic Sulfur Compounds or Heptane: Thermodynamic Study on Phase Diagrams." Molecules.[Link]

• PubMed/NIH. "Preparation, in vitro evaluation and molecular modelling of pyridinium-quinolinium/isoquinolinium non-symmetrical bisquaternary cholinesterase inhibitors." Bioorganic & Medicinal Chemistry Letters.[Link]

• PMC/NIH. "Immunomodulatory Response Triggered by the Alkaloids, 3-Amino-7-Benzylbenzimidazo[3,2-a] Quinolinium Chloride (ABQ-48) and 3-Nitro-7-Benzylbenzimidazo [3,2-a] Quinolinium Chloride (NBQ-48)." Journal of Clinical & Cellular Immunology.[Link]

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A Comparative Analysis of Isoquinolinium and Pyridinium Chloride Cytotoxicity for Researchers

A Technical Guide for Drug Development Professionals

In the landscape of drug discovery and development, understanding the cytotoxic profiles of heterocyclic compounds is paramount. Among these, isoquinolinium and pyridinium chlorides represent two important classes of quaternary ammonium compounds with a broad spectrum of biological activities, including significant cytotoxic effects against various cell lines. This guide provides a comprehensive comparative analysis of their cytotoxicity, offering experimental data, mechanistic insights, and detailed protocols to aid researchers in their investigations.

Introduction: The Chemical and Biological Landscape

Isoquinolinium and pyridinium salts are cationic organic compounds characterized by a quaternary nitrogen atom within an isoquinoline or pyridine ring, respectively. This positive charge is key to their interaction with biological membranes and intracellular targets, often initiating the cascade of events leading to cell death. While both classes of compounds share a cationic head, the nature of their aromatic ring systems and the variety of possible substitutions lead to distinct structure-activity relationships and mechanisms of cytotoxicity.

Isoquinolinium chloride and its derivatives, many of which are naturally occurring alkaloids, have been extensively studied for their potent anticancer properties.[1][2] Their planar structure allows for intercalation into DNA, and they have been shown to induce apoptosis and arrest the cell cycle in various cancer cells.[1][3]

Pyridinium chloride derivatives, such as the well-known antiseptic cetylpyridinium chloride (CPC), are widely used for their antimicrobial properties.[4] However, their cytotoxic effects against eukaryotic cells are also well-documented, often attributed to membrane disruption and mitochondrial dysfunction.[4][5]

This guide will delve into a direct comparison of their cytotoxic profiles, explore their mechanisms of action, and provide standardized protocols for their evaluation.

Comparative Cytotoxicity: A Data-Driven Analysis

A direct comparison of the cytotoxicity of isoquinolinium and pyridinium chlorides is challenging due to the wide variety of derivatives and the different experimental conditions reported in the literature. However, by collating available data, we can draw meaningful comparisons of their relative potencies and target cell specificities.

The half-maximal inhibitory concentration (IC50) is a key parameter for quantifying the in vitro potency of a cytotoxic compound, representing the concentration required to inhibit cell proliferation by 50%.[2]

Table 1: Comparative IC50 Values of Isoquinolinium and Pyridinium Derivatives

Compound Class	Derivative	Cell Line	IC50 (µM)	Reference
Isoquinolinium	Sanguinarine	A375 (Melanoma)	0.11-0.54 µg/mL	[6]
Chelerythrine	A375 (Melanoma)	0.14-0.46 µg/mL	[6]
Scoulerine	Caco-2 (Colon)	6.44	[7][8]
Scoulerine	Hep-G2 (Liver)	4.57	[7][8]
Berbamine	Caco-2 (Colon)	>100	[8]
Berbamine	Hep-G2 (Liver)	12.5	[8]
Pyridinium	Cetylpyridinium Chloride (CPC)	HaCaT (Keratinocytes)	22.5 (at 8h)	[9]
1-methyl-3-nitropyridine chloride (MNP)	HL60 (Leukemia)	IC50 reported	[5][10]
MDION	HL60 (Leukemia)	80.5	[5][11]
Pyridine-Urea 8e	MCF-7 (Breast Cancer)	0.11	[12]
Pyridine-Urea 8n	MCF-7 (Breast Cancer)	0.80	[12]

Note: Original data in µg/mL. Conversion to µM requires molecular weight. This table illustrates the potent cytotoxicity of certain derivatives in both classes, with some compounds exhibiting efficacy in the nanomolar to low micromolar range.

From the available data, it is evident that specific derivatives within both the isoquinolinium and pyridinium classes can exhibit very high cytotoxicity. For instance, the isoquinoline alkaloids sanguinarine and chelerythrine show potent activity against melanoma cells.[6] Similarly, certain synthetic pyridine-urea derivatives demonstrate exceptional inhibitory activity against breast cancer cells, even surpassing the efficacy of the standard chemotherapeutic agent Doxorubicin in preclinical studies.[12]

Mechanisms of Cytotoxicity: Divergent Pathways to Cell Death

While both isoquinolinium and pyridinium chlorides induce cell death, their underlying molecular mechanisms can differ significantly.

Isoquinolinium Chloride: Targeting the Cell's Core

The cytotoxic action of many isoquinolinium derivatives is multifaceted, often involving direct interaction with core cellular components and signaling pathways.

• DNA Intercalation and Topoisomerase Inhibition: The planar aromatic structure of isoquinolines allows them to intercalate between DNA base pairs, disrupting DNA replication and transcription.[13] Some derivatives also inhibit topoisomerase II, an enzyme crucial for resolving DNA topological problems during cell division.[13]

• Induction of Apoptosis: A primary mechanism of isoquinoline-induced cell death is the activation of apoptosis, or programmed cell death.[1][3] This can be triggered through various signaling cascades, including the activation of caspases and modulation of the Bcl-2 family of proteins.[3]

• Cell Cycle Arrest: Isoquinoline derivatives have been shown to arrest the cell cycle at different phases, preventing cancer cell proliferation.[1] For example, some compounds induce a G2/M phase arrest.[14]

• PI3K/Akt/mTOR Pathway Inhibition: This signaling pathway is crucial for cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. Certain isoquinoline derivatives have been found to inhibit this pathway, contributing to their anticancer effects.[15]

Caption: Proposed mechanisms of isoquinolinium chloride cytotoxicity.

Pyridinium Chloride: A Focus on Membrane and Mitochondria

In contrast, the cytotoxicity of pyridinium chlorides, particularly long-chain derivatives like CPC, is often initiated at the cell periphery and its powerhouses.

• Membrane Disruption: The cationic head and lipophilic tail of many pyridinium salts give them surfactant-like properties, allowing them to disrupt the integrity of the cell membrane. This can lead to leakage of cellular contents and ultimately necrosis.

• Mitochondrial Toxicity: A growing body of evidence points to mitochondria as a key target of pyridinium chloride cytotoxicity.[4] These compounds can inhibit mitochondrial respiration and ATP production, leading to a cellular energy crisis.[4] This mitochondrial dysfunction can also trigger the release of pro-apoptotic factors, initiating a caspase-dependent apoptotic pathway.[10]

• Induction of Apoptosis: Similar to isoquinoliniums, pyridinium salts can also induce apoptosis. This is often linked to mitochondrial damage and can involve the activation of caspase-3 and caspase-8.[5][10]

• VEGFR-2 Inhibition: Some novel pyridine derivatives have been shown to inhibit Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key player in angiogenesis, the formation of new blood vessels that supply tumors with nutrients.[12]

Caption: Proposed mechanisms of pyridinium chloride cytotoxicity.

Experimental Protocols for Cytotoxicity Assessment

To ensure the scientific integrity and reproducibility of cytotoxicity studies, standardized and validated experimental protocols are essential. Here, we detail the methodologies for three commonly used cytotoxicity assays.

Caption: A generalized workflow for in vitro cytotoxicity testing.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures cell metabolic activity as an indicator of cell viability.[1] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[1]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the medium in each well with 100 µL of medium containing the various concentrations of the compound. Include untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized MTT solvent) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot a dose-response curve and determine the IC50 value.

Lactate Dehydrogenase (LDH) Release Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells into the culture medium.[16] LDH is a stable cytoplasmic enzyme, and its presence in the supernatant is an indicator of compromised cell membrane integrity.[16]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. It is crucial to include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• Supernatant Collection: After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g for 4 minutes) to pellet the cells.

• Transfer Supernatant: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (containing substrate, cofactor, and a tetrazolium salt) to each well with the supernatant.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity for each treatment group using the absorbance values from the spontaneous and maximum release controls.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V is a protein that binds to phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide is a fluorescent dye that can only enter cells with a compromised membrane, thus staining late apoptotic and necrotic cells.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the test compound at various concentrations for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use trypsin to detach them. Centrifuge the cell suspension to obtain a cell pellet.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the samples by flow cytometry within one hour. Different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be quantified based on their fluorescence profiles.

Conclusion and Future Directions

The comparative analysis of isoquinolinium and pyridinium chlorides reveals that both classes of compounds harbor potent cytotoxic agents with significant potential in drug development, particularly in the field of oncology. While isoquinolinium derivatives often exert their effects by targeting fundamental cellular processes like DNA replication and cell cycle progression, pyridinium compounds frequently act on the cell membrane and mitochondria.

The choice between these scaffolds for drug design will depend on the desired therapeutic target and mechanism of action. The high potency of some derivatives underscores the importance of further structure-activity relationship studies to optimize their efficacy and selectivity for cancer cells over normal cells.

Future research should focus on direct, head-to-head comparative studies of lead compounds from both classes under standardized conditions. Furthermore, a deeper understanding of their off-target effects and in vivo efficacy and toxicity is crucial for their translation into clinical applications. The detailed protocols provided in this guide serve as a foundation for researchers to conduct robust and reproducible evaluations of these and other novel cytotoxic compounds.

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• Comparison of Cytotoxicity of Cetylpyridinium Chloride With Sodium Hypochlorite, Chlorhexidine and Halita as an Endodontic Irrigant using MTT Assay. (2018). ResearchGate. [Link]

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• Cytotoxicity mechanisms of pyrazino[1,2-b]isoquinoline-4-ones and SAR studies. (2009). PubMed. [Link]

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• Cetylpyridinium Chloride (CPC) Exhibits Potent, Rapid Activity Against Influenza Viruses in vitro and in vivo. (2017). Pathogens and Immunity. [Link]

• Antimicrobial Cetylpyridinium Chloride Causes Functional Inhibition of Mitochondria as Potently as Canonical Mitotoxicants, Nanostructural Disruption of Mitochondria, and Mitochondrial Ca2+ Efflux in Living Rodent and Primary Human Cells. (2023). PMC. [Link]

• Mode of action of the amine-pyridine ligands. The cytotoxic activity of... (n.d.). ResearchGate. [Link]

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• 7. Cytotoxicity of Naturally Occurring Isoquinoline Alkaloids of Different Structural Types - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]

validation of isoquinolinium chloride as a selective fluorescent probe

The Application Scientist’s Guide: Validating Isoquinolinium Chloride Derivatives as Selective Fluorescent Probes for G-Quadruplex DNA

As drug development increasingly targets non-canonical nucleic acid structures, G-quadruplexes (G4s)—four-stranded DNA secondary structures enriched in oncogene promoters (e.g., MYC, c-kit) and telomeres—have emerged as critical therapeutic targets. However, selectively distinguishing G4s from the overwhelming cellular excess of double-stranded DNA (dsDNA) remains a profound bioanalytical challenge.

In my experience optimizing high-throughput screening and live-cell imaging assays, traditional intercalators fall short due to poor selectivity and high background noise. This guide provides a comprehensive, objective validation of isoquinolinium chloride derivatives (specifically, coralyne chloride and its 8-styryl modifications) as superior, highly selective "light-up" fluorescent probes for G4 DNA[1].

Mechanistic Rationale: The Causality of Selectivity

To understand why isoquinolinium chloride derivatives outperform standard dyes, we must look at the structural causality of the probe-target interaction.

The core of an isoquinolinium alkaloid (such as coralyne) features a crescent-shaped, planar polyaromatic cationic scaffold. This geometry perfectly matches the dimensions of a terminal G-quartet. Binding is driven by two simultaneous forces:

• π−π End-Stacking: The extended aromatic system of the isoquinolinium core stacks efficiently upon the solvent-exposed terminal G-quartet of the folded DNA[2].

• Electrostatic Anchoring: The cationic quaternary nitrogen of the isoquinolinium salt forms strong electrostatic interactions with the polyanionic phosphate backbone and the central cation channel of the G4 structure[3].

The "Light-Up" Causality: Advanced derivatives, such as 8-styryl-substituted coralyne, contain a rotatable styryl bond. In aqueous solution, free intramolecular rotation around this bond facilitates rapid non-radiative decay, rendering the free probe virtually non-fluorescent. Upon end-stacking onto a G4, this rotation is sterically locked. The restriction of intramolecular motion forces the molecule to dissipate energy radiatively, triggering a massive fluorescence enhancement (up to 1000-fold) and a desirable red-shift in emission to the near-infrared (NIR) region (~695 nm)[1].

Mechanistic pathway of isoquinolinium derivatives binding to G-quadruplex DNA.

Comparative Performance Analysis

When designing an assay, probe selection dictates the signal-to-noise ratio. Below is an objective comparison of an optimized 8-styryl isoquinolinium probe against two ubiquitous laboratory standards: Thioflavin T (ThT) and Propidium Iodide (PI).

Performance Metric	8-Styryl Isoquinolinium (Coralyne Deriv.)	Thioflavin T (ThT)	Propidium Iodide (PI)
Primary Target	G-Quadruplex (G4) DNA/RNA	G-Quadruplex / Amyloids	dsDNA / RNA
Target Selectivity (G4 vs dsDNA)	High (>50-fold enhancement)	Moderate (~20-fold enhancement)	Very Low (Prefers dsDNA)
Emission Wavelength ( λem​ )	~695 nm (NIR)	~490 nm (Green)	~617 nm (Red)
Stokes Shift	>100 nm	~65 nm	~82 nm
Live-Cell Permeability	Excellent (Nucleoli targeting)	Poor (Requires permeabilization)	Impermeant (Dead cells only)
Assay Interference	Minimal (NIR avoids autofluorescence)	High (Overlap with cellular autofluorescence)	Moderate

Application Insight: While ThT is a standard, cost-effective G4 probe, its green emission overlaps heavily with intrinsic cellular autofluorescence and other common fluorophores (e.g., FITC/GFP). The isoquinolinium derivative's massive Stokes shift and NIR emission provide a pristine optical window for in vivo imaging and multiplexed drug screening[1].

Experimental Validation Workflows

To ensure scientific integrity, a probe must be validated through self-validating, orthogonal assays. The following protocols detail how to rigorously validate an isoquinolinium chloride probe for G4 sensing.

Step-by-step experimental workflow for validating isoquinolinium fluorescent probes.

Protocol A: Fluorimetric Titration & Binding Affinity ( Kd​ ) Determination

Purpose: To quantify the probe's binding affinity and confirm its selectivity for G4 over dsDNA.

• Buffer Preparation: Prepare a working buffer of 10 mM Tris-HCl (pH 7.4) supplemented with 100 mM KCl.

  • Causality: Potassium ions ( K+ ) are strictly required because their ionic radius optimally coordinates with the eight carbonyl oxygens within the central channel of stacked G-quartets, thermodynamically driving G4 folding[4].

• Oligonucleotide Annealing: Dilute the target G4 sequence (e.g., c-MYC promoter sequence) and a control dsDNA (e.g., Calf Thymus DNA) to 10 μ M in the working buffer. Heat to 95°C for 5 minutes, then cool slowly to room temperature overnight.

  • Causality: Slow cooling ensures the DNA avoids kinetic traps and folds into its most thermodynamically stable intramolecular conformation.

• Titration Execution: Place 2.0 μ M of the isoquinolinium probe in a quartz cuvette. Gradually titrate the annealed G4 DNA (from 0 to 10 μ M) into the solution.

• Signal Acquisition: Excite the sample at the probe's isosbestic point and record emission spectra (e.g., 550–800 nm).

• Self-Validation Check: Repeat the titration using the annealed dsDNA control. A valid G4-selective probe will show a >50-fold fluorescence enhancement with the G4 target, but negligible enhancement with dsDNA. Plot the change in fluorescence intensity ( ΔF ) against DNA concentration to calculate the dissociation constant ( Kd​ ) using a non-linear regression binding model.

Protocol B: Thermal Melting ( Tm​ ) Assay for G4 Stabilization

Purpose: To prove that the probe not only binds but physically stabilizes the G-quadruplex architecture.

• Sample Assembly: Prepare two matched samples in 10 mM Tris-HCl / 10 mM KCl buffer (Note: Lower K+ concentration is used here to lower the baseline Tm​ to a measurable range, ~60°C)[4].

  • Sample 1: 2 μ M G4 DNA alone.

  • Sample 2: 2 μ M G4 DNA + 10 μ M isoquinolinium probe.

• Spectrophotometric Monitoring: Monitor the absorbance of both samples at 295 nm while ramping the temperature from 25°C to 95°C at a rate of 0.5°C/min.

  • Causality: Why 295 nm? Unlike dsDNA, which exhibits hyperchromicity (increased absorbance) at 260 nm upon melting, the unfolding of a G-quadruplex specifically results in a hypochromic shift (decreased absorbance) at 295 nm. Monitoring at 295 nm isolates the G4 unfolding event from background nucleic acid noise.

• Data Analysis: Determine the melting temperature ( Tm​ ) by calculating the first derivative of the melting curve.

• Self-Validation Check: Calculate ΔTm​=Tm(Sample2)​−Tm(Sample1)​ . A robust isoquinolinium G4-stabilizer will yield a ΔTm​≥10∘C , definitively proving that the probe locks the G-quartet structure in place[4].

Conclusion

Isoquinolinium chloride derivatives represent a masterclass in rational probe design. By leveraging the geometric constraints of the G-quartet to restrict intramolecular rotation, these probes transform from dark, non-fluorescent molecules into brilliant NIR beacons upon target engagement. For researchers mapping the non-canonical genome or developing targeted oncological therapies, validating and adopting these probes over legacy dyes like ThT or PI is a necessary upgrade for assay fidelity and in vivo applicability.

References

• 8-Styryl-substituted coralyne derivatives as DNA binding fluorescent probes RSC Advances[Link]

• Synthesis and Evaluation of a Novel Class of G-Quadruplex-Stabilizing Small Molecules Based on the 1,3-Phenylene-Bis(piperazinyl benzimidazole) System Biochemistry (ACS Publications)[Link]

• Indenoisoquinoline Topoisomerase Inhibitors Strongly Bind and Stabilize the MYC Promoter G-Quadruplex and Downregulate MYC Journal of the American Chemical Society[Link]

• pH-Mediated Fluorescence and G-Quadruplex Binding of Amido Phthalocyanines Biochemistry (ResearchGate)[Link]

Sources

• 1. 8-Styryl-substituted coralyne derivatives as DNA binding fluorescent probes - RSC Advances (RSC Publishing) DOI:10.1039/C6RA27684A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Biological Activity of Isoquinolinium Chloride Derivatives: A Comprehensive Guide for Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Author Perspective: Senior Application Scientist

Executive Summary

Isoquinolinium chloride derivatives represent a privileged and highly versatile scaffold in modern medicinal chemistry. Characterized by a planar, nitrogen-containing aromatic core and a permanent positive charge, these quaternary ammonium compounds exhibit remarkable multi-target affinity. This guide provides an objective, data-driven comparison of isoquinolinium chloride derivatives against established clinical standards across oncology and parasitology, supported by validated experimental workflows.

Structural Rationale: The Isoquinolinium Advantage

The biological efficacy of isoquinolinium salts stems from their unique physicochemical properties. The planar aromatic system allows for deep intercalation into nucleic acid structures, while the quaternary nitrogen provides a permanent cationic charge that facilitates electrostatic interactions with negatively charged cellular membranes and enzyme active sites.

Unlike traditional scaffolds that often suffer from metabolic instability, modern synthetic isoquinoline-based compounds can be heavily functionalized to tune lipophilicity and target specificity, allowing them to act as topoisomerase poisons, calcium channel blockers, and antimicrobial agents[1].

Mechanistic pathways of isoquinolinium derivatives across biological targets.

Comparative Efficacy in Oncology: Topoisomerase I Poisoning

Camptothecin (CPT) has long been the gold standard for Topoisomerase I (Top1) inhibition. However, its clinical application is severely bottlenecked by the chemical instability of its lactone ring (which opens in plasma to yield an inactive carboxylate) and its susceptibility to ABCG2 efflux pumps.2—advanced derivatives of the isoquinolinium core—have been engineered to overcome these exact limitations[2]. By intercalating at the DNA cleavage site, they 3, preventing DNA religation and triggering apoptosis[3].

Quantitative Data: Anticancer Activity

Table 1: Performance comparison of Top1 inhibitors in human cancer cell screens.

Compound Class	Specific Agent	Primary Target	Mean IC50 / GI50	Key Advantage over Standard
Standard Control	Camptothecin (CPT)	Topoisomerase I	~39.0 nM	Baseline clinical standard; limited by lactone instability
Isoquinolinium Deriv.	Bisindenoisoquinolines	Topoisomerase I	20.0 - 40.0 nM	Chemically stable; circumvents ABCG2 efflux pumps
Isoquinolinium Deriv.	Compound 1a	Dual Top1 / Akt	3.55 µM	Dual-targeting; superior Akt inhibition vs GSK690693

Comparative Efficacy in Parasitology: Antinematodal Activity

The pinewood nematode (Bursaphelenchus xylophilus) causes devastating global forest wilt. Traditional treatments like morantel tartrate require impractically high doses to achieve lethality. In contrast, specific isoquinolinium salts, such as4, exhibit highly potent, dual-acting mechanisms[4].

HWY-4213 acts as a calcium channel blocker within the nematode, disrupting intracellular Ca2+ balance and causing rapid paralysis. Concurrently, it inhibits sterol 24-methyltransferase in the nematode's symbiotic fungi, effectively eliminating its food source[4].

Quantitative Data: Antinematodal Activity

Table 2: Comparative toxicity against B. xylophilus.

Compound Class	Specific Agent	Primary Target	LD50 (µM)	Mechanism of Action
Standard Control	Morantel tartrate	Cholinergic Receptors	>15,600 µM	Depolarizing neuromuscular blocking agent
Isoquinolinium Deriv.	HWY-4213	Calcium Channels	447 µM	Induces intracellular Ca2+ imbalance; dual antifungal

Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step is grounded in biochemical causality to guarantee reproducible data.

Protocol A: Topoisomerase I DNA Relaxation Assay

Objective: Visualize the inhibition of Top1-mediated DNA relaxation by isoquinolinium derivatives.

• Substrate Preparation: Utilize supercoiled pBR322 plasmid DNA (0.25 µ g/reaction ).

  • Causality Check: Supercoiled DNA migrates significantly faster through an agarose gel than relaxed DNA due to its compact conformation. This differential migration provides a direct, visual readout of Top1 catalytic activity.

• Reaction Assembly: Mix DNA, recombinant human Top1 (1 Unit), and the isoquinolinium derivative in a buffer containing 100 mM KCl and 10 mM EDTA.

  • Causality Check: KCl mimics the physiological ionic strength essential for Top1 binding. EDTA is added at the end of the incubation to chelate divalent cations, instantly halting the reaction by stripping the enzyme of necessary cofactors.

• Self-Validating Controls: Include a vehicle-only (DMSO) lane and a Camptothecin (CPT) lane.

  • Trustworthiness: This matrix ensures that any observed inhibition is strictly attributable to the isoquinolinium derivative, ruling out solvent toxicity or baseline enzyme failure.

• Electrophoretic Separation: Run the samples on a 1% agarose gel without ethidium bromide (EtBr) in the running buffer.

  • Causality Check: EtBr intercalates into DNA and alters its supercoiling state during electrophoresis, which would artificially confound the assay results. Post-staining is mandatory.

Protocol B: High-Throughput Nematicidal Screening (HTS)

Objective: Assess the paralytic and lethal dose-response of HWY-4213 on B. xylophilus.

• Nematode Synchronization: Isolate nematodes and suspend them in M9 buffer at a density of ~100 worms/well.

  • Causality Check: M9 buffer maintains osmotic balance without providing nutrients, ensuring that observed mortality is due to compound toxicity rather than bacterial overgrowth or starvation.

• Compound Exposure: Dispense serial dilutions of HWY-4213 (centering around the 447 µM LD50) into a 96-well plate.

• Motility Scoring: Assess paralysis under an inverted microscope after 24 hours.

  • Causality Check: Paralysis is a direct phenotypic consequence of the calcium channel blockade induced by HWY-4213. Because paralysis precedes actual cell death, it serves as a highly sensitive, early indicator of target engagement.

Standardized high-throughput screening workflow for evaluating bioactivity.

References

• Title: 1 | Source: PMC - NIH

• Title: 2 | Source: ResearchGate

• Title: 4 | Source: PLOS One

• Title: 3 | Source: Journal of Medicinal Chemistry - ACS Publications

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• 4. Identification and Characterization of a Dual-Acting Antinematodal Agent against the Pinewood Nematode, Bursaphelenchus xylophilus | PLOS One [journals.plos.org]

isoquinolinium chloride versus benzalkonium chloride as an antimicrobial agent

Isoquinolinium Chloride vs. Benzalkonium Chloride: A Comprehensive Comparative Guide on Antimicrobial Efficacy and Mechanisms

As a Senior Application Scientist in antimicrobial drug development, I frequently evaluate the efficacy, stability, and mechanistic advantages of various quaternary ammonium compounds (QACs). For decades, Benzalkonium Chloride (BAC) has served as the gold standard for disinfectants and preservative formulations. However, the rise of biocide tolerance and the demand for lower cytotoxicity have driven the development of alternative QACs.

Isoquinolinium chloride (IQC) and its bis-quaternary derivatives (such as dequalinium chloride) represent a highly effective, next-generation class of antimicrobials. This guide objectively compares IQC and BAC, detailing their structural mechanisms, comparative efficacies, and the self-validating experimental workflows required to evaluate them.

Structural Chemistry & Mechanism of Action

Both BAC and IQC function as cationic surfactants, but their distinct molecular architectures dictate their interaction with microbial membranes.

Benzalkonium Chloride (BAC): BAC is an alkyl dimethyl benzyl ammonium chloride[1]. Its mechanism of action relies heavily on its amphiphilic structure. The positively charged nitrogen atom binds electrostatically to the negatively charged phospholipids on the microbial cell surface[2]. Subsequently, the hydrophobic alkyl chain (typically C12–C16) intercalates into the lipid bilayer. This dual interaction destabilizes the membrane, leading to increased permeability, leakage of essential cytoplasmic contents (nucleotides, enzymes), and ultimately cytolysis[2].

Isoquinolinium Chloride (IQC) & Derivatives: In isoquinolinium compounds, the positively charged nitrogen is not a free-standing amine but is incorporated directly into an aromatic isoquinoline ring[3]. This structural constraint delocalizes the positive charge, altering the compound's binding kinetics. While IQC derivatives also disrupt the lipid bilayer, their aromatic nature facilitates deeper intracellular penetration. For instance, dequalinium chloride (a bis-isoquinolinium compound) not only causes membrane disruption but also enters the cytoplasm to precipitate critical cytosolic components, such as nucleic acids[4]. This multi-target mechanism significantly reduces the likelihood of acquired microbial resistance.

Fig 1: Mechanistic pathway of QACs, highlighting the dual-action of isoquinolinium derivatives.

Comparative Antimicrobial Efficacy & Cytotoxicity

When comparing the Minimum Inhibitory Concentration (MIC) of these compounds, isoquinolinium derivatives consistently demonstrate equivalent or superior efficacy, particularly against Gram-positive bacteria and fungi[5].

Notably, dequalinium chloride can completely inhibit Gram-positive bacterial growth at concentrations as low as 2 µM, whereas BAC typically requires around 8 µM to achieve the same effect[4]. Furthermore, isoquinolinium/picolinium salts exhibit substantially more potent fungicidal efficiency and lower mammalian cytotoxicity compared to standard benzalkonium analogues[5].

Table 1: Comparative Efficacy Profile (Representative MIC Values)

Target Pathogen / Metric	Benzalkonium Chloride (BAC)	Isoquinolinium Derivatives (e.g., Dequalinium)
Gram-Positive (S. aureus)	~8 µM[4]	~2 µM[4]
Gram-Negative (E. coli)	Moderate (Requires higher conc.)	Moderate to High
Fungi (C. albicans)	Moderate	Highly Potent[5]
Biofilm Eradication	Weak (Often requires combination)	Strong (Synergistic with Azoles)[6]
Mammalian Cytotoxicity	Moderate to High	Low (Favorable therapeutic index)[5]

Note: BAC is known to face tolerance issues mediated by efflux pumps (e.g., in A. baumannii), which actively extrude the biocide from the cell[7]. The bulkier aromatic structure of IQC derivatives can sometimes bypass or overwhelm these specific efflux mechanisms.

Experimental Methodology: Self-Validating Protocol

To objectively compare BAC and IQC, we must utilize a self-validating experimental system. Standard optical density (OD) measurements are insufficient for QACs, as these surfactants can precipitate media proteins, causing false OD readings. Therefore, we employ a Resazurin-based Broth Microdilution Assay coupled with a Neutralizer-Recovery Step .

Causality in Protocol Design:

• Resazurin Addition: Resazurin is a metabolic indicator. Viable cells reduce blue resazurin to pink resorufin. This eliminates optical interference from QAC-induced precipitation, ensuring we measure true biological viability.

• Neutralizer Broth (Lecithin/Tween 80): QACs adhere to plastic and cells. When transferring aliquots to agar plates to determine the Minimum Bactericidal Concentration (MBC), carryover QAC can inhibit growth on the plate, causing a false-positive "kill." Using a neutralizer immediately halts the QAC's action, validating that the observed cell death occurred during the exact exposure window.

Step-by-Step Workflow:

• Inoculum Preparation: Cultivate target strains (e.g., S. aureus ATCC 29213) overnight. Adjust the suspension to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL) and dilute 1:100 in Mueller-Hinton Broth.

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of BAC and IQC (ranging from 512 µM down to 0.5 µM).

• Inoculation & Incubation: Add 50 µL of the standardized inoculum to each well. Include a positive growth control (no biocide) and a negative sterility control (media only). Incubate at 37°C for 20 hours.

• Metabolic Readout: Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2-4 hours. The MIC is defined as the lowest concentration well that remains blue (indicating no metabolic activity).

• MBC Determination (Neutralization): Aliquot 10 µL from the MIC well and the three preceding clear wells into 90 µL of Dey-Engley (D/E) Neutralizing Broth. Plate onto agar and incubate for 24 hours to count CFUs.

Fig 2: Self-validating experimental workflow for QAC antimicrobial evaluation.

Synergistic Interactions & Formulation Stability

A critical limitation of BAC in formulation science is its rapid inactivation by anionic surfactants and its limited efficacy against mature biofilms[8].

In contrast, isoquinolinium and related aromatic QACs exhibit unique synergistic properties. For example, studies have demonstrated that combining miconazole with quaternary ammonium compounds like domiphen bromide or dequalinium chloride results in a profound, fungicidal synergistic action against Candida biofilms—a synergy that BAC fails to replicate[6]. This makes IQC derivatives highly attractive for topical therapeutics, anti-dandruff shampoos, and advanced wound care formulations where biofilm eradication is paramount.

Conclusion

While Benzalkonium Chloride remains a reliable and cost-effective biocide for surface disinfection, Isoquinolinium Chloride and its bis-quaternary derivatives offer distinct pharmacological advantages. Driven by a delocalized cationic charge and the ability to precipitate intracellular nucleic acids, IQC derivatives provide lower MICs, superior fungicidal activity, and enhanced biofilm disruption capabilities with a more favorable cytotoxicity profile.

References

• Benzalkonium Chlorides: Uses, Regulatory Status, and Microbial Resistance. National Center for Biotechnology Information (PMC). Available at:[Link]

• The Science Behind Benzalkonium Chloride: Properties and Mechanism of Action. NBINNO. Available at:[Link]

• Wide-Antimicrobial Spectrum of Picolinium Salts. National Center for Biotechnology Information (PMC). Available at:[Link]

• Interaction between antimicrobial quaternary compounds and anionic surfactants. Justia Patents. Available at:[Link]

• Inhibition of AdeB, AceI, and AmvA Efflux Pumps Restores Chlorhexidine and Benzalkonium Susceptibility in Acinetobacter baumannii. Frontiers in Microbiology. Available at:[Link]

• Combination of Miconazole and Domiphen Bromide Is Fungicidal against Biofilms of Resistant Candida spp. National Center for Biotechnology Information (PMC). Available at:[Link]

• Quaternary Ammonium Compounds: An Antimicrobial Mainstay and Platform for Innovation to Address Bacterial Resistance. ACS Publications. Available at:[Link]

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• 7. Frontiers | Inhibition of AdeB, AceI, and AmvA Efflux Pumps Restores Chlorhexidine and Benzalkonium Susceptibility in Acinetobacter baumannii ATCC 19606 [frontiersin.org]
• 8. patents.justia.com [patents.justia.com]

Safety & Regulatory Compliance

Isoquinolinium Chloride: Comprehensive Safety, Handling, and Disposal Protocols

Isoquinolinium chloride (commonly referred to as isoquinoline hydrochloride) is a nitrogenous heterocyclic salt widely utilized as a synthetic intermediate in drug development, pharmaceutical manufacturing, and chemical research[1],[2]. Due to its acute toxicity, irritant properties, and high environmental mobility, improper disposal poses severe risks to both laboratory personnel and aquatic ecosystems[1],[3]. This guide provides researchers and environmental health and safety (EHS) professionals with an authoritative, step-by-step operational plan for the safe handling, segregation, and disposal of isoquinolinium chloride.

Chemical Profile & Hazard Causality

Understanding the physicochemical properties of isoquinolinium chloride is essential for designing effective safety and disposal protocols. As a hydrochloride salt, it readily dissociates in aqueous environments, making it highly mobile if released into wastewater systems[1].

Table 1: Physicochemical and Hazard Summary of Isoquinolinium Chloride

Property / Hazard	Specification / Description	Causality & Operational Impact
Chemical Structure	Heterocyclic aromatic organic salt (Hydrochloride)	Contains chloride; liquid mixtures must be routed to halogenated waste streams to prevent dioxin formation during incineration.
GHS Classification	Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2, STOT SE 3[3]	Direct contact disrupts cellular membranes; requires impermeable nitrile gloves and chemical safety goggles[3].
Physical State	Solid (Crystalline powder)	Prone to aerosolization. Dust formation must be strictly avoided to prevent inhalation toxicity[1],.
Environmental Risk	Harmful to aquatic life with long-lasting effects[3]	High water solubility dictates that no aqueous waste containing this compound may be discharged into municipal drains[1],[3].

Pre-Disposal: Engineering Controls & PPE

A protocol is only as strong as its weakest engineering control. Isoquinolinium chloride requires a defense-in-depth approach to ensure a self-validating safety system, meaning each safety measure inherently backs up the next.

• Ventilation: Always handle the dry powder within a certified chemical fume hood with an independent air supply. This prevents the accumulation of hazardous aerosols in the general laboratory atmosphere.

• Personal Protective Equipment (PPE):

  • Gloves: Double-gloving with chemical-resistant nitrile gloves is required to prevent fatal or toxic dermal absorption.

  • Eye Protection: Tight-fitting chemical safety goggles to prevent severe eye irritation[4].

  • Respirator: If engineering controls are compromised, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) cartridges[4].

Step-by-Step Disposal Procedures

Isoquinolinium chloride waste is classified as hazardous and must be disposed of via a licensed, specialized waste disposal company in accordance with national and local environmental directives[1],.

Fig 1: Operational workflow for isoquinolinium chloride waste segregation and disposal.

Protocol A: Solid Waste Disposal

• Collection: Carefully sweep or scoop solid residues, heavily contaminated filter papers, and disposable PPE into a compatible, sealable high-density polyethylene (HDPE) container[1]. Do not use a standard vacuum unless it is an electrically protected, wet-brushing vacuum cleaner designed specifically for hazardous dust[4].

• Segregation: Keep solid isoquinolinium chloride waste separate from strong oxidizing agents, as these can trigger hazardous decomposition, releasing carbon oxides, nitrogen oxides, and hydrogen chloride gas.

• Labeling: Affix a hazardous waste label immediately. The label must explicitly state "Hazardous Waste - Toxic/Irritant Solid (Isoquinolinium Chloride)" and include the date of initial waste generation.

Protocol B: Liquid/Aqueous Waste Disposal

• Solvent Compatibility: If the salt is dissolved in an organic solvent, the resulting mixture contains halogen (chloride ions). It must be segregated into the "Halogenated Organic Waste" stream to ensure proper high-temperature incineration without generating toxic byproducts.

• Containment: Pour the liquid waste into a designated, chemically compatible carboy (e.g., PTFE or HDPE) stored in secondary containment.

• Volume Management: Never fill the waste container beyond 80% capacity to allow for vapor expansion. Keep the container tightly sealed when not actively adding waste to prevent the accumulation of explosive or toxic vapor concentrations in low areas[4].

Spill Response and Decontamination Protocol

A self-validating spill response ensures that each step inherently verifies the safety of the next. By dampening the spill before sweeping, you visually confirm dust suppression before any mechanical agitation occurs.

• Evacuate and Ventilate: Clear personnel from the immediate area to safe zones[1],. Ensure the fume hood or room ventilation is operating at maximum capacity to clear aerosolized dust[1].

• Don Emergency PPE: Responders must wear a fitted respirator, chemical-resistant suit, and heavy-duty nitrile gloves[4].

• Containment (Dry Spill): Lightly cover the spill with a suitable absorbent material (such as dry sand, earth, or vermiculite) to suppress dust formation[3]. Do not add excess water directly to the powder, as this will rapidly dissolve the salt, increasing its environmental mobility and spreading the contamination[1].

• Collection: Use non-sparking plastic tools to shovel the absorbed mixture into a dedicated hazardous waste bucket[1]. Never return spills to their original containers for re-use[3].

• Decontamination: Wash the spill surface thoroughly with a mild detergent and water solution to remove residual contamination, absorbing the wash liquid with spill pads[3]. Dispose of these pads as hazardous solid waste.

Regulatory Context & Compliance

While isoquinolinium chloride is not specifically listed on the EPA's P- or U-lists for commercial chemical products[5], it exhibits characteristics of acute toxicity and environmental persistence. Therefore, it is strictly regulated under general hazardous waste management mandates, such as Subtitle C of the Resource Conservation and Recovery Act (RCRA) in the United States[6]. Facilities must ensure that all waste is transferred to a licensed hazardous waste disposal company,[4]. Discharging this compound into municipal sewers, waterways, or standard landfills is a direct violation of environmental safety regulations and severely compromises aquatic ecosystems[3].

References

• Thermo Fisher Scientific. "SAFETY DATA SHEET - isoquinoline hydrochloride." thermofisher.com.
• Tocris Bioscience. "Safety Data Sheet - isoquinolinium chloride hydrochloride." tocris.com.
• MedChemExpress. "8-(1-Piperazinyl)
• Clearsynth. "MSDS REACH - isoquinoline Hydrochloride." clearsynth.com.
• Cayman Chemical Co. "8-piperazin-1-yl-Isoquinoline (hydrochloride)
• Regulations.gov (EPA). "Final Data Collection on the Toxicity, Use, and Disposal of Hazardous Drugs Report.
• U.S. Environmental Protection Agency (EPA).
• Chem Service. "SAFETY DATA SHEET - Isoquinoline." chemservice.com.

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• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Personal protective equipment for handling Isoquinolinium chloride

Isoquinolinium Chloride Handling & Safety Architecture: A Mechanistic Guide

Isoquinolinium chloride (CAS: 21364-46-5) and its functionalized derivatives are critical quaternary ammonium salts utilized extensively in pharmaceutical synthesis and drug development. While highly valuable as synthetic intermediates, these compounds pose severe occupational hazards that require precise logistical and safety frameworks. This guide provides drug development professionals with a self-validating, mechanistically grounded protocol for handling, preparing, and disposing of isoquinolinium chloride.

Mechanistic Toxicology & Hazard Profile

To design an effective safety protocol, one must first understand the molecular causality of the hazard. Isoquinoline derivatives are well-documented DNA topoisomerase I (Top1) poisons[1].

When absorbed systemically, these compounds intercalate between DNA base pairs and stabilize the Top1-DNA cleavable complex (Top1cc)[1]. This stabilization prevents the necessary religation of DNA strands during replication, leading to irreversible double-strand breaks and rapid cellular apoptosis[1]. Because of this potent cytotoxic and mutagenic mechanism, the primary operational directive when handling isoquinolinium chloride is the absolute prevention of aerosolized dust inhalation and mucosal absorption[2].

Quantitative Personal Protective Equipment (PPE) Matrix

The selection of PPE cannot be arbitrary; it must be dictated by the chemical matrix. Quaternary ammonium salts interact differently with glove polymers depending on the solvent vehicle used during synthesis.

PPE Category	Specification	Quantitative Metric	Mechanistic Justification
Hand Protection (Aqueous/Dry)	Nitrile Gloves (≥5 mil)	>240 min breakthrough	Nitrile provides a highly robust barrier against quaternary ammonium salts in dry or aqueous states[3].
Hand Protection (Organic)	Butyl or Neoprene Gloves	>60 min breakthrough	Nitrile degrades rapidly (<1 min) in halogenated or ketone solvents frequently used in isoquinoline synthesis[3].
Eye Protection	Tight-fitting Goggles	ANSI Z87.1 / EN166	Prevents Top1-poisoning particulates from absorbing through highly vascularized ocular mucosa[2].
Respiratory	P100 Particulate Respirator	99.97% filtration	Mandatory for spill response to block the inhalation of cytotoxic micro-dust[2].
Body Protection	Tyvek or Cotton Lab Coat	N/A	Prevents dermal accumulation of micro-dust on standard clothing.

Operational Workflow & Handling Protocols

To ensure scientific integrity and operator safety, the preparation of isoquinolinium chloride stock solutions must follow a self-validating system where each step confirms the success and safety of the previous one.

Step-by-Step Solubilization Methodology:

• Environmental Verification: Ensure the Class II chemical fume hood is operational. Validation Checkpoint: Verify the digital monitor displays a minimum face velocity of 100 feet per minute (fpm) before opening the sash.

• PPE Donning & Matrix Assessment: Equip standard PPE (goggles, lab coat). Select gloves strictly based on the target solvent (Nitrile for aqueous, Butyl for organic)[3].

• Static Mitigation: Wipe the exterior of the reagent bottle with a damp, static-dissipative cloth. Quaternary ammonium powders hold static charge and can spontaneously aerosolize upon opening.

• Weighing & Transfer: Use an anti-static weigh boat. Transfer the required mass of isoquinolinium chloride using a clean, dry stainless-steel spatula.

• Solubilization: Transfer the powder to a volumetric flask. Slowly add the solvent, washing the neck of the flask to ensure all powder is submerged. Cap the flask immediately and invert to mix. Do not sonicate unsealed containers, as acoustic cavitation generates toxic aerosols.

• System Validation: Visually inspect the sealed solution against a light background. The complete absence of particulate matter validates successful solubilization, eliminating the risk of unexpected aerosolization during downstream pipetting.

Workflow & Spill Response Visualization

Operational workflow and PPE decision matrix for handling Isoquinolinium chloride.

Emergency Spill Management & Waste Disposal Plan

In the event of a spill, the primary objective shifts from synthesis to the containment of cytotoxic dust.

Emergency Spill Protocol:

• Evacuation & Isolation: Immediately halt work. If the spill occurs outside the fume hood, evacuate personnel from the immediate vicinity[2].

• PPE Escalation: Don a NIOSH-approved P100 respirator before approaching a dry powder spill to prevent inhalation of Top1-poisoning particulates[2].

• Containment (Wet Sweeping): Never dry sweep. Cover the spilled powder with absorbent pads. Gently pour water over the pads to dampen the powder, locking it into the matrix and preventing aerosolization.

• Collection: Use a non-sparking scoop to collect the dampened material and place it into a sealable hazardous waste container.

• Surface Decontamination: Wash the spill area with copious amounts of water (isoquinolinium chloride is highly water-soluble), followed by a standard laboratory detergent to break down residual organic material.

Waste Disposal Logistics:

• Solid Waste: Dispose of all contaminated weigh boats, spatulas, and spill cleanup materials in a designated, sealed hazardous waste bin labeled "Toxic Organic Salt Waste."

• Liquid Waste: Segregate aqueous and organic liquid waste. Critical: Do not mix isoquinolinium chloride waste with strong oxidizing agents. Incompatible mixing can trigger hazardous thermal decomposition, releasing highly irritating gases including nitrogen oxides and hydrogen chloride[2].

References

• SAFETY DATA SHEET - Thermo Fisher Scientific (Isoquinoline hydrochloride). Thermo Fisher Scientific.
• Discovery and Mechanistic Study of Tailor-Made Quinoline Derivatives as Topoisomerase 1 Poison with Potent Anticancer Activity. Journal of Medicinal Chemistry - ACS Publications.
• Nitrile Glove Chemical-Compatibility Reference. University of Pennsylvania EHRS.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]